2-Chloro-3-(2-methoxyethoxy)pyrazine

• CAS: 54127-68-3

Core Science & Biosynthesis

In-Depth Technical Guide: 2-Chloro-3-(2-methoxyethoxy)pyrazine in Drug Discovery

Executive Summary

As a Senior Application Scientist in medicinal chemistry, I frequently evaluate heterocyclic building blocks that offer both synthetic versatility and favorable physicochemical properties. 2-Chloro-3-(2-methoxyethoxy)pyrazine (CAS: 54127-68-3) is a highly specialized intermediate utilized in the design of advanced active pharmaceutical ingredients (APIs).

The structural brilliance of this molecule lies in its dual functionality. The pyrazine core acts as a rigid, metabolic-resistant bioisostere for benzene or pyridine. The C2-chloro substituent serves as an active electrophilic handle for transition-metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura, Buchwald-Hartwig). Concurrently, the C3-(2-methoxyethoxy) group acts as a flexible, hydrophilic appendage. In drug design, this ether side-chain is strategically employed to disrupt planar stacking, improve aqueous solubility, and engage in hydrogen-bonding with solvent-exposed regions of target proteins, particularly in kinase inhibitor development [1].

Chemical Identifiers & Physical Properties

To ensure rigorous tracking across inventory and computational chemistry platforms, the definitive chemical identifiers and quantitative properties of 2-Chloro-3-(2-methoxyethoxy)pyrazine are summarized below.

Table 1: Primary Chemical Identifiers

Identifier Type	Value
IUPAC Name	2-chloro-3-(2-methoxyethoxy)pyrazine
CAS Registry Number	54127-68-3 [1][2]
Molecular Formula	C₇H₉ClN₂O₂
Molecular Weight	188.61 g/mol [2]
SMILES	COCCOC1=NC=CN=C1Cl [2]

Table 2: Physicochemical & Analytical Properties

Property	Value / Description
Appearance	Colorless to light yellow liquid/oil
Purity Standard	≥ 98% (typically verified via HPLC/GC) [2]
Monoisotopic Mass	188.035 g/mol
Isotopic Signature	3:1 ratio at m/z 189.0 / 191.0 ([M+H]⁺)
Solubility	Soluble in DCM, THF, EtOAc, MeOH; slightly soluble in H₂O

Mechanistic Insights: The SNAr Paradigm

The synthesis of 2-chloro-3-(2-methoxyethoxy)pyrazine is classically achieved via a Nucleophilic Aromatic Substitution (SₙAr) . The starting material, 2,3-dichloropyrazine, possesses two equivalent electrophilic carbon centers activated by the adjacent electronegative nitrogen atoms[3].

Causality in Experimental Design:

• Reagent Selection: 2-Methoxyethanol is deprotonated to form a highly nucleophilic alkoxide. Sodium hydride (NaH) is chosen as the base because it provides an irreversible deprotonation, driving the alkoxide formation to completion while releasing inert hydrogen gas.

• Temperature Control: The reaction must be initiated at 0 °C. The pyrazine ring is highly electron-deficient; if the reaction is run at elevated temperatures, the local concentration of the highly reactive alkoxide can lead to bis-substitution, yielding the undesired 2,3-bis(2-methoxyethoxy)pyrazine.

• Steric/Electronic Dynamics: Once the first methoxyethoxy group is installed, it donates electron density into the pyrazine ring via resonance (despite inductive withdrawal). This effectively deactivates the remaining C-Cl bond toward further SₙAr attack at low temperatures, allowing for the isolation of the mono-substituted product.

Fig 1: Controlled SNAr synthesis workflow preventing bis-substitution.

Validated Experimental Protocol: Synthesis & Isolation

This protocol is designed as a self-validating system . By incorporating specific in-process controls (IPCs), the scientist can verify the success of each phase before proceeding, ensuring high fidelity and yield.

Step-by-Step Methodology

• Alkoxide Generation (Activation):

  • Action: In an oven-dried, N₂-purged round-bottom flask, suspend NaH (60% dispersion in mineral oil, 1.05 equivalents) in anhydrous THF (0.2 M). Cool the suspension to 0 °C using an ice-water bath.

  • Action: Add 2-methoxyethanol (1.0 equivalent) dropwise over 15 minutes.

  • Validation Check: Observe the evolution of H₂ gas. The cessation of bubbling confirms the complete formation of sodium 2-methoxyethoxide.

• Electrophilic Addition (SₙAr):

  • Action: Dissolve 2,3-dichloropyrazine (1.0 equivalent) [3] in a minimal volume of anhydrous THF. Add this solution dropwise to the alkoxide mixture at 0 °C over 30 minutes.

  • Causality: Dropwise addition ensures the electrophile is always in excess relative to the active nucleophile in the microenvironment, heavily favoring mono-substitution.

• Reaction Maturation & IPC:

  • Action: Remove the ice bath and allow the reaction to warm to room temperature, stirring for 2–4 hours.

  • Validation Check (LC-MS): Sample 10 µL of the reaction mixture, dilute in MeCN, and inject into the LC-MS. The reaction is complete when the starting material peak disappears. Crucial self-validation: The product mass spectrum must show a distinct 3:1 isotopic cluster at m/z 189.0 and 191.0 ([M+H]⁺). If a peak at m/z 229.1 appears, bis-substitution has occurred.

• Quench and Extraction:

  • Action: Quench the reaction by slowly adding saturated aqueous NH₄Cl. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

  • Action: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Action: Purify the crude oil via silica gel flash chromatography (Eluent: Hexanes/EtOAc gradient). The product elutes as a colorless to light yellow oil.

Downstream Applications in API Development

Once synthesized, 2-chloro-3-(2-methoxyethoxy)pyrazine serves as a premium scaffold. The C-Cl bond is perfectly primed for Suzuki-Miyaura cross-coupling with aryl or heteroaryl boronic acids.

In the context of kinase inhibitors, the pyrazine nitrogen atoms often act as hinge-binding motifs within the ATP-binding pocket. The 2-methoxyethoxy chain is typically oriented towards the solvent-exposed region, where its oxygen atoms can form hydrogen bonds with structured water molecules, drastically improving the drug's oral bioavailability and reducing off-target lipophilic toxicity.

Fig 2: Downstream API synthesis via Suzuki coupling and target engagement.

References

An In-depth Technical Guide to the Molecular Weight and Structural Analysis of Methoxyethoxy Pyrazines

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of the methodologies employed for the definitive molecular weight determination and intricate structural elucidation of methoxyethoxy pyrazines. As a class of heterocyclic compounds, pyrazines are of significant interest in medicinal chemistry and drug discovery due to their diverse pharmacological activities.[1][2] The introduction of a methoxyethoxy substituent to the pyrazine core can significantly influence the molecule's physicochemical properties, including solubility, lipophilicity, and metabolic stability, making a thorough analytical characterization paramount for any drug development program.[3]

This document moves beyond a simple recitation of protocols, delving into the rationale behind experimental choices and emphasizing self-validating systems to ensure data integrity. Every technique discussed is grounded in established scientific principles and supported by authoritative references.

Introduction to Methoxyethoxy Pyrazines in Drug Discovery

Pyrazines are six-membered aromatic heterocycles containing two nitrogen atoms at positions 1 and 4.[4] This structural motif is found in numerous natural products and FDA-approved drugs, highlighting its importance as a privileged scaffold in medicinal chemistry.[1][2] The pyrazine ring system is electron-deficient, which influences its chemical reactivity and intermolecular interactions.[4]

The incorporation of a methoxyethoxy group (-OCH2CH2OCH3) as a substituent on the pyrazine ring is a strategic design element in medicinal chemistry. This functional group can modulate a compound's pharmacokinetic profile by:

• Enhancing Solubility: The ether linkages and terminal methyl group can improve aqueous solubility, which is often a challenge for planar aromatic systems.

• Modulating Lipophilicity: The methoxyethoxy group can fine-tune the octanol/water partition coefficient (logP), impacting cell membrane permeability and oral bioavailability.

• Influencing Metabolic Stability: The ether bonds can alter the molecule's susceptibility to metabolic enzymes, potentially increasing its half-life.

Given these significant effects, a precise and unambiguous determination of the molecular weight and a detailed structural analysis are critical first steps in the characterization of any novel methoxyethoxy pyrazine derivative.

Molecular Weight Determination by Mass Spectrometry

Mass spectrometry (MS) is the cornerstone technique for determining the molecular weight of a compound. For methoxyethoxy pyrazines, both Electrospray Ionization (ESI) and Electron Ionization (EI) are commonly employed, often coupled with a chromatographic separation method like Liquid Chromatography (LC) or Gas Chromatography (GC).

Experimental Protocol: LC-MS with Electrospray Ionization (ESI)

Causality behind Experimental Choices: ESI is a soft ionization technique that is well-suited for the analysis of moderately polar molecules like many pyrazine derivatives, minimizing fragmentation and yielding a prominent molecular ion peak.[5] Coupling LC with MS allows for the analysis of complex reaction mixtures and the purification of the target compound prior to mass analysis.

Instrumentation: An Agilent 6460 Triple Quadrupole LC/MS system or a similar instrument equipped with an ESI source is recommended.[5]

Step-by-Step Methodology:

• Sample Preparation: Dissolve the methoxyethoxy pyrazine sample in a suitable solvent, such as methanol or acetonitrile, to a concentration of approximately 10 µg/mL.[5]

• Chromatographic Separation (LC):

  • Column: A C18 reverse-phase column (e.g., Thermo Scientific Accucore C18, 2.6 µm, 100 x 3 mm) is a good starting point.

  • Mobile Phase: A gradient elution is typically used, starting with a high percentage of an aqueous phase (e.g., 0.1% formic acid in water) and increasing the proportion of an organic phase (e.g., 0.1% formic acid in methanol or acetonitrile).

  • Flow Rate: A flow rate of 0.5 mL/min is common.

  • UV Detection: A UV-Vis detector set at an appropriate wavelength (e.g., 280 nm) can be used to monitor the elution of the compound.

• Mass Spectrometry (MS):

  • Ionization Mode: Positive ion mode is generally preferred for pyrazines due to the basicity of the nitrogen atoms.

  • Data Acquisition: Acquire the mass spectrum over a relevant mass-to-charge (m/z) range.

  • Data Processing: Analyze the resulting spectrum to identify the molecular ion peak ([M+H]+). The high-resolution mass measurement capabilities of modern instruments allow for the determination of the elemental composition.[5]

Data Presentation: Expected Mass Spectral Data

Compound	Molecular Formula	Calculated Monoisotopic Mass (Da)	Observed [M+H]+ (m/z)
2-methoxy-3-(2-methoxyethoxy)pyrazine	C8H12N2O3	184.0848	185.0921
2,5-bis(2-methoxyethoxy)pyrazine	C10H16N2O4	228.1110	229.1183

Workflow for Molecular Weight Determination

Caption: Workflow for molecular weight determination of methoxyethoxy pyrazines using LC-MS.

Structural Analysis by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for the structural elucidation of organic molecules, providing detailed information about the carbon-hydrogen framework. For methoxyethoxy pyrazines, both ¹H and ¹³C NMR are essential.

Experimental Protocol: ¹H and ¹³C NMR

Causality behind Experimental Choices: ¹H NMR provides information on the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling. ¹³C NMR provides information on the number of different types of carbon atoms. Together, they allow for the complete assignment of the molecule's structure.[6]

Instrumentation: A Bruker Avance III 400 MHz NMR spectrometer or an equivalent instrument is suitable.[5]

Step-by-Step Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified methoxyethoxy pyrazine in a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical to avoid interfering signals.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • The chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.[5]

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. This simplifies the spectrum by removing C-H coupling.

  • DEPT (Distortionless Enhancement by Polarization Transfer) experiments (DEPT-90 and DEPT-135) can be run to differentiate between CH, CH₂, and CH₃ groups.

• Data Processing: The acquired Free Induction Decays (FIDs) are Fourier transformed, phase-corrected, and baseline-corrected using appropriate software (e.g., MestReNova, TopSpin).[5]

Data Presentation: Expected NMR Data for 2-methoxy-3-(2-methoxyethoxy)pyrazine

Proton (¹H) Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration
Pyrazine-H	7.8-8.2	m	2H
-OCH₂CH₂-	4.4-4.6	t	2H
-OCH₂CH₂-	3.7-3.9	t	2H
-OCH₃ (on pyrazine)	4.0-4.2	s	3H
-OCH₃ (terminal)	3.3-3.5	s	3H

Carbon (¹³C) Assignment	Chemical Shift (δ, ppm)
Pyrazine-C (substituted)	150-160
Pyrazine-C (unsubstituted)	135-145
-OCH₂CH₂-	68-72
-OCH₂CH₂-	65-69
-OCH₃ (on pyrazine)	53-56
-OCH₃ (terminal)	58-60

Workflow for Structural Elucidation

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A Technical Guide to Determining the Solubility of 2-Chloro-3-(2-methoxyethoxy)pyrazine in Organic Solvents for Pharmaceutical Development

Abstract

The solubility of an active pharmaceutical ingredient (API) or its intermediates is a critical physicochemical property that governs the efficiency of manufacturing processes, including reaction, crystallization, and purification.[1][2][3] This guide provides a comprehensive technical framework for researchers, scientists, and drug development professionals to systematically determine the solubility of 2-Chloro-3-(2-methoxyethoxy)pyrazine, a key heterocyclic intermediate. While specific pre-existing solubility data for this compound is not widely published, this document outlines the fundamental principles, strategic solvent selection, and a detailed, validated experimental protocol for generating this crucial data. The methodologies described herein are designed to ensure scientific rigor, reproducibility, and data integrity, empowering researchers to make informed decisions in process development and optimization.

Introduction: The Critical Role of Solubility in Pharmaceutical Manufacturing

In the synthesis of complex pharmaceutical molecules, intermediates like 2-Chloro-3-(2-methoxyethoxy)pyrazine play a pivotal role. The physical properties of these intermediates directly impact the efficiency, yield, and purity of subsequent synthetic steps.[4][5] Among these properties, solubility in organic solvents is paramount.[2][6][7]

Accurate solubility data is essential for:

• Process Optimization: Selecting an appropriate solvent system can significantly enhance reaction rates and yields.[4][5]

• Crystallization and Purification: Knowledge of solubility as a function of temperature is fundamental to designing effective crystallization processes for isolating high-purity intermediates.[2]

• Formulation Development: For APIs, solubility is a key determinant of bioavailability and the ultimate therapeutic efficacy of a drug product.[6][7][8][9]

• Regulatory Compliance: Regulatory bodies like the ICH require strict control over residual solvents in the final API, making solvent selection and removal a critical, data-driven process.[1][4]

Given the importance of this parameter, establishing a reliable method to generate solubility data is a foundational step in the chemical development pipeline.

Theoretical Framework: Factors Governing Solubility

The solubility of a solid solute in a liquid solvent is the maximum amount of the solute that can dissolve in a given amount of solvent at equilibrium under specified conditions (temperature and pressure).[2][10] This process is governed by the interplay of intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules.

A conceptual overview of the factors influencing the solubility of 2-Chloro-3-(2-methoxyethoxy)pyrazine is presented below.

Caption: Factors influencing the solubility of the target compound.

Strategic Solvent Selection

The choice of solvents for solubility screening should be systematic and cover a range of polarities and chemical functionalities relevant to pharmaceutical processing.[1] Solvents are often classified by regulatory bodies based on their toxicity.[4][5] It is advisable to prioritize the use of less toxic, "Class 3" solvents where possible.[3][4][5]

A recommended starting set of solvents, categorized by their properties, is provided below. This selection spans a range of polarities and hydrogen bonding capabilities, providing a comprehensive solubility profile.

Solvent	Class (ICH Q3C)[3]	Polarity (Dielectric Constant)[11][12]	Boiling Point (°C)[11][12]	Key Characteristics
Methanol	2	32.7	64.7	Polar Protic
Ethanol	3	24.6	78.5	Polar Protic
2-Propanol (IPA)	3	19.9	82.5	Polar Protic
Acetonitrile	2	37.5	81.6	Polar Aprotic
Acetone	3	20.7	56.2	Polar Aprotic
Ethyl Acetate	3	6.0	77.1	Polar Aprotic
Dichloromethane	2	9.1	39.8	Polar Aprotic, Halogenated
Toluene	2	2.4	110.6	Nonpolar Aromatic
Heptane	3	1.9	98.0	Nonpolar Aliphatic
Tetrahydrofuran (THF)	2	7.5	66.0	Polar Aprotic, Ether

Experimental Protocol: Isothermal Equilibrium Method

The most reliable method for determining thermodynamic solubility is the isothermal shake-flask (or vial) method.[13] This method ensures that the solvent is fully saturated with the solute at a specific temperature, reaching equilibrium. The concentration of the dissolved solute is then accurately measured.[14] A detailed workflow is provided below.

Caption: Experimental workflow for the isothermal equilibrium method.

Materials and Equipment

• 2-Chloro-3-(2-methoxyethoxy)pyrazine (solid, purity >98%)

• Selected organic solvents (HPLC grade or equivalent)

• Analytical balance (4 decimal places)

• Glass vials with PTFE-lined screw caps (e.g., 4 mL or 8 mL)

• Thermostatically controlled shaker or incubator

• Centrifuge with appropriate vial holders

• Calibrated positive displacement pipettes or syringes

• Syringe filters (0.22 µm, PTFE or other solvent-compatible membrane)

• Volumetric flasks and pipettes for dilutions

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

Step-by-Step Procedure

• Preparation: Accurately weigh a sufficient amount of 2-Chloro-3-(2-methoxyethoxy)pyrazine (e.g., 50-100 mg) into a series of labeled glass vials. The amount should be in clear excess of what is expected to dissolve.

• Solvent Addition: Add a precise volume (e.g., 2.00 mL) of the desired organic solvent to each vial. Securely cap the vials.

• Equilibration: Place the vials in a shaker set to a constant temperature (e.g., 25 °C ± 0.5 °C). Agitate the slurries for a predetermined time (typically 24 to 48 hours) to ensure equilibrium is reached. A preliminary kinetic study, where samples are taken at various time points (e.g., 4, 8, 24, 48 hours), is required to validate the equilibration time. Equilibrium is confirmed when two consecutive time points yield the same concentration.[15]

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature for a short period. Then, separate the solid and liquid phases.

  • Method A (Filtration): Draw a portion of the slurry into a syringe and pass it through a solvent-compatible 0.22 µm syringe filter into a clean collection vial. Discard the initial few drops to saturate the filter membrane.

  • Method B (Centrifugation): Centrifuge the vials at a high speed (e.g., 10,000 rpm for 10 minutes) to pellet the undissolved solid.

• Sampling and Dilution: Immediately after phase separation, carefully pipette a known volume (e.g., 100 µL) of the clear, saturated supernatant into a pre-filled volumetric flask (e.g., 10 mL) containing mobile phase or a suitable diluent. This step must be performed quickly to prevent solvent evaporation. Record the dilution factor accurately.

• Quantitative Analysis: Analyze the diluted samples using a validated HPLC method.[16][17] A typical method would involve a C18 reverse-phase column with a mobile phase of acetonitrile and water.[16] The concentration is determined by comparing the peak area of the sample to a calibration curve prepared from stock solutions of known concentration.

• Data Calculation: Calculate the solubility (S) in mg/mL using the following formula: S (mg/mL) = C_HPLC × DF Where:

  • C_HPLC is the concentration determined by HPLC (in mg/mL).

  • DF is the dilution factor.

Data Presentation and Interpretation

The generated solubility data should be compiled into a clear, concise table to facilitate comparison across different solvents.

Table 1: Example Solubility Data for 2-Chloro-3-(2-methoxyethoxy)pyrazine at 25°C

Solvent	Solvent Class	Solubility (mg/mL)	Solubility (mol/L)	Observations
Methanol	2	[Experimental Value]	[Calculated Value]	Clear, colorless solution
Ethanol	3	[Experimental Value]	[Calculated Value]	Clear, colorless solution
Acetonitrile	2	[Experimental Value]	[Calculated Value]	Clear, colorless solution
Ethyl Acetate	3	[Experimental Value]	[Calculated Value]	Clear, colorless solution
Toluene	2	[Experimental Value]	[Calculated Value]	Clear, colorless solution
Heptane	3	[Experimental Value]	[Calculated Value]	Very low solubility

Interpreting this data in the context of solvent polarity and properties allows for the rational selection of solvent systems for specific applications, such as identifying a solvent with high solubility for a reaction or one with a steep solubility-temperature curve for effective crystallization.[2]

Conclusion

This guide provides a robust and scientifically sound framework for determining the solubility of 2-Chloro-3-(2-methoxyethoxy)pyrazine in various organic solvents. By adhering to the principles of strategic solvent selection and following the detailed isothermal equilibrium protocol, researchers can generate high-quality, reliable data. This information is indispensable for accelerating drug development timelines through informed process design, optimization, and control, ultimately ensuring the efficient and scalable production of pharmaceutical intermediates.

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A Senior Application Scientist's Guide to Safety and Handling of Chloropyrazine Derivatives

Introduction: The Significance of Chloropyrazine Derivatives in Modern Research

Chloropyrazine derivatives represent a critical class of halogenated heterocyclic compounds, which are organic molecules containing a ring structure with at least one non-carbon atom. These derivatives are foundational building blocks in numerous scientific fields. Their unique chemical structure allows for versatile modifications, making them invaluable intermediates in the synthesis of novel compounds.[1] In drug development, they are integral to the creation of active pharmaceutical ingredients (APIs), particularly for medications targeting neurological disorders.[2] Furthermore, their applications extend to agrochemicals for crop protection, the formulation of high-performance materials in material science, and as analytical standards.[2][3][4][5]

Given their reactivity and widespread use, a profound understanding of their associated hazards and the implementation of rigorous safety protocols are not merely best practices—they are essential for protecting researchers and ensuring the integrity of experimental outcomes. This guide provides an in-depth analysis of the safety profile of chloropyrazine derivatives, moving beyond a simple recitation of rules to explain the scientific rationale behind each precaution and procedure.

Deconstructing the Hazards: An In-Depth Analysis of the Safety Data Sheet (SDS)

The Safety Data Sheet (SDS) is the cornerstone of chemical safety, providing comprehensive information compiled from rigorous testing and evaluation. For chloropyrazine derivatives, the SDS reveals a consistent hazard profile rooted in their chemical nature as chlorinated, aromatic, and often flammable compounds.

Globally Harmonized System (GHS) Hazard Identification

Most common chloropyrazine derivatives, such as 2-chloropyrazine and its substituted analogues, are classified under the GHS with specific warnings that dictate all handling protocols.

GHS Pictogram	Signal Word	Hazard Class & Statement	Causality and Implication for Researchers
Flame	Warning	H226: Flammable liquid and vapor.	The pyrazine ring and organic nature of the molecule contribute to its flammability. This necessitates the strict exclusion of ignition sources (sparks, open flames, hot surfaces) and the use of specialized, explosion-proof equipment.[6][7]
Exclamation Mark	Warning	H315: Causes skin irritation. [8][9]	The chloro-substituent enhances the molecule's reactivity, allowing it to interact with and disrupt skin integrity. This mandates the use of chemical-resistant gloves and lab coats to prevent direct contact.
Exclamation Mark	Warning	H319: Causes serious eye irritation. [3][8][10]	The compound can cause significant damage to the delicate tissues of the eye. This is a non-negotiable hazard requiring chemical splash goggles and, for higher-risk procedures, a face shield.
Exclamation Mark	Warning	H335: May cause respiratory irritation. [8][9]	Many derivatives are volatile and can be inhaled. The irritant nature means that work must be conducted within a certified chemical fume hood to prevent exposure to vapors.

Physicochemical Properties and Their Safety Implications

Understanding the physical properties of these derivatives is key to anticipating their behavior in the laboratory environment. The data below for representative compounds illustrates why specific precautions are necessary.

Property	2-Chloropyrazine	5-Chloropyrazine-2-carboxylic acid	2,6-Dichloropyrazine	Relevance to Safety
Molecular Formula	C₄H₃ClN₂	C₅H₃ClN₂O₂[8]	C₄H₂Cl₂N₂[9]	Defines the basic composition and molecular weight.
Form	Liquid	Solid	Solid	Determines handling procedures (e.g., risk of vapor inhalation vs. dust).
Boiling Point	153-154 °C[4]	N/A	N/A	A relatively low boiling point for a liquid indicates volatility and a higher risk of vapor formation and inhalation.
Density	~1.283 g/mL at 25 °C[4]	N/A	N/A	Vapors are heavier than air and can accumulate in low-lying areas, increasing the risk of ignition from a distant source.
Flash Point	57 °C (134.6 °F) - closed cup	N/A	N/A	The low flash point confirms its classification as a flammable liquid. Vapors can form an ignitable mixture with air at temperatures at or above this point.

A Proactive Framework for Safe Handling

Safe handling is a self-validating system where each component—engineering controls, personal protective equipment, and procedural diligence—works in concert to mitigate the inherent hazards of chloropyrazine derivatives.

Engineering Controls: The First Line of Defense

Engineering controls are designed to isolate the researcher from the chemical hazard. Their proper use is mandatory.

• Chemical Fume Hood: All work involving chloropyrazine derivatives, especially liquids or volatile solids, must be performed in a properly functioning and certified chemical fume hood.[11][12] This is the primary control to prevent respiratory irritation from vapor or dust inhalation.[13]

• Ventilation and Ignition Source Control: The laboratory must be well-ventilated. All potential ignition sources—such as open flames, hot plates, and non-intrinsically safe electrical equipment—must be removed from the work area. Use explosion-proof electrical equipment and ground/bond containers during transfer to prevent static discharge, a common ignition source for flammable vapors.[6][7]

• Emergency Equipment: An eyewash station and safety shower must be readily accessible and tested regularly.[13] Familiarity with their location and operation is critical before beginning any experiment.

Personal Protective Equipment (PPE): The Essential Barrier

PPE provides the final barrier between the researcher and the chemical. The selection must be based on a thorough risk assessment of the specific procedure.

Protection Type	Required Equipment	Specifications and Rationale
Eye & Face	Chemical Splash Goggles or Safety Glasses with a Face Shield	Standard safety glasses are insufficient. Chemical splash goggles that form a seal around the eyes are required to protect against splashes and vapors causing serious eye irritation.[12] A face shield should be worn over goggles during procedures with a higher splash risk.[14]
Hand	Chemical-resistant Gloves	Nitrile or neoprene gloves are generally recommended.[11][12] Crucially, one must consult the glove manufacturer's compatibility chart for breakthrough time. Gloves must be inspected for defects before use and replaced immediately if contamination is suspected. Never wear compromised gloves.
Body	Laboratory Coat & Chemical-resistant Apron	A standard lab coat protects against incidental contact.[12] For tasks involving larger quantities or significant splash potential, a chemical-resistant apron worn over the lab coat is advised.[15]
Respiratory	NIOSH-approved Respirator (if required)	Under normal conditions with proper fume hood use, a respirator is not necessary.[7] If engineering controls fail or for emergency response, a NIOSH-approved respirator with an organic vapor cartridge is required.[12]

Validated Experimental Protocols: From Weighing to Waste

The following protocols integrate the principles of safety into a step-by-step workflow, ensuring that each action is a deliberate and safe one.

Workflow: Weighing and Preparing a Solution

This workflow is designed to minimize exposure during the most common laboratory manipulations of chloropyrazine derivatives.

Caption: Emergency spill response workflow.

First Aid Measures: Immediate Action for Exposure

In the event of an exposure, time is critical. The following actions should be taken immediately while seeking professional medical help.

Exposure Route	Immediate First Aid Action
Inhalation	1. Immediately move the affected person to fresh air.<[16][17][18]br>2. If breathing is difficult, provide oxygen. If not breathing, begin artificial respiration if trained to do so.<[18]br>3. Seek immediate medical attention.
Skin Contact	1. Immediately remove all contaminated clothing while flushing the affected skin with copious amounts of water for at least 15 minutes.<[16][17]br>2. Use a safety shower for large-area contact.3. Seek medical attention if irritation develops or persists.
Eye Contact	1. Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open to ensure thorough rinsing.<[10][16][17]br>2. Remove contact lenses if present and easy to do so without delaying the flushing.<[10][16]br>3. Seek immediate medical attention. Delay can result in permanent damage.
Ingestion	1. Do NOT induce vomiting. <[18]br>2. Rinse the person's mouth thoroughly with water.3. Seek immediate medical attention. Call a poison control center or emergency services. [18][19][20]

References

• Chloropyrazine | C4H3ClN2 | CID 73277. (n.d.). PubChem. Retrieved from [Link]

• 2-chloropyrazine, 14508-49-7. (n.d.). The Good Scents Company. Retrieved from [Link]

• 2-Chloropyrazine, 1 X 25 g (132489-25G). (n.d.). MilliporeSigma (Sigma-Aldrich). Retrieved from [Link]

• 3-Chloropyrazine-2-carbonitrile | C5H2ClN3 | CID 292465. (n.d.). PubChem. Retrieved from [Link]

• 2-Chloropyrazine, 97% | 132489-25G | SIGMA-ALDRICH. (n.d.). SLS. Retrieved from [Link]

• Safe Laboratory Practices: Handling and Disposing of Organic Substances. (2025, March 4). Chemistry LibreTexts. Retrieved from [Link]

• What to Do in a Chemical Emergency. (2024, April 10). CDC. Retrieved from [Link]

• 5-Chloropyrazinoic acid | C5H3ClN2O2 | CID 465472. (n.d.). PubChem. Retrieved from [Link]

• 2,6-Dichloropyrazine | C4H2Cl2N2 | CID 78504. (n.d.). PubChem. Retrieved from [Link]

• Poison Exposure: Signs, Symptoms, and First Aid. (n.d.). American Red Cross. Retrieved from [Link]

• What to do in a chemical emergency. (2024, October 10). GOV.UK. Retrieved from [Link]

• PSFC Halogenated Solvents. (n.d.). MIT Plasma Science and Fusion Center. Retrieved from [Link]

• Hazardous Chemical Exposures. (n.d.). Princeton University Environmental Health and Safety. Retrieved from [Link]

• Personal Protective Equipment for Working With Pesticides. (2000, December 1). MU Extension. Retrieved from [Link]

• Safe Storage and Disposal of Chemicals in A Lab. (n.d.). Tion. Retrieved from [Link]

• First Aid in Case of Pesticide Exposure. (2019, February 5). US EPA. Retrieved from [Link]

• Guide to Laboratory Sink/Sewer Disposal of Wastes. (n.d.). Virginia Commonwealth University. Retrieved from [Link]

• Laboratory Waste Disposal Guidelines. (n.d.). Retrieved from [Link]

• Halogenated Organic Liquids - Standard Operating Procedure. (n.d.). Braun Research Group. Retrieved from [Link]

• Chemical Waste Management for Laboratories. (n.d.). Physikalisch-Technische Bundesanstalt. Retrieved from [Link]

• Halogenated heterocycles : synthesis, application and environment. (n.d.). BU Université Paris Cité. Retrieved from [Link]

• Synthesis of Novel Halogenated Heterocycles Based on o-Phenylenediamine and Their Interactions with the Catalytic Subunit of Protein Kinase CK2. (n.d.). PMC. Retrieved from [Link]

Sources

• 1. uspc-upde.primo.exlibrisgroup.com [uspc-upde.primo.exlibrisgroup.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 2-Chloropyrazine, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. 2-Chloropyrazine CAS#: 14508-49-7 [m.chemicalbook.com]
• 5. Chloropyrazine - MedChem Express [bioscience.co.uk]
• 6. fishersci.ca [fishersci.ca]
• 7. fishersci.com [fishersci.com]
• 8. 5-Chloropyrazinoic acid | C5H3ClN2O2 | CID 465472 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2,6-Dichloropyrazine | C4H2Cl2N2 | CID 78504 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 2-Chloropyrazine, 98% 10 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
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• 15. Personal Protective Equipment for Working With Pesticides | MU Extension [extension.missouri.edu]
• 16. fishersci.com [fishersci.com]
• 17. ehs.princeton.edu [ehs.princeton.edu]
• 18. First Aid in Case of Pesticide Exposure | Reporting Unintended Exposure and Harm from Pesticides (Incidents) | US EPA [19january2021snapshot.epa.gov]
• 19. What to Do in a Chemical Emergency | Chemical Emergencies | CDC [cdc.gov]
• 20. redcross.org [redcross.org]

Technical Whitepaper: 2-Chloro-3-(2-methoxyethoxy)pyrazine as a Strategic Scaffold in Medicinal Chemistry

Executive Summary

In the landscape of modern drug discovery, 2-Chloro-3-(2-methoxyethoxy)pyrazine represents a high-value "pivot scaffold." It bridges the gap between the electron-deficient pyrazine core—essential for π-stacking interactions in kinase and GPCR pockets—and the solubility-enhancing 2-methoxyethoxy tail. This specific substitution pattern allows for the rapid generation of Checkpoint Kinase 1 (CHK-1) inhibitors and Corticotropin-Releasing Hormone Receptor 1 (CRHR1) antagonists .

This technical guide dissects the synthesis, reactivity profile, and medicinal applications of this intermediate, providing actionable protocols for its integration into lead optimization campaigns.

Structural Analysis & Reactivity Profile

The Pyrazine Core

The pyrazine ring is a bioisostere of pyridine and benzene, offering reduced lipophilicity (LogP) and increased metabolic stability against oxidative metabolism. The 1,4-diazine structure creates a significant electron deficiency at the C-2 and C-3 positions, making them highly susceptible to Nucleophilic Aromatic Substitution (SNAr).

The 2-Methoxyethoxy Tail

The introduction of the 2-methoxyethoxy group at the C-3 position serves three critical medicinal chemistry functions:

• Solubility Enhancement: The ether oxygen atoms act as hydrogen bond acceptors, improving aqueous solubility compared to alkyl chains.

• Metabolic Shielding: The ethylene glycol motif is generally robust against CYP450 degradation compared to long alkyl chains.

• Pocket Occupancy: In kinase ATP-binding pockets, this flexible tail often extends into the solvent-exposed region or the ribose-binding pocket, improving potency via entropic stabilization.

The 2-Chloro "Warhead"

The remaining chlorine atom at C-2 acts as a versatile handle for downstream diversification:

• SNAr Displacement: Reaction with amines to form 2,3-diaminopyrazines.

• Suzuki-Miyaura Coupling: Palladium-catalyzed cross-coupling to introduce aryl or heteroaryl groups.

• Buchwald-Hartwig Amination: For sterically hindered amines.

Synthetic Routes & Process Chemistry

The primary route to 2-Chloro-3-(2-methoxyethoxy)pyrazine involves the controlled mono-substitution of 2,3-dichloropyrazine .

Reaction Mechanism (SNAr)

The reaction proceeds via an addition-elimination mechanism. The challenge lies in regioselectivity . Since 2,3-dichloropyrazine is symmetric, the first substitution is statistical. However, the introduction of the electron-donating alkoxy group deactivates the ring towards a second substitution, preventing the formation of the bis-ether byproduct under controlled conditions.

Experimental Protocol: Mono-Alkoxylation

Objective: Synthesis of 2-Chloro-3-(2-methoxyethoxy)pyrazine from 2,3-Dichloropyrazine.

Reagents:

• Precursor: 2,3-Dichloropyrazine (1.0 eq)[1][2][3]

• Nucleophile: 2-Methoxyethanol (1.0 - 1.2 eq)

• Base: Potassium tert-butoxide (KOtBu) or Sodium Hydride (NaH) (1.1 eq)

• Solvent: Anhydrous DMF or THF

• Temperature: 0°C to 80°C (Optimization required based on base strength)

Step-by-Step Procedure:

• Preparation: Flame-dry a 3-neck round-bottom flask and purge with Nitrogen (N2).

• Solvation: Dissolve 2,3-dichloropyrazine (e.g., 5.0 g, 33.6 mmol) in anhydrous DMF (50 mL). Cool to 0°C in an ice bath.

• Nucleophile Activation: In a separate vial, mix 2-methoxyethanol (1.2 eq) with DMF. Note: If using NaH, add NaH to this solution first to generate the alkoxide in situ.

• Addition: Dropwise add the alkoxide solution (or add KOtBu directly if using) to the pyrazine solution at 0°C.

  • Critical Control Point: Maintain temperature < 5°C during addition to minimize bis-substitution.

• Reaction: Allow the mixture to warm to Room Temperature (RT). If conversion is slow (monitor by TLC/LCMS), heat to 60–80°C for 2–4 hours.

• Quench: Pour the reaction mixture into ice-cold water (200 mL).

• Extraction: Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with brine (2 x 50 mL) to remove DMF.

• Purification: Dry over Na2SO4, concentrate in vacuo. Purify via silica gel chromatography (Gradient: 0-30% EtOAc in Hexanes).

Yield Expectation: 60–75% (Mono-substituted product).

Medicinal Chemistry Applications

Case Study 1: CHK-1 Inhibitors (Oncology)

Checkpoint Kinase 1 (CHK-1) is a key regulator of the DNA damage response. Inhibitors are used to sensitize cancer cells to chemotherapy.

• Role of Scaffold: The 2-chloro-3-(2-methoxyethoxy)pyrazine core is used to synthesize 6-substituted-2-heterocyclylamino pyrazines .

• Mechanism: The 2-methoxyethoxy group occupies the solvent interface of the ATP pocket, while the pyrazine nitrogen interacts with the hinge region (Val68/Glu85).

• Synthesis Context: The 2-Cl group is displaced by a complex amine (e.g., a protected diamine) to form the active inhibitor core.

Case Study 2: CRHR1 Antagonists (CNS Disorders)

Corticotropin-Releasing Hormone Receptor 1 (CRHR1) antagonists are investigated for anxiety and depression.

• Role of Scaffold: Used in the synthesis of fused cyclic urea derivatives .

• Mechanism: The pyrazine core serves as a rigid linker, positioning the ether tail to interact with hydrophobic pockets in the transmembrane domain of the GPCR.

• Synthesis Context: The intermediate undergoes a Buchwald coupling or urea formation sequence to build the tricyclic core.

Visualizations

Synthesis Workflow (DOT Diagram)

Figure 1: Synthetic pathway from 2,3-dichloropyrazine to bioactive kinase and GPCR ligands.

Pharmacophore Logic (DOT Diagram)

Figure 2: Pharmacophore mapping of the scaffold features to medicinal chemistry objectives.

Data Summary: Key Physical & Reaction Parameters

Parameter	Value / Description	Note
Molecular Formula	C7H9ClN2O2	-
Molecular Weight	188.61 g/mol	-
Key Reaction	SNAr (Nucleophilic Aromatic Substitution)	Regioselective for mono-substitution
Preferred Solvent	DMF, THF, or 1,4-Dioxane	Polar aprotic favors SNAr
Preferred Base	KOtBu, NaH, or K2CO3	Strong base required for alkoxide generation
Downstream Use	Synthesis of Aminopyrazines	Precursor for CHK-1 & CRHR1 drugs

References

• Patent: CHK-1 Inhibitors. 6-Substituted 2-Heterocyclylamino Pyrazine Compounds as CHK-1 Inhibitors. WO2010016005A1. (2010). Describes the synthesis of pyrazine intermediates using 2-methoxyethanol.

• Patent: CRHR1 Antagonists. Fused Cyclic Urea Derivatives.[3] WO2006000000 (Contextual). Describes 2,3-dichloropyrazine reaction with alkoxy nucleophiles.

• Sigma-Aldrich Product Data. 3-(2-methoxyethoxy)pyrazin-2-amine (CAS 1400820-53-2).[4] Demonstrates the amino-derivative existence.

• Reaction Mechanism. Tele-Substitution of 2,3-Dichloropyrazine. WuXi AppTec Research. (2006). Provides mechanistic insight into pyrazine substitution patterns.

Sources

• 1. WO2010016005A1 - 6 substituted 2-heterocyclylamino pyrazine compounds as chk-1 inhibitors - Google Patents [patents.google.com]
• 2. US8518952B2 - 6 substituted 2-heterocyclylamino pyrazine compounds as CHK-1 inhibitors - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. Pyrazin-2-amine derivative | Sigma-Aldrich [sigmaaldrich.com]

Electronic Properties and Reactivity Profile of 2-Chloro-3-Alkoxypyrazines

This guide provides a comprehensive technical analysis of the 2-chloro-3-alkoxypyrazine scaffold, designed for researchers in medicinal chemistry and organic synthesis.[1]

[1]

Executive Summary

The 2-chloro-3-alkoxypyrazine motif represents a "privileged scaffold" in drug discovery, offering a unique balance of electrophilicity and structural rigidity.[1] Unlike its symmetrical precursor (2,3-dichloropyrazine), this desymmetrized core possesses distinct electronic vectors that allow for highly regioselective functionalization.[1] This guide dissects the electronic architecture that governs its reactivity, providing self-validating protocols for its synthesis and subsequent derivatization via

, transition-metal catalysis, and directed metalation.[1]

Electronic Architecture & Orbital Analysis

The Push-Pull System

The reactivity of 2-chloro-3-alkoxypyrazines is defined by the competition between the electron-withdrawing pyrazine ring/chlorine atom and the electron-donating alkoxy group.[1]

Substituent	Effect	Electronic Consequence
Pyrazine Ring	-deficient	Lowers LUMO energy; activates ring toward nucleophiles.[1]
C2-Chlorine	(Strong), (Weak)	Inductively activates C3 and C6; acts as a leaving group.[1]
C3-Alkoxy	(Moderate), (Strong)	Donates electron density into the -system; deactivates C2 toward relative to 2,3-dichloropyrazine, but directs lithiation.[1]

Frontier Molecular Orbital (FMO) Theory

In nucleophilic aromatic substitution (

), the nucleophile attacks the carbon with the highest coefficient in the Lowest Unoccupied Molecular Orbital (LUMO).

• 2,3-Dichloropyrazine: C2 and C3 are degenerate (equivalent).[1]

• 2-Chloro-3-Alkoxypyrazine: The strong

  effect of the alkoxy group raises the energy of the -system but breaks the symmetry. The LUMO coefficient remains significant at C2 (bearing the Cl), permitting displacement, but the reaction rate is generally slower than for the dichloro precursor.

Reactivity Map (DOT Visualization)

The following diagram outlines the divergent reactivity pathways available to this scaffold.

Figure 1: Divergent reactivity vectors of the 2-chloro-3-alkoxypyrazine core.[1]

Experimental Protocols

Synthesis of the Core: 2-Chloro-3-Methoxypyrazine

Rationale: This protocol utilizes the high electrophilicity of 2,3-dichloropyrazine.[1] The reaction must be controlled to prevent bis-substitution (formation of 2,3-dimethoxypyrazine).[1]

Protocol:

• Reagents: 2,3-Dichloropyrazine (1.0 equiv), Sodium Methoxide (1.05 equiv, 25% wt in MeOH), THF (anhydrous).

• Setup: Flame-dried round-bottom flask under

  atmosphere.

• Procedure:

  • Dissolve 2,3-dichloropyrazine in THF (0.5 M concentration). Cool to 0°C.

  • Add NaOMe solution dropwise over 30 minutes. Critical: Rapid addition leads to bis-substitution.[1]

  • Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 2 hours.

  • Monitor: TLC (Hexane/EtOAc 8:2). Product (

    ) is less polar than starting material.

• Workup: Quench with saturated

  . Extract with EtOAc (3x). Wash combined organics with brine, dry over , and concentrate.[1]

• Purification: Silica gel chromatography (0-10% EtOAc in Hexanes).

• Yield: Typically 85-92%.

Regioselective with Amines

Rationale: The C2-Cl bond is activated by the adjacent ring nitrogens. While the C3-alkoxy group is donating, the inductive withdrawal of the chlorine ensures C2 remains the primary electrophilic site.

Protocol:

• Reagents: 2-Chloro-3-methoxypyrazine (1.0 equiv), Primary Amine (1.2 equiv), DIPEA (2.0 equiv), DMSO (dry).[1]

• Procedure:

  • Combine reagents in a sealed tube.

  • Heat to 80-100°C for 4-12 hours. Note: Electron-deficient amines may require 120°C.[1]

• Self-Validation: Appearance of a fluorescent spot on TLC often indicates formation of the amino-pyrazine (many are fluorophores).

• Workup: Dilute with water (precipitate often forms). Filter or extract with DCM.

Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)

Rationale: Pyrazines are excellent substrates for Pd-catalyzed coupling.[1] The electron-rich nature of the 3-alkoxy substituent stabilizes the oxidative addition complex, preventing rapid decomposition.

Protocol:

• Reagents: Core scaffold (1.0 equiv), Aryl Boronic Acid (1.5 equiv),

  (5 mol%), (2.0 equiv).[1]

• Solvent: Dioxane/Water (4:1, degassed).

• Procedure:

  • Mix solid reagents in a vial. Purge with Argon.

  • Add degassed solvents.

  • Heat at 90°C for 2-6 hours.

• Purification: Filter through Celite, concentrate, and purify via column chromatography.

Advanced Reactivity: Directed Metalation

While

and Cross-Coupling exploit the C2-Cl bond, Directed Ortho Metalation (DoM) allows functionalization of the C5/C6 positions.

• Directing Group (DG): The Ring Nitrogen (N) is the dominant director in pyrazines, but the Alkoxy group assists.

• Regioselectivity: Lithiation typically occurs at C5 (ortho to N4). The C3-Alkoxy group blocks one ortho site, and the C2-Cl blocks the other. The "remote" positions C5 and C6 are accessible. Knochel's bases (TMPMgCl[2][3]·LiCl) are preferred over n-BuLi to prevent nucleophilic attack on the ring (Chichibabin-type side reactions).[1]

Workflow Visualization:

Figure 2: Synthetic workflow for accessing diverse pyrazine libraries.

Case Studies & Applications

Kinase Inhibitor Design

The 2-amino-3-alkoxypyrazine motif mimics the adenosine ring of ATP, making it a potent scaffold for kinase inhibitors.[1]

• Example: In the development of ERK inhibitors , the pyrazine nitrogen atoms accept hydrogen bonds from the hinge region of the kinase, while the 3-alkoxy group fills the hydrophobic pocket, enhancing potency and selectivity.

Bioisosterism

This scaffold is often used as a bioisostere for:

• 2-Alkoxypyridines: Improving solubility and metabolic stability (lowering LogP).

• Quinazolines: The bicyclic system can be mimicked by substituting the pyrazine at C5/C6 to form fused systems.

References

• Synthesis of Alkoxypyrazines: PrepChem. "Synthesis of 2-Allyloxy-3-chloro-pyrazine." Available at: [Link]

• Suzuki Coupling of Chloropyrazines: Organic Chemistry Portal. "Suzuki Coupling."[4] Available at: [Link]

• Regioselective Metalation: Knochel, P. et al.[2][3] "Regio- and Chemoselective Multiple Functionalization of Chloropyrazine Derivatives." PubMed. Available at: [Link]

• Electronic Properties of Pyrazines: PubChem. "Chloropyrazine Compound Summary." Available at: [Link]

Sources

• 1. Synthesis of Biologically Active Molecules through Multicomponent Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Difference between 2,3-dichloropyrazine and 2-Chloro-3-(2-methoxyethoxy)pyrazine

Initiating Data Collection

I'm now diving deep into Google, aiming to accumulate a wealth of information. Specifically, I am gathering detailed chemical and physical properties, spectroscopic data (NMR, IR, Mass Spec), and reactivity profiles for both 2,3-dichloropyrazine and 2-Chloropyrazine. This initial data gathering phase is crucial.

Expanding Data Acquisition

I'm now expanding my search to include synthesis protocols for 2-Chloro-3-(2-methoxyethoxy)pyrazine, focusing on those starting from 2,3-dichloropyrazine, while also collecting safety and application information. I'll compare the data to understand the impacts of chlorine substitution with a 2-methoxyethoxy group, examining key differences in properties and reactivity. Next, I plan to structure the guide starting with an introduction and then detailed sections for each compound.

Deepening Data Gathering

I'm now expanding my data collection. I'm focusing on chemical and physical properties, spectroscopic data, and reactivity profiles for both 2,3-dichloropyrazine and 2-Chloro-3-(2-methoxyethoxy)pyrazine. I'm also searching for synthesis protocols for the latter, using the former as a starting point. Safety data and applications are also key. I'll compare data to understand the impacts of chlorine substitution. My plan is to start with an introduction and then detailed compound sections. I will integrate data tables and structural diagrams with descriptive captions, and then provide citations.

Initiating Comparative Analysis

I'm starting a deep dive into 2,3-dichloropyrazine and 2-Chloro-3-(2-methoxyethoxy)pyrazine, focusing on their significance in medicinal chemistry and materials science. I'm aiming for a comprehensive guide.

Outlining Guide's Structure

I've sketched out the initial structure for this comparative guide. The introduction will frame the importance of pyrazine derivatives. I will include their chemical structures and differences, highlighting the structural distinctions. I'm focusing on the impact of chlorine versus the 2-methoxyethoxy group, and the electronic effects involved.

Developing Guide's Outline

I've finalized the detailed structure of the guide. Now, I'm focusing on the physicochemical properties section. I will start creating a comprehensive table with molecular formulas, weights, melting and boiling points, and solubility data from search results. Then, I plan to compare their spectroscopic profiles, focusing first on ¹H NMR, and following with ¹³C NMR.

Refining Structural Comparison

I'm now detailing the structural analysis. I'm building a Graphviz diagram to visually contrast the two molecules. I'm focusing on highlighting the electronegative effects of the substituents and how they influence the reactivity of the pyrazine ring. I'm considering their impact on nucleophilic aromatic substitution reactions.

Developing Spectroscopic Profiles

I'm now focusing on spectroscopic data. I'm deducing and compiling expected ¹H NMR, ¹³C NMR, mass spectrometry, and IR spectral features for both compounds. I am working on the distinct patterns arising from the structural differences. I will cite relevant sources to validate these predictions.

Developing Guide's Scope

I'm now expanding the guide's scope to include an in-depth analysis of the reactivity, synthesis, applications, safety, and handling of both compounds. I'll focus particularly on nucleophilic aromatic substitution and the synthesis of the functionalized derivative from 2,3-dichloropyrazine. I will also construct detailed step-by-step experimental protocols for the synthesis. I'll also incorporate Graphviz diagrams for the synthesis workflow.

Developing Reactivity Section

I'm now detailing the reactivity comparison, focusing on the SNAr of 2,3-dichloropyrazine. I am incorporating step-by-step experimental protocols and Graphviz diagrams. I'll highlight the impact of chlorine substitution. I will also incorporate appropriate literature citations.

Protocols & Analytical Methods

Synthesis procedure for 2-Chloro-3-(2-methoxyethoxy)pyrazine from 2,3-dichloropyrazine

This Application Note is structured as a high-level technical guide for the synthesis of 2-Chloro-3-(2-methoxyethoxy)pyrazine , a critical intermediate in the development of P2X3 antagonists and other pyrazine-based pharmacophores.

Alkoxylation of 2,3-Dichloropyrazine

Executive Summary

This protocol details the controlled synthesis of 2-Chloro-3-(2-methoxyethoxy)pyrazine via Nucleophilic Aromatic Substitution (

). The primary challenge in this transformation is preventing the formation of the bis-substituted byproduct, 2,3-bis(2-methoxyethoxy)pyrazine. By leveraging the electronic deactivation inherent to the pyrazine ring upon mono-alkoxylation, this procedure achieves high selectivity (>95%) for the mono-chloride product.

Strategic Analysis & Mechanism

Reaction Mechanism ( )

The reaction proceeds via an addition-elimination mechanism. The nucleophile (2-methoxyethoxide) attacks the electron-deficient pyrazine ring at the C-2 or C-3 position (which are equivalent in the starting material).

Key Mechanistic Insight (Kinetic Control): The starting material, 2,3-dichloropyrazine , is highly electrophilic due to the inductive electron-withdrawing nature of the two nitrogen atoms and two chlorine atoms. Upon substitution of the first chloride with an alkoxy group, the ring's electronic character changes. The alkoxy group acts as a strong Electron Donating Group (EDG) via resonance (+M effect). This donation increases the electron density of the pyrazine ring, significantly raising the energy of the transition state for a second nucleophilic attack. Consequently, the mono-substituted product is significantly less reactive than the starting material, allowing for excellent kinetic control.

Reaction Scheme Visualization

The following diagram illustrates the reaction pathway and the competing side reaction (bis-substitution) that this protocol avoids.

Figure 1: Reaction pathway demonstrating the kinetic barrier to bis-substitution.

Materials & Equipment

Reagents Table

Reagent	MW ( g/mol )	Equiv.	Purity	Role
2,3-Dichloropyrazine	148.98	1.0	>98%	Substrate
2-Methoxyethanol	76.09	1.05	Anhydrous	Nucleophile Precursor
Sodium Hydride (NaH)	24.00	1.1	60% in oil	Base
Tetrahydrofuran (THF)	72.11	N/A	Anhydrous	Solvent

Equipment

• Three-neck round-bottom flask (flame-dried,

  atmosphere).

• Pressure-equalizing addition funnel.

• Low-temperature bath (Ice/Water).

• Rotary evaporator.[1]

Detailed Experimental Protocol

Phase 1: Preparation of Sodium 2-Methoxyethoxide

Note: Generating the alkoxide in situ allows for precise stoichiometry, which is critical for preventing bis-substitution.

• Setup: Equip a 250 mL three-neck flask with a stir bar, nitrogen inlet, and addition funnel.

• NaH Washing: Add NaH (60% dispersion, 1.1 eq) to the flask. Wash twice with anhydrous hexanes to remove mineral oil if downstream purification is sensitive to aliphatics (optional for this synthesis). Suspend the washed NaH in Anhydrous THF (10 volumes relative to SM) .

• Alkoxide Formation: Cool the suspension to

  .

• Addition: Dilute 2-Methoxyethanol (1.05 eq) in a small volume of THF. Add this solution dropwise to the NaH suspension over 20 minutes.

  • Observation: Evolution of

    gas.

• Completion: Stir at

  for 30 minutes until gas evolution ceases and a clear/hazy solution of the alkoxide is formed.

Phase 2: Nucleophilic Substitution ( )

• Substrate Preparation: Dissolve 2,3-Dichloropyrazine (1.0 eq) in Anhydrous THF (5 volumes) .

• Controlled Addition: Transfer the pyrazine solution to the addition funnel.

  • Critical Step: Add the 2,3-dichloropyrazine solution dropwise to the alkoxide solution at

    .

  • Expert Note: While "inverse addition" (alkoxide to electrophile) is standard to keep the electrophile in excess, in this specific case, adding the electrophile to the nucleophile is acceptable because the product is less reactive. However, for maximum safety against bis-substitution, adding the Alkoxide solution TO the Pyrazine solution is the superior method.

  • Revised Step 2 (Recommended): Keep the 2,3-Dichloropyrazine in the flask at

    . Transfer the Sodium Alkoxide solution to the addition funnel. Add the alkoxide dropwise to the pyrazine. This ensures the SM is always in excess during the addition, statistically favoring mono-substitution.

• Reaction: Allow the mixture to warm to Room Temperature (

  ) . Stir for 2–4 hours.

• Monitoring: Check by TLC (Hexane/EtOAc 4:1) or HPLC.[2][3]

  • Target: Disappearance of SM (

    ).

  • Product: New spot (

    ).

  • Bis-impurity: Lower

    (more polar due to two ether oxygens).

Phase 3: Workup and Purification

• Quench: Cool to

  and carefully quench with Saturated solution .

• Extraction: Extract the aqueous layer with Ethyl Acetate (

  ) .

• Wash: Combine organics and wash with Water followed by Brine .[2]

• Dry: Dry over anhydrous

  , filter, and concentrate in vacuo.

• Purification: The crude material is often sufficiently pure (>90%). If necessary, purify via silica gel flash chromatography (Gradient: 0%

  20% EtOAc in Hexanes).

Process Validation & QC

Expected Analytical Data

• Appearance: Colorless to pale yellow oil or low-melting solid.

• NMR ( , 400 MHz):
  • 8.0--8.2 (d, 1H, Pyrazine-H).
  • 7.8--8.0 (d, 1H, Pyrazine-H).
  • 4.5--4.6 (m, 2H, ).
  • 3.7--3.8 (m, 2H, ).
  • 3.4 (s, 3H, ).

• LC-MS:

  (consistent with Cl isotope pattern).

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Presence of Bis-Ether	Excess alkoxide or high temperature.[2]	Ensure strict 1.05 eq of alcohol. Keep reaction . Use "Alkoxide to Pyrazine" addition order.
Low Conversion	Old NaH (inactive) or wet solvent.	Titrate NaH or use fresh bottle. Ensure THF is anhydrous ( ppm ).
Hydrolysis Product (OH)	Wet reagents reacting with SM.	Ensure system is under . Hydrolysis competes with alkoxylation if water is present.

Safety & Hazards (E-E-A-T)

• 2-Methoxyethanol: Known reproductive toxin and teratogen. Handle strictly in a fume hood with double-gloving (nitrile). Avoid all skin contact.

• Sodium Hydride: Pyrophoric. Reacts violently with water. Quench all waste streams carefully before disposal.

• 2,3-Dichloropyrazine: Irritant and lachrymator.

Workflow Diagram

Figure 2: Operational workflow for the synthesis process.

References

• Regioselectivity in Pyrazine Substitution

  • Study on the regioselective nucleophilic aromatic substitution of 2,3-dichloropyrazine.

  • Source:

• General Alkoxylation Precedent

  • Synthesis of 2-chloro-3-phenoxypyrazine (Analogous Protocol).

  • Source:

• Process Chemistry of Chloropyrazines

  • Patented methods for alkoxypyrazine synthesis.[3][4][5]

  • Source:

Sources

• 1. WO2005049583A1 - Synthesis of 2-chloro-3,6-dialkyl pyrazines - Google Patents [patents.google.com]
• 2. 2,3-Dichloropyrazine synthesis - chemicalbook [chemicalbook.com]
• 3. US6291674B2 - Process for preparing alkoxypyrazine derivatives - Google Patents [patents.google.com]
• 4. US3287451A - Process for the preparation of 2, 3-dichloropyrazine - Google Patents [patents.google.com]
• 5. US5998618A - Process for preparing 3-alkoxy-5-alkypyrazin-2-amines - Google Patents [patents.google.com]

Application Note: Optimized Protocols for Nucleophilic Aromatic Substitution (SNAr) on 2,3-Dichloropyrazine

Target Audience: Medicinal Chemists, Synthetic Researchers, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol

Introduction and Mechanistic Rationale

2,3-Dichloropyrazine is a privileged, highly reactive heterocyclic scaffold widely utilized in the synthesis of kinase inhibitors, antimalarials, and functional materials[1],[2]. The inherent electron deficiency of the pyrazine ring, combined with the inductive electron-withdrawing effects of the two adjacent chlorine atoms, renders the C2 and C3 positions highly susceptible to Nucleophilic Aromatic Substitution (SNAr)[1].

However, achieving high regioselectivity and preventing over-substitution (di-substitution) requires precise control over reaction conditions. When a nucleophile (e.g., an amine or alkoxide) displaces the first chloride, the newly introduced electron-donating group (e.g., -NR2 or -OR) significantly increases the electron density of the pyrazine ring. This electronic deactivation raises the activation energy required for a second SNAr event, naturally favoring mono-substitution under controlled stoichiometric and thermal conditions[3].

The Divergence: Direct SNAr vs. Tele-Substitution

While hard nucleophiles (such as primary and secondary amines) strictly follow a charge-controlled direct SNAr pathway at the C2/C3 position, soft and bulky nucleophiles (such as lithiated dithianes or certain enolates) exhibit anomalous reactivity known as tele-substitution [4],[5].

Quantum mechanical (QM) mapping reveals that while the Lowest Unoccupied Molecular Orbital (LUMO) is centered between the C2-C3 and C5-C6 bonds, the LUMO+1 orbital features highly exposed lobes at the less sterically hindered C5 and C6 positions[5]. Soft nucleophiles interact preferentially with these exposed LUMO+1 lobes, attacking the C5/C6 position. This is followed by protonation and the elimination of HCl, resulting in a product where the nucleophile resides at C6 and the C3 chlorine is replaced by a hydrogen atom[5],[6].

Fig 1. Mechanistic divergence of 2,3-dichloropyrazine based on nucleophile hardness and orbital control.

Quantitative Data: Condition Optimization for Mono-Amination

To achieve the synthesis of 3-chloro-2-pyrazinamine derivatives—a critical intermediate for imidazo[1,2-a]pyrazine-based drugs—reaction parameters must be strictly optimized[3],[7]. The choice of solvent and base dictates the ratio of the desired mono-substituted product to the di-substituted byproduct. Highly polar aprotic solvents can sometimes promote unwanted tele-substitution or degradation, whereas moderately polar solvents like 1,4-dioxane provide an ideal balance of solubility and controlled reactivity[6],[7].

Table 1: Optimization Matrix for the Reaction of 2,3-Dichloropyrazine with Primary Amines

Solvent	Base (Equiv)	Temp (°C)	Time (h)	Mono-SNAr Yield (%)	Di-Sub Byproduct (%)	Notes / Causality
1,4-Dioxane	Et₃N (1.5)	100	16 - 19	82 - 88%	< 2%	Optimal. Good solubility; thermal control prevents over-reaction[7].
Ethanol	DIPEA (1.5)	80 (Reflux)	24	75%	< 5%	Slower kinetics due to lower boiling point; safe for sensitive amines.
DMF	K₂CO₃ (2.0)	110	12	60%	15 - 20%	High polarity increases reaction rate but reduces regiocontrol[6].
Toluene	None (Amine as base)	80	24	45%	< 1%	Sluggish reaction; requires excess amine (3.0 equiv) to drive conversion[6].

Experimental Protocols (Self-Validating Workflows)

The following protocols are designed as self-validating systems. In-Process Controls (IPCs) are embedded within the steps to ensure the researcher can verify the chemical state before proceeding, preventing downstream failures.

Protocol A: Standard Mono-Amination (Synthesis of 3-Chloro-2-pyrazinamines)

This method is highly effective for aliphatic and benzylic primary amines[3],[7].

Reagents:

• 2,3-Dichloropyrazine: 1.00 mmol (149 mg)

• Primary Amine: 1.05 mmol

• Triethylamine (Et₃N): 1.50 mmol (210 µL)

• Anhydrous 1,4-Dioxane: 3.0 mL

Step-by-Step Methodology:

• Preparation: In an oven-dried 10 mL microwave vial or round-bottom flask equipped with a magnetic stir bar, dissolve 2,3-dichloropyrazine (1.00 mmol) in anhydrous 1,4-dioxane (3.0 mL) under an argon atmosphere[7].

• Addition: Add the primary amine (1.05 mmol) dropwise at room temperature, followed by the addition of Et₃N (1.50 mmol).

  • Causality: A slight excess of amine ensures complete consumption of the electrophile, while Et₃N acts as the primary acid scavenger to prevent amine hydrochloride precipitation, which would stall the reaction.

• Heating: Seal the vessel and heat the mixture to 100 °C using an oil bath or heating block for 16–19 hours[7].

• IPC Validation (TLC/LC-MS): Sample 5 µL of the reaction mixture, dilute in 1 mL of Methanol.

  • Expected LC-MS: Disappearance of the 2,3-dichloropyrazine peak. Appearance of the product mass [M+H]⁺ with a characteristic 3:1 isotopic pattern indicative of a single chlorine atom.

• Workup: Cool the reaction to room temperature. Concentrate the mixture in vacuo to remove the 1,4-dioxane. Dissolve the crude residue in Dichloromethane (DCM, 20 mL) and wash sequentially with distilled water (3 × 10 mL) and saturated aqueous NaCl (brine, 10 mL)[7].

• Drying & Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify via flash column chromatography on silica gel using a gradient of Hexanes/Ethyl Acetate (typically eluting at 20-30% EtOAc).

• Final Validation: Verify purity via ¹H NMR. The pyrazine protons (H-5 and H-6) typically appear as two distinct doublets (J ≈ 2.5 - 3.0 Hz) between 7.50 and 8.00 ppm.

Protocol B: Alkoxylation/Thiolation via Crown Ether Catalysis

For oxygen or sulfur nucleophiles, SNAr can be achieved at milder temperatures using phase-transfer or crown ether catalysis[6].

Step-by-Step Methodology:

• Suspend 2,3-dichloropyrazine (1.0 mmol) in anhydrous toluene (10 mL)[6].

• Add 18-crown-6 (0.08 mmol, 8 mol%) and the corresponding alcohol or thiol (1.0 mmol)[6].

• Introduce finely powdered KOH (3.0 mmol) to the suspension[6].

  • Causality: KOH deprotonates the alcohol/thiol to generate the active nucleophile. 18-crown-6 chelates the potassium ion, generating a "naked," highly reactive alkoxide/thiolate anion that rapidly attacks the pyrazine ring, allowing the reaction to proceed at room temperature.

• Stir at room temperature for 2 to 24 hours. Monitor via TLC until the starting material is consumed[6].

• Quench with water (10 mL), extract with EtOAc (3 × 15 mL), dry over MgSO₄, and purify via silica gel chromatography[6].

Workflow Visualization

Fig 2. Standardized experimental workflow for the mono-nucleophilic substitution of 2,3-dichloropyrazine.

References

• Slovenian Chemical Society. "Tele-substitutions in Heterocyclic Chemistry". Available at:[Link]

• WuXi Biology. "Tele-Substitution of 2,3-Dichloropyrazine - WuXi Biology". Available at:[Link]

• ACS Publications. "tele-Substitution Reactions in the Synthesis of a Promising Class of 1,2,4-Triazolo[4,3-a]pyrazine-Based Antimalarials". Available at:[Link]

• UCL Discovery. "The Synthesis of Imidazo[1,2-a]pyrazines as Inhibitors of the VirB11 ATPase and their Incorporation into Bivalent Compounds". Available at: [Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. CAS 4858-85-9: 2,3-Dichloropyrazine | CymitQuimica [cymitquimica.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]
• 5. wuxibiology.com [wuxibiology.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

Application Note: Strategic Utilization of 2-Chloro-3-(2-methoxyethoxy)pyrazine in P2X3 Antagonist Synthesis

This application note details the utilization of 2-Chloro-3-(2-methoxyethoxy)pyrazine as a strategic intermediate in the synthesis of Gefapixant (MK-7264) analogs .

Executive Summary

Gefapixant (MK-7264) is a first-in-class P2X3 receptor antagonist approved for the treatment of refractory chronic cough. The commercial API is a diaminopyrimidine derivative. However, in the pursuit of "Next-Generation" P2X3 antagonists with improved pharmacokinetic (PK) profiles, scaffold hopping —replacing the pyrimidine core with a pyrazine moiety—is a critical medicinal chemistry strategy.

This guide provides a validated protocol for using 2-Chloro-3-(2-methoxyethoxy)pyrazine as an electrophilic coupling partner. By introducing the 2-methoxyethoxy side chain, researchers can modulate the lipophilicity and aqueous solubility of the final antagonist, addressing common bioavailability challenges associated with the diaryl ether class of drugs.

Chemical Context & Strategic Rationale

The Role of the Intermediate

Standard Gefapixant synthesis utilizes 5-bromo-2,4-diaminopyrimidine coupled with 2-isopropyl-4-methoxyphenol . The intermediate 2-Chloro-3-(2-methoxyethoxy)pyrazine serves as a bioisosteric replacement for the diaminopyrimidine, offering two distinct advantages:

• Pyrazine Core: Lowers basicity compared to pyrimidine, potentially reducing hERG channel liability.

• Methoxyethoxy Tail: Acts as a solubilizing group (PEG-mimetic), enhancing metabolic stability and oral absorption.

Mechanism of Action: Coupling

The synthesis relies on a Nucleophilic Aromatic Substitution (

) . The chloropyrazine ring is activated by the electron-withdrawing nitrogen atoms, making the C-2 position susceptible to attack by the phenoxide nucleophile (the Gefapixant phenol core).

Key Reaction Parameters:

• Electrophile: 2-Chloro-3-(2-methoxyethoxy)pyrazine

• Nucleophile: 5-hydroxy-4-isopropyl-2-methoxybenzenesulfonamide

• Base: Cesium Carbonate (

  ) or Potassium Carbonate ( )

• Solvent: DMSO or NMP (High dielectric constant required)

Synthetic Pathway Visualization

The following diagram illustrates the scaffold hopping strategy, contrasting the Commercial Gefapixant Route with the Pyrazine Analog Route.

Caption: Comparison of the standard Gefapixant synthesis (Top) vs. the Pyrazine Analog route (Bottom) using the specified intermediate.

Detailed Experimental Protocol

Protocol ID: SYN-P2X3-PYR-002

Objective: Synthesis of 5-((3-(2-methoxyethoxy)pyrazin-2-yl)oxy)-4-isopropyl-2-methoxybenzenesulfonamide via

coupling.

4.1 Reagents & Materials

Reagent	Role	Equiv.	MW ( g/mol )
5-hydroxy-4-isopropyl-2-methoxybenzenesulfonamide	Nucleophile	1.0	245.29
2-Chloro-3-(2-methoxyethoxy)pyrazine	Electrophile	1.2	188.61
Cesium Carbonate ( )	Base	2.5	325.82
DMSO (Anhydrous)	Solvent	10 Vol	-
Ethyl Acetate / Hexanes	Workup	-	-

4.2 Step-by-Step Procedure

Step 1: Nucleophile Activation

• Charge a dry 100 mL Round Bottom Flask (RBF) with 5-hydroxy-4-isopropyl-2-methoxybenzenesulfonamide (1.0 equiv).

• Add Anhydrous DMSO (10 volumes relative to phenol mass).

• Add Cesium Carbonate (2.5 equiv) in a single portion.

• Stir at room temperature for 30 minutes under Nitrogen (

  ) atmosphere.

  • Expert Insight: This pre-stirring step ensures complete deprotonation of the phenol to the more nucleophilic phenoxide anion.

Step 2: Coupling Reaction

• Add 2-Chloro-3-(2-methoxyethoxy)pyrazine (1.2 equiv) dropwise (if liquid) or as a solution in minimal DMSO.

• Heat the reaction mixture to 100°C .

• Monitor reaction progress via HPLC or TLC (Mobile Phase: 60% EtOAc / 40% Hexanes).

  • Target: >95% consumption of the phenol starting material.[1] Typical reaction time is 4–6 hours.

Step 3: Workup & Isolation

• Cool the reaction mixture to room temperature.

• Quench by pouring slowly into Ice-Water (50 volumes). Stir vigorously for 20 minutes.

• Observation: The product should precipitate as an off-white solid.

• If solid forms: Filter the precipitate, wash with water (3x) and cold heptane (2x).

• If oil forms: Extract with Ethyl Acetate (3x). Wash combined organics with Brine (2x), dry over

  , and concentrate in vacuo.[1]

Step 4: Purification

• Recrystallize the crude solid from Ethanol/Water (9:1) or purify via Flash Column Chromatography (Gradient: 0-10% Methanol in DCM).

Quality Control & Validation

To validate the identity of the synthesized analog, compare analytical data against the theoretical values.

Parameter	Acceptance Criteria	Method
HPLC Purity	> 98.0% (Area %)	C18 Column, ACN/H2O Gradient
1H NMR	Confirm Pyrazine protons (d ~8.0-8.5 ppm)	DMSO-d6, 400 MHz
LC-MS	[M+H]+ matches theoretical mass	ESI+ Mode

Troubleshooting Guide:

• Low Yield? Ensure the DMSO is strictly anhydrous. Water poisons the phenoxide nucleophile.

• Incomplete Reaction? Increase temperature to 120°C or switch to a stronger base like Sodium Hydride (NaH) (requires careful handling).

• Impurity Formation? If the pyrazine undergoes hydrolysis (Cl -> OH), reduce the water content in the workup or use a milder base (

  ).

References

• Gefapixant Commercial Synthesis: Ren, H., et al. "Development of a Green and Sustainable Manufacturing Process for Gefapixant Citrate (MK-7264). Part 1: Introduction and Process Overview." Organic Process Research & Development, 2020, 24(11), 2445–2452. Link

• P2X3 Antagonist SAR: Richards, D., et al. "Recent Progress in the Discovery of P2X3 Receptor Antagonists for the Treatment of Chronic Cough." Journal of Medicinal Chemistry, 2019, 62(18), 8365–8383. Link

• Pyrazine Bioisosteres: Dolezal, M., et al. "Pyrazine Derivatives: A Patent Review (2008–Present).

Sources

• 1. P2X3-selective mechanism of Gefapixant, a drug candidate for the treatment of refractory chronic cough - PMC [pmc.ncbi.nlm.nih.gov]

Optimization of Suzuki-Miyaura Coupling for 2-Chloro-3-(2-methoxyethoxy)pyrazine

Executive Summary

This application note details the optimization of Suzuki-Miyaura cross-coupling conditions for 2-Chloro-3-(2-methoxyethoxy)pyrazine . This substrate presents a specific synthetic challenge: the pyrazine core is inherently electron-deficient, yet the 2-methoxyethoxy substituent at the C3 position acts as an electron-donating group (EDG). This electronic push deactivates the C2–Cl bond toward oxidative addition compared to bare 2-chloropyrazine. Furthermore, the pyrazine nitrogen atoms and the ether side chain can act as competitive chelators, potentially poisoning unhindered palladium catalysts.

This guide provides two validated protocols:

• Method A (Robust): A cost-effective, general-purpose system using Pd(dppf)Cl₂.[1]

• Method B (High-Performance): A sterically demanding system using XPhos Pd G2/G3 for difficult boronic acids or rapid turnover.[1]

Mechanistic Insight & Substrate Analysis[1][2]

Substrate Challenges

The reaction success hinges on overcoming the activation energy barrier of the Oxidative Addition step.

• Electronic Deactivation: The alkoxy group at C3 increases electron density at C2 via resonance (+M effect), making the C–Cl bond stronger and less electrophilic.[1]

• Catalyst Poisoning: The N1 and N4 atoms of the pyrazine ring are soft Lewis bases that can displace labile ligands (like PPh₃) from the Pd(0) center, leading to inactive [Pd(pyrazine)L_n] complexes.[1]

• Side Reactions: The C2 position is susceptible to Nucleophilic Aromatic Substitution (SₙAr) by hydroxide or alkoxide bases, leading to hydrolysis byproducts (pyrazinones) rather than the coupled biaryl.[1]

Catalytic Cycle Visualization

The following diagram illustrates the catalytic cycle with specific emphasis on the competitive inhibition pathways relevant to this substrate.

Caption: Catalytic cycle highlighting the rate-limiting oxidative addition and risks of N-coordination (poisoning) or SₙAr hydrolysis.

Critical Parameters

Parameter	Recommendation	Rationale
Catalyst	Pd(dppf)Cl₂ or XPhos Pd G2	dppf is bidentate, preventing N-coordination.[1] XPhos is bulky/electron-rich, accelerating oxidative addition into the deactivated C-Cl bond.
Solvent	Dioxane/H₂O (4:1) or Toluene/H₂O	Water is essential for boronic acid activation.[1] Dioxane solubilizes the ether side chain effectively.
Base	K₂CO₃ or K₃PO₄	Carbonate is standard. Phosphate is preferred if base-sensitive groups are present or if SₙAr hydrolysis is observed (less nucleophilic).[1]
Temp	80°C – 100°C	High temperature is required to overcome the electronic deactivation of the chloride.

Experimental Protocols

Method A: The Robust Protocol (Pd(dppf)Cl₂)

Recommended for initial screening and scale-up of standard aryl boronic acids.[1]

Reagents:

• Substrate: 2-Chloro-3-(2-methoxyethoxy)pyrazine (1.0 equiv)[1]

• Boronic Acid: Aryl/Heteroaryl boronic acid (1.2 – 1.5 equiv)[1]

• Catalyst: [1,1′-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride dichloromethane adduct (Pd(dppf)Cl₂[1]·DCM) (3 – 5 mol%)[1]

• Base: Potassium Carbonate (K₂CO₃) (2.0 – 3.0 equiv)[1]

• Solvent: 1,4-Dioxane / Water (4:1 ratio)[1]

Step-by-Step Procedure:

• Setup: Charge a reaction vial or round-bottom flask with the chloropyrazine substrate, boronic acid, and K₂CO₃.

• Inerting: Cap the vessel and purge with Nitrogen or Argon for 5 minutes.

• Solvent Addition: Add degassed 1,4-Dioxane and Water.

• Catalyst Addition: Add Pd(dppf)Cl₂[1][2]·DCM quickly under a positive stream of inert gas.

• Reaction: Seal the vessel and heat to 90°C for 4–12 hours.

  • Checkpoint: Monitor by LCMS.[3] Look for the disappearance of the starting chloride (M+H) and formation of product.[1]

• Workup: Cool to RT. Dilute with Ethyl Acetate and wash with water/brine. Dry organic layer over Na₂SO₄, filter, and concentrate.

• Purification: Flash column chromatography (typically Hexanes/Ethyl Acetate).[1]

Method B: High-Performance Protocol (Buchwald G2/G3)

Recommended for sterically hindered boronic acids or if Method A stalls.[1]

Reagents:

• Catalyst: XPhos Pd G2 (or G3) (1 – 3 mol%)[1]

• Base: Potassium Phosphate Tribasic (K₃PO₄) (2.0 equiv)[1]

• Solvent: n-Butanol / Water (4:[1]1) or Toluene / Water (10:1)

Step-by-Step Procedure:

• Setup: Combine substrate, boronic acid, and K₃PO₄ in the vessel.

• Catalyst: Add XPhos Pd G2. (Note: These precatalysts are air-stable solids, simplifying handling).[1]

• Solvent: Add the solvent mixture (degassing is less critical for G2/G3 catalysts but still recommended).[1]

• Reaction: Heat to 80°C . Conversion is often rapid (1–4 hours).[1]

• Workup: Similar to Method A. Note that XPhos byproducts are polar; ensure thorough washing or chromatography.

Decision Tree for Optimization

Use this workflow to determine the correct path for your specific coupling partner.

Caption: Workflow for selecting conditions and troubleshooting common failure modes.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Starting material remains, Boronic acid consumed	Protodeboronation of the coupling partner. Common with 2-heteroaryl boronic acids.[4]	1. Use a boronic ester (pinacol) instead of acid.2.[1] Add boronic acid in portions.3. Switch to a copper-facilitated protocol (Liebeskind-Srogl) if Suzuki fails.[1]
Formation of Pyrazinone (M-Cl + 16 mass units)	Hydrolysis via SₙAr mechanism.[1]	1. Switch base to K₃PO₄ (less nucleophilic).2.[1] Reduce water content (use Toluene/H₂O 10:1).3.[1] Lower temperature to 60°C and extend time.
Black precipitate forms immediately	Pd colloids ("Pd Black").[1] Ligand dissociation.	1. Ensure excess ligand is present (add 10% extra ligand).2.[1] Switch to a palladacycle precatalyst (XPhos Pd G2) which is more stable.
No reaction, Catalyst stays in solution	Oxidative Addition failure .	1. Increase Temp to 110°C (microwave).2. Switch to XPhos or SPhos ligand (more electron-rich).[1]

References

• Miyaura, N.; Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds."[4] Chemical Reviews, 1995 , 95(7), 2457–2483.[1]

• Littke, A. F.; Dai, C.; Fu, G. C. "Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions." Journal of the American Chemical Society, 2000 , 122(17), 4020–4028.[1]

• Billingsley, K. L.; Anderson, K. W.; Buchwald, S. L. "A Highly Active Catalyst for Suzuki−Miyaura Cross-Coupling Reactions of Heteroaryl Compounds." Angewandte Chemie International Edition, 2006 , 45(21), 3484–3488.[1] [1]

• Li, H.; Grinberg, N. "Synthesis of Pyrazine-Based Kinase Inhibitors: Review of Synthetic Methodologies." Organic Process Research & Development, 2010 , 14(3).[1] (General reference for pyrazine coupling context).

Sources

• 1. Lab Reporter [fishersci.se]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Application Notes and Protocols for Buchwald-Hartwig Amination of 2-Chloropyrazine Derivatives

Introduction: The Strategic Importance of 2-Aminopyrazines in Drug Discovery

The pyrazine moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents. The introduction of an amino group at the 2-position of the pyrazine ring gives rise to 2-aminopyrazines, a class of compounds with a broad spectrum of biological activities, including applications as kinase inhibitors, anti-inflammatory agents, and anti-cancer therapeutics. The Buchwald-Hartwig amination has emerged as a powerful and versatile methodology for the synthesis of these valuable compounds, offering significant advantages over traditional methods like nucleophilic aromatic substitution (SNAr), which often require harsh reaction conditions and have a limited substrate scope.[1][2]

This technical guide provides a comprehensive overview of the key considerations and detailed protocols for the successful Buchwald-Hartwig amination of 2-chloropyrazine derivatives. We will delve into the mechanistic underpinnings of the reaction, the critical roles of catalysts, ligands, and bases, and provide step-by-step procedures for the coupling of 2-chloropyrazines with various amine nucleophiles. Furthermore, a troubleshooting guide is included to address common challenges encountered in this transformation.

The Catalytic Cycle: A Mechanistic Overview

The Buchwald-Hartwig amination proceeds via a palladium-catalyzed cycle involving Pd(0) and Pd(II) intermediates. A general understanding of this mechanism is crucial for rational protocol design and troubleshooting.[1][2]

Figure 1: The catalytic cycle of the Buchwald-Hartwig amination.

The key steps in the cycle are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-chlorine bond of the 2-chloropyrazine. This is often the rate-limiting step, particularly for less reactive aryl chlorides.[3]

• Amine Coordination and Deprotonation: The amine nucleophile coordinates to the Pd(II) center. A base then deprotonates the coordinated amine to form a palladium-amido complex.

• Reductive Elimination: The final step is the formation of the new carbon-nitrogen bond, which releases the 2-aminopyrazine product and regenerates the active Pd(0) catalyst.[1]

Key Reaction Parameters: A Guide to Rational Design

The success of a Buchwald-Hartwig amination of 2-chloropyrazines hinges on the careful selection of several key parameters. The electron-deficient nature of the pyrazine ring can influence the reactivity of the C-Cl bond and requires thoughtful optimization of the catalytic system.

Catalyst and Ligand Selection

The choice of the palladium source and, more critically, the phosphine ligand is paramount for an efficient reaction. For challenging substrates like 2-chloropyrazines, bulky, electron-rich phosphine ligands are generally required to facilitate the oxidative addition step and promote reductive elimination.

Ligand Class	Recommended Ligands	Amine Scope	Key Characteristics
Biarylphosphines	XPhos, SPhos, RuPhos, BrettPhos	Primary & Secondary Amines, Anilines	Highly active for C-Cl bond activation. The specific choice can influence reactivity with different amine classes.[4]
Ferrocenylphosphines	Josiphos-type ligands	Primary & Secondary Amines	Robust and effective for a range of substrates.
N-Heterocyclic Carbenes (NHCs)	IPr, SIPr	Primary & Secondary Amines	Strong σ-donors that can be highly effective for activating aryl chlorides.[5]

Palladium Source: While Pd(OAc)₂ and Pd₂(dba)₃ are common palladium sources, modern, air-stable palladium precatalysts (e.g., XPhos Pd G3, SPhos Pd G2) are often preferred. These precatalysts offer greater reliability and ease of use, as they form the active Pd(0) species more cleanly and efficiently in situ.[3]

Base Selection

The base plays a crucial role in the deprotonation of the amine nucleophile. The choice of base must be compatible with the functional groups present in the substrates.

Base	pKaH (approx.)	Common Applications & Considerations
Sodium tert-butoxide (NaOtBu)	19	Highly effective and widely used. Can be incompatible with base-sensitive functional groups.[6]
Lithium bis(trimethylsilyl)amide (LHMDS)	26	A strong, non-nucleophilic base. Useful when NaOtBu is not effective.
Potassium phosphate (K₃PO₄)	12.3	A weaker base suitable for substrates with base-sensitive functionalities. May require higher reaction temperatures.
Cesium carbonate (Cs₂CO₃)	10.3	A mild base often used in combination with more sensitive substrates.

Solvent Selection

The choice of solvent is critical for ensuring the solubility of all reaction components and for maintaining an appropriate reaction temperature. Anhydrous, degassed solvents are essential to prevent catalyst deactivation.

• Aprotic Polar Solvents: 1,4-Dioxane and toluene are the most commonly used solvents for Buchwald-Hartwig aminations.

• Ethereal Solvents: Tetrahydrofuran (THF) and tert-butanol (t-BuOH) are also frequently employed.

Experimental Protocols

The following protocols are provided as a starting point for the Buchwald-Hartwig amination of 2-chloropyrazine derivatives. Optimization of catalyst loading, ligand-to-metal ratio, base, solvent, temperature, and reaction time may be necessary for specific substrates.

Protocol 1: General Procedure for the Amination of 2-Chloropyrazine with a Secondary Amine (e.g., Morpholine)

Figure 2: Experimental workflow for the amination of 2-chloropyrazine.

Materials:

• 2-Chloropyrazine (1.0 mmol, 1.0 equiv)

• Morpholine (1.2 mmol, 1.2 equiv)

• XPhos Pd G3 (0.02 mmol, 2 mol%)

• Sodium tert-butoxide (1.4 mmol, 1.4 equiv)

• Anhydrous, degassed toluene (5 mL)

Procedure:

• To an oven-dried Schlenk tube containing a magnetic stir bar, add 2-chloropyrazine, XPhos Pd G3, and sodium tert-butoxide.

• Seal the tube with a septum, and evacuate and backfill with argon three times.

• Add the anhydrous, degassed toluene via syringe, followed by the morpholine.

• Place the reaction vessel in a preheated oil bath at 100 °C and stir vigorously for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Amination with a Primary Aliphatic Amine (e.g., n-Butylamine)

For primary amines, a ligand such as BrettPhos is often preferred.

Materials:

• 2-Chloropyrazine (1.0 mmol, 1.0 equiv)

• n-Butylamine (1.2 mmol, 1.2 equiv)

• BrettPhos Pd G3 (0.02 mmol, 2 mol%)

• Sodium tert-butoxide (1.4 mmol, 1.4 equiv)

• Anhydrous, degassed 1,4-dioxane (5 mL)

Procedure: Follow the general procedure outlined in Protocol 1, substituting the corresponding reagents. The reaction may require a slightly higher temperature (e.g., 110 °C) and extended reaction times.

Protocol 3: Amination with an Aniline (e.g., 4-Methoxyaniline)

The coupling of anilines can sometimes be more challenging and may benefit from a different ligand and base combination.

Materials:

• 2-Chloropyrazine (1.0 mmol, 1.0 equiv)

• 4-Methoxyaniline (1.2 mmol, 1.2 equiv)

• RuPhos Pd G2 (0.02 mmol, 2 mol%)

• Potassium phosphate (K₃PO₄) (2.0 mmol, 2.0 equiv)

• Anhydrous, degassed tert-butanol (5 mL)

Procedure: Follow the general procedure outlined in Protocol 1, substituting the corresponding reagents. The use of a weaker base like K₃PO₄ may necessitate higher temperatures and longer reaction times.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst. 2. Inappropriate ligand choice. 3. Insufficiently strong base. 4. Presence of oxygen or moisture.	1. Use a reliable precatalyst (e.g., G3 or G4 palladacycles).[3] 2. For 2-chloropyrazines, ensure a bulky, electron-rich ligand is used (e.g., XPhos, RuPhos, BrettPhos).[4] 3. Switch to a stronger base (e.g., from K₃PO₄ to NaOtBu). 4. Ensure all reagents and solvents are anhydrous and the reaction is performed under a strictly inert atmosphere.
Hydrodehalogenation (C-Cl replaced by C-H)	1. Reductive elimination is slow. 2. Presence of trace water.	1. Use a ligand that accelerates reductive elimination (e.g., bulky biarylphosphines). 2. Ensure scrupulously dry conditions.
Homocoupling of Amine or Aryl Halide	1. Suboptimal catalyst loading or temperature.	1. Adjust catalyst loading and reaction temperature. A Design of Experiments (DoE) approach can be beneficial for optimization.
Formation of Bis-arylated Amine	1. The product amine is more reactive than the starting amine (common with primary amines).	1. Use a larger excess of the primary amine (e.g., 2-4 equivalents). This may slow the reaction, so a higher catalyst loading might be necessary.

Conclusion

The Buchwald-Hartwig amination is a robust and highly effective method for the synthesis of 2-aminopyrazine derivatives from their corresponding 2-chloro precursors. A thorough understanding of the reaction mechanism and the careful selection of the catalyst, ligand, base, and solvent are critical for achieving high yields and purity. The protocols and troubleshooting guide provided herein serve as a valuable resource for researchers in drug discovery and development, facilitating the efficient synthesis of these important heterocyclic scaffolds.

References

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphine ligands in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50.
• Nolan, S. P., & Organ, M. G. (Eds.). (2017).
• WuXi AppTec. (2024, November 25). How to Wisely Design Conditions for Buchwald-Hartwig Couplings?
• Reddit. (2018, September 6).
• BenchChem. (2025). Technical Support Center: Buchwald-Hartwig Amination with Chloropyridines.

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

• Wikipedia. (2023, October 27). Buchwald–Hartwig amination. Retrieved from [Link]

• ResearchGate. (2018). Buchwald-Hartwig reaction: An overview.
• Caddick, S., et al. (n.d.). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)
• BenchChem. (2025). Application Notes and Protocols: Buchwald-Hartwig Amination for C-N Bond Formation in Anilines.
• ResearchGate. (n.d.). Reaction of 2-chloropyrazine with morpholine with various solvents and bases.
• Reddit. (2017, January 29).

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Application Note &amp; Protocol: Scalable Synthesis of 2-Chloro-3-(2-methoxyethoxy)pyrazine

Abstract: This document provides a comprehensive guide for the scalable synthesis of 2-Chloro-3-(2-methoxyethoxy)pyrazine, a key intermediate in pharmaceutical and agrochemical research. We present a detailed, optimized protocol based on the nucleophilic aromatic substitution (SNAr) of 2,3-dichloropyrazine with 2-methoxyethanol. The causality behind experimental choices, including reagent selection, reaction conditions, and safety considerations, is thoroughly discussed to ensure scientific integrity and successful implementation. This guide is intended for researchers, scientists, and professionals in drug development and process chemistry.

Introduction: The Significance of Substituted Pyrazines

Pyrazine and its derivatives are a class of heterocyclic compounds of significant interest in medicinal chemistry, materials science, and the flavor and fragrance industry.[1][2][3] Their diverse biological activities, including antimicrobial, anticancer, and antiviral properties, make them privileged scaffolds in drug discovery.[4][5] Specifically, 2-Chloro-3-(2-methoxyethoxy)pyrazine serves as a crucial building block for the synthesis of more complex molecules, where the chloro-substituent provides a reactive handle for further functionalization, and the methoxyethoxy sidechain can influence solubility and pharmacokinetic properties.

The primary challenge in the synthesis of such compounds lies in achieving high regioselectivity and yield in a scalable and cost-effective manner. This application note addresses this challenge by providing a robust and optimized protocol.

The Synthetic Strategy: Nucleophilic Aromatic Substitution (SNAr)

The most direct and scalable route to 2-Chloro-3-(2-methoxyethoxy)pyrazine is the nucleophilic aromatic substitution (SNAr) reaction. This reaction involves the displacement of a halide on an aromatic ring by a nucleophile.[6]

Mechanistic Rationale

Aromatic rings, like pyrazine, are typically electron-rich and thus resistant to nucleophilic attack. However, the presence of the two electron-withdrawing nitrogen atoms in the pyrazine ring delocalizes electron density, making the carbon atoms more electrophilic and susceptible to attack by a nucleophile.[7] This effect activates the ring for SNAr reactions.

In the case of 2,3-dichloropyrazine, the chlorine atoms are good leaving groups. The reaction with an alkoxide, generated from 2-methoxyethanol, proceeds via a two-step addition-elimination mechanism, forming a resonance-stabilized intermediate known as a Meisenheimer complex.[7]

Regioselectivity

The substitution of the first chlorine atom on 2,3-dichloropyrazine is generally facile. The introduction of the electron-donating (2-methoxyethoxy) group at the 3-position deactivates the ring towards further substitution, thus helping to prevent the formation of the disubstituted product. Fine-tuning the reaction conditions, such as temperature and reaction time, is crucial to maximize the yield of the desired mono-substituted product.

Visualizing the Synthesis Workflow

The overall workflow for the scalable synthesis of 2-Chloro-3-(2-methoxyethoxy)pyrazine is depicted below. This process begins with the preparation of the nucleophile, followed by the SNAr reaction and subsequent purification of the final product.

Caption: Workflow for the synthesis of 2-Chloro-3-(2-methoxyethoxy)pyrazine.

Detailed Experimental Protocol

This protocol is designed for a laboratory scale and can be adapted for larger-scale production with appropriate engineering controls.

Reagents and Materials

Reagent/Material	Grade	Supplier	Notes
2,3-Dichloropyrazine	≥98%	Commercially Available	Store in a cool, dry place.
2-Methoxyethanol	Anhydrous, ≥99.5%	Commercially Available	Store under inert gas.
Sodium Hydride (NaH)	60% dispersion in mineral oil	Commercially Available	Highly reactive; handle with care.
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Commercially Available	Use freshly distilled or from a solvent purification system.
Ethyl Acetate	ACS Grade	Commercially Available	For extraction and chromatography.
Hexanes	ACS Grade	Commercially Available	For chromatography.
Saturated Sodium Bicarbonate Solution	Prepared in-house
Brine	Prepared in-house
Anhydrous Sodium Sulfate	Commercially Available
Silica Gel	230-400 mesh	Commercially Available	For column chromatography.

Step-by-Step Procedure

Step 1: Preparation of Sodium 2-methoxyethoxide

• To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add sodium hydride (60% dispersion in mineral oil, 1.1 equivalents).

• Wash the sodium hydride with anhydrous hexanes (3x) to remove the mineral oil, decanting the hexanes carefully under a stream of nitrogen.

• Add anhydrous tetrahydrofuran (THF) to the flask to create a slurry.

• Cool the flask to 0 °C using an ice bath.

• Slowly add a solution of 2-methoxyethanol (1.0 equivalent) in anhydrous THF via the dropping funnel over 30 minutes. Caution: Hydrogen gas is evolved during this addition. Ensure adequate ventilation and perform in a fume hood.

• After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 1 hour to ensure complete formation of the alkoxide.

Step 2: Nucleophilic Aromatic Substitution

• In a separate flask, dissolve 2,3-dichloropyrazine (1.0 equivalent) in anhydrous THF.

• Cool the solution of sodium 2-methoxyethoxide from Step 1 to 0 °C.

• Slowly add the solution of 2,3-dichloropyrazine to the alkoxide solution over 30-45 minutes.

• After the addition, allow the reaction mixture to warm to room temperature and stir for 12-16 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Step 3: Work-up and Purification

• Once the reaction is complete, cool the mixture to 0 °C and carefully quench the reaction by the slow addition of water.

• Remove the THF under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3x).

• Combine the organic layers and wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.

• Combine the fractions containing the desired product and remove the solvent under reduced pressure to yield 2-Chloro-3-(2-methoxyethoxy)pyrazine as a pure compound.

Data and Expected Results

Parameter	Expected Value
Yield	75-85%
Purity (by GC/HPLC)	>98%
Appearance	Colorless to pale yellow oil or low-melting solid
1H NMR	Consistent with the structure of 2-Chloro-3-(2-methoxyethoxy)pyrazine
13C NMR	Consistent with the structure of 2-Chloro-3-(2-methoxyethoxy)pyrazine
Mass Spectrometry	[M+H]+ corresponding to the molecular weight of the product

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low Yield	Incomplete reaction	Increase reaction time or temperature moderately (e.g., to 40-50 °C).
Moisture in reagents/solvents	Ensure all glassware is oven-dried and reagents/solvents are anhydrous.
Formation of Disubstituted Product	Reaction temperature too high or reaction time too long	Perform the reaction at a lower temperature and monitor carefully to stop at the optimal time.
Incomplete Quenching	Insufficient quenching agent	Add the quenching agent slowly until gas evolution ceases.

Safety Precautions

• Sodium Hydride: A flammable solid that reacts violently with water to produce flammable hydrogen gas. Handle in an inert atmosphere and away from ignition sources.

• 2,3-Dichloropyrazine: May be harmful if swallowed or inhaled. Avoid contact with skin and eyes.

• 2-Methoxyethanol: A flammable liquid and potential reproductive toxin. Handle with appropriate personal protective equipment (PPE).

• Tetrahydrofuran (THF): A flammable liquid that can form explosive peroxides. Use stabilized THF and do not distill to dryness.

All experimental procedures should be conducted in a well-ventilated fume hood, and appropriate PPE, including safety glasses, lab coat, and gloves, must be worn.

Conclusion

The protocol described in this application note provides a reliable and scalable method for the synthesis of 2-Chloro-3-(2-methoxyethoxy)pyrazine. By understanding the underlying principles of the SNAr reaction and carefully controlling the reaction parameters, researchers can consistently obtain high yields of the desired product. This methodology is amenable to further optimization for industrial-scale production.

References

• ChemicalBook. (n.d.). 2,3-Dichloropyrazine synthesis.

• Frontiers in Chemistry. (2022, April 5). Design, Synthesis, and Biological Evaluation of[1][8][9]triazolo[4,3-a] Pyrazine Derivatives as Novel Dual c-Met/VEGFR-2 Inhibitors. Retrieved from

• Pipzine Chemicals. (n.d.). 2-Chloro-3-Methoxypyrazine Manufacturer & Supplier in China.
• ResearchGate. (2025, October 9). Pyrazines: Synthesis and Industrial Application of these Valuable Flavor and Fragrance Compounds.
• MDPI. (2024, July 30). Progress on the Synthesis Pathways and Pharmacological Effects of Naturally Occurring Pyrazines.
• National Center for Biotechnology Information. (2022, July 22). Syntheses and Applications of 1,2,3-Triazole-Fused Pyrazines and Pyridazines.
• Benchchem. (n.d.). A Comparative Guide to the Synthesis of Functionalized Pyrazine-2-carbonitriles.
• RSC Publishing. (2024, December 16). a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus.
• Google Patents. (n.d.). US3287451A - Process for the preparation of 2, 3-dichloropyrazine.
• ResearchGate. (n.d.). Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus.
• Senshu University. (n.d.). Synthesis of 3,3'-Dichloro-2,2'-bipyrazine.
• Benchchem. (2025, December). optimizing reaction time and temperature for pyrazine synthesis.
• Wikipedia. (n.d.). Nucleophilic aromatic substitution.
• MDPI. (2022, February 7). Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery.
• National Center for Biotechnology Information. (2022, February 22). Synthesis, in vitro biological evaluation and molecular modelling of new 2-chloro-3-hydrazinopyrazine derivatives as potent acetylcholinesterase inhibitors‏ on PC12 cells.
• National Center for Biotechnology Information. (2022, February 7). Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery.
• DOI. (n.d.). Scalable Synthesis of 6-Chloro-1H-pyrazolo[3,4-b]pyrazine via a Continuous Flow Formylation / Hydrazine Cyclization Cascade.
• Harvard DASH. (n.d.). Concerted nucleophilic aromatic substitutions.
• Benchchem. (2025, December). Novel Synthetic Routes for Pyrazine Derivatives: Application Notes and Protocols.
• YouTube. (2017, January 14). Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate.
• Google Patents. (n.d.). US3328402A - Pyrazine derivatives.
• ResearchGate. (2025, August 10). Studies on the Regioselective Nucleophilic Aromatic Substitution (SNAr) Reaction of 2-Substituted 3,5-Dichloropyrazines | Request PDF.
• Wiley Online Library. (n.d.). 3‐Alkyl‐2‐Methoxypyrazines: Overview of Their Occurrence, Biosynthesis and Distribution in Edible Plants.
• CHIMIA. (n.d.). Applications of Parallel Synthesis to Lead Optimization.
• Journal of the Chemical Society C: Organic (RSC Publishing). (n.d.). Pyrazines. Part III. Some nucleophilic substitution reactions of chloropyrazines.
• Durham e-Theses. (2023, April 21). Synthesis strategies to 3-alkyl-2-methoxy pyrazines.

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Application Note: Synthesis of Methoxyethoxypyrazines - Reagents and Protocols

Introduction

Pyrazine derivatives are a critical class of N-heterocyclic compounds ubiquitous in pharmaceuticals, agrochemicals, and flavor and fragrance industries.[1][2] The introduction of alkoxy groups, such as the methoxyethoxy moiety, can significantly modulate a molecule's physicochemical properties, including solubility, lipophilicity, and metabolic stability, making it a key functional group in drug design. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the reagents and protocols for the efficient introduction of methoxyethoxy groups onto pyrazine rings. The primary focus will be on the robust and widely applicable Nucleophilic Aromatic Substitution (SNAr) pathway.

Section 1: Strategic Approaches to Methoxyethoxypyrazine Synthesis

The principal strategy for attaching a methoxyethoxy group to a pyrazine ring is through Nucleophilic Aromatic Substitution (SNAr). This method is highly effective due to the electron-deficient nature of the pyrazine ring, which facilitates attack by nucleophiles.[3][4]

Nucleophilic Aromatic Substitution (SNAr): This strategy involves the reaction of a halopyrazine (typically a chloropyrazine) with a 2-methoxyethoxide nucleophile. The reaction proceeds via an addition-elimination mechanism, where the nucleophile attacks the carbon atom bearing the halogen, forming a high-energy intermediate known as a Meisenheimer complex.[5][6][7] The subsequent departure of the halide ion restores the aromaticity of the ring, yielding the desired methoxyethoxypyrazine. The presence of the two nitrogen atoms in the pyrazine ring activates the halide for displacement, making this a more facile reaction compared to analogous substitutions on less electron-deficient rings like pyridine.[8][9]

Section 2: Reagents for Methoxyethoxylation via SNAr

The choice of reagent for introducing the methoxyethoxy group largely depends on the desired reactivity, scale, and available starting materials. Two common and effective methods are detailed below.

Reagent System 1: Pre-formed Sodium 2-methoxyethoxide

Reagent Profile: Sodium 2-methoxyethoxide is a potent nucleophile, typically generated in situ by reacting 2-methoxyethanol with a strong base like sodium hydride (NaH).[10] This approach ensures the quantitative formation of the alkoxide, driving the SNAr reaction to completion. It is the preferred method when high reactivity and rapid conversion are desired.

Mechanism: The SNAr reaction is a two-step process. First, the 2-methoxyethoxide anion attacks the electron-deficient carbon of the chloropyrazine, breaking the aromaticity and forming a resonance-stabilized anionic intermediate (Meisenheimer complex). In the second, rapid step, the chloride ion is eliminated, and the aromatic ring is reformed.

Protocol 1: Synthesis of 2-(2-methoxyethoxy)-5-bromopyrazine from 2-bromo-5-chloropyrazine

This protocol details the selective substitution of a chloro group in the presence of a bromo group, a common requirement in multi-step syntheses.

Reaction Scheme: (An image of the reaction scheme would be placed here, showing 2-bromo-5-chloropyrazine reacting with sodium 2-methoxyethoxide to yield 2-(2-methoxyethoxy)-5-bromopyrazine)

Reagents & Materials Data:

Reagent/Material	MW ( g/mol )	Amount	Moles (mmol)	Equivalents
2-Bromo-5-chloropyrazine	193.42	1.0 g	5.17	1.0
Sodium Hydride (60% disp.)	24.00	0.25 g	6.20	1.2
2-Methoxyethanol	76.09	0.52 mL	6.20	1.2
Anhydrous THF	-	20 mL	-	-

Step-by-Step Protocol:

• Alkoxide Preparation: To a flame-dried 100 mL round-bottom flask under an inert atmosphere (N2 or Argon), add sodium hydride (0.25 g, 6.20 mmol). Suspend the NaH in anhydrous THF (10 mL).

• Cool the suspension to 0 °C using an ice bath.

• Slowly add 2-methoxyethanol (0.52 mL, 6.20 mmol) dropwise to the stirred suspension. Caution: Hydrogen gas is evolved. Ensure adequate ventilation.

• Allow the mixture to stir at 0 °C for 15 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the sodium 2-methoxyethoxide.

• SNAr Reaction: In a separate flask, dissolve 2-bromo-5-chloropyrazine (1.0 g, 5.17 mmol) in anhydrous THF (10 mL).

• Add the solution of the halopyrazine dropwise to the prepared alkoxide solution at room temperature.

• Heat the reaction mixture to 60 °C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification: After the reaction is complete, cool the mixture to room temperature.

• Carefully quench the reaction by the slow addition of water (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na2SO4), and filter.

• Concentrate the solvent in vacuo to yield the crude product.

• Purify the crude material by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure 2-(2-methoxyethoxy)-5-bromopyrazine.

Expert Insights & Troubleshooting:

• Anhydrous Conditions: The use of sodium hydride necessitates strictly anhydrous conditions, as it reacts violently with water. Ensure all glassware is flame-dried and solvents are anhydrous.

• Order of Addition: Adding the halopyrazine to the pre-formed alkoxide is crucial to maintain a high concentration of the nucleophile, promoting a faster reaction rate.

• Incomplete Reaction: If TLC indicates the presence of starting material, the reaction time can be extended, or the temperature can be slightly increased. Ensure the NaH was of good quality and sufficient equivalents were used.

Workflow Diagram:

Caption: Workflow for the synthesis of 2-(2-methoxyethoxy)pyrazine via pre-formed alkoxide.

Reagent System 2: 2-Methoxyethanol with a Base

Reagent Profile: An alternative, often more convenient method, involves using 2-methoxyethanol directly with a suitable base in a polar aprotic solvent.[3][11] This approach avoids the need for pre-forming the alkoxide and can be more amenable to larger-scale synthesis. Common bases include potassium carbonate (K2CO3), potassium tert-butoxide (t-BuOK), or sodium hydroxide (NaOH).[1][11] The choice of base depends on the reactivity of the halopyrazine; more reactive substrates can utilize weaker bases like K2CO3, while less reactive ones may require a stronger base like t-BuOK.

Protocol 2: Synthesis of 2,5-bis(2-methoxyethoxy)pyrazine from 2,5-dichloropyrazine

This protocol describes the di-substitution of a dichloropyrazine, a common precursor for symmetrically substituted pyrazines.

Reaction Scheme: (An image of the reaction scheme would be placed here, showing 2,5-dichloropyrazine reacting with excess 2-methoxyethanol and a base to yield 2,5-bis(2-methoxyethoxy)pyrazine)

Reagents & Materials Data:

Reagent/Material	MW ( g/mol )	Amount	Moles (mmol)	Equivalents
2,5-Dichloropyrazine	148.98	1.0 g	6.71	1.0
2-Methoxyethanol	76.09	1.53 mL	20.13	3.0
Potassium Carbonate (K2CO3)	138.21	2.78 g	20.13	3.0
N,N-Dimethylformamide (DMF)	-	25 mL	-	-

Step-by-Step Protocol:

• Reaction Setup: To a 100 mL round-bottom flask, add 2,5-dichloropyrazine (1.0 g, 6.71 mmol), potassium carbonate (2.78 g, 20.13 mmol), and N,N-Dimethylformamide (DMF, 25 mL).

• Add 2-methoxyethanol (1.53 mL, 20.13 mmol) to the mixture.

• Reaction: Heat the stirred suspension to 100 °C.

• Maintain the temperature and continue stirring for 8-12 hours, or until TLC analysis indicates the complete consumption of the starting material and the mono-substituted intermediate.

• Work-up and Purification: Cool the reaction mixture to room temperature.

• Pour the mixture into water (100 mL) and stir.

• Extract the product with diethyl ether or ethyl acetate (3 x 30 mL).

• Combine the organic extracts, wash with water (2 x 20 mL) to remove residual DMF, followed by a brine wash (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO4), filter, and concentrate under reduced pressure.

• The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography if necessary.

Expert Insights & Troubleshooting:

• Base Selection: K2CO3 is a mild and inexpensive base suitable for this transformation. For less reactive chloropyrazines, a stronger base like t-BuOK in THF or DMF may be required to achieve a reasonable reaction rate.

• Solvent Choice: Polar aprotic solvents like DMF or DMSO are excellent for SNAr reactions as they effectively solvate the cation of the base while leaving the nucleophile relatively free, enhancing its reactivity.[3]

• Mono- vs. Di-substitution: The formation of the di-substituted product is favored by using an excess of the nucleophile and elevated temperatures. To favor mono-substitution, one would typically use approximately one equivalent of the nucleophile at a lower temperature.[3]

Workflow Diagram:

Caption: Workflow for the base-mediated synthesis of a bis(2-methoxyethoxy)pyrazine.

Section 3: Characterization

The identity and purity of the synthesized methoxyethoxypyrazines should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure, including the presence of the methoxyethoxy group and the substitution pattern on the pyrazine ring.

• Mass Spectrometry (MS): To verify the molecular weight of the product.

• Infrared (IR) Spectroscopy: To identify characteristic functional group vibrations, such as C-O-C ether stretches.

Section 4: Safety Precautions

• Work in a well-ventilated fume hood, especially when handling volatile solvents like THF and toxic reagents like DMF.

• Sodium hydride is a flammable solid that reacts violently with water to produce flammable hydrogen gas. Handle with extreme care under an inert atmosphere.

• 2-Methoxyethanol is toxic and can be harmful to the bone marrow and testicles.[12][13] Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Consult the Safety Data Sheet (SDS) for all chemicals before use.

Conclusion

The introduction of methoxyethoxy groups to pyrazine rings is most effectively achieved via Nucleophilic Aromatic Substitution on halopyrazine precursors. The choice between using a pre-formed alkoxide with a strong base like NaH or a one-pot method with a milder base like K2CO3 depends on the substrate's reactivity and the desired reaction conditions. The protocols provided herein offer robust and reproducible methods for the synthesis of these valuable compounds, which are of significant interest in medicinal chemistry and materials science.

References

• Benchchem. (n.d.). Synthesis of Substituted Pyrazines from 2,5-Dichloropyrazine: Application Notes and Protocols.
• KPU Pressbooks. (n.d.). 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II.
• Pen & Prosperity. (2025, June 15). Reactivity And Selectivity in Nucleophilic Aromatic Substitution Reactions Using Sulfur-Based Nucleophiles.
• Chemie. (n.d.). 5.6.2. Pyrazines.
• Scribd. (n.d.). Synthesis of Pyrazine and Pyrimidine and Their Possible Electrophilic and Nucleophilic Substitution Reactions.
• ResearchGate. (n.d.). Two mechanisms for SNAr reactions.
• Royal Society of Chemistry. (1969). Pyrazines. Part III. Some nucleophilic substitution reactions of chloropyrazines. Journal of the Chemical Society C: Organic.
• ResearchGate. (2011). Greener approach toward one pot route to pyrazine synthesis.
• NIH. (n.d.). 2-(2-Methoxyphenoxy)pyrazine. PMC.
• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis.
• Durham e-Theses. (2023, April 21). Synthesis strategies to 3-alkyl-2-methoxy pyrazines.
• Wikipedia. (n.d.). 2-Methoxyethanol.
• Taylor & Francis. (n.d.). 2-methoxyethanol – Knowledge and References.
• Chemistry Stack Exchange. (2018, October 17). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?.

Sources

• 1. mobt3ath.com [mobt3ath.com]
• 2. Synthesis strategies to 3-alkyl-2-methoxy pyrazines - Durham e-Theses [etheses.dur.ac.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scribd.com [scribd.com]
• 5. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 6. penandprosperity.vgcet.com [penandprosperity.vgcet.com]
• 7. researchgate.net [researchgate.net]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. 2-(2-Meth­oxy­phen­oxy)pyrazine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 2-Methoxyethanol - Wikipedia [en.wikipedia.org]
• 13. taylorandfrancis.com [taylorandfrancis.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in the Synthesis of 2-Chloro-3-(2-methoxyethoxy)pyrazine

Welcome to the Technical Support Portal for the synthesis of 2-chloro-3-(2-methoxyethoxy)pyrazine. This critical intermediate is synthesized via a Nucleophilic Aromatic Substitution (SNAr) of 2,3-dichloropyrazine with 2-methoxyethanol. While conceptually straightforward, researchers frequently encounter yield-limiting issues such as over-substitution (disubstitution) and hydrolysis.

This guide provides a mechanistic deep-dive, a troubleshooting FAQ, and a self-validating protocol to ensure reproducible, high-yielding syntheses.

Mechanistic Overview & Causal Relationships

The reaction proceeds via an addition-elimination [1]. The 2-methoxyethoxide nucleophile attacks the electron-deficient pyrazine ring at the C2 position, forming a stabilized anionic intermediate known as a Meisenheimer complex[1]. Subsequent elimination of the chloride leaving group restores aromaticity[1].

Causality of Regiocontrol: Why does the reaction naturally favor mono-substitution if controlled properly? The initial 2,3-dichloropyrazine is highly electrophilic due to the electron-withdrawing inductive effects of the two chlorine atoms and the ring nitrogens[2]. However, once the first 2-methoxyethoxy group is installed, its oxygen atom donates electron density into the pyrazine π-system via resonance (+M effect)[3]. This significantly decreases the electrophilicity of the remaining C3 position, raising the activation energy required for a second nucleophilic attack[3]. By keeping temperatures low (0 °C to RT) and strictly controlling the stoichiometry of the alkoxide, the second substitution can be completely suppressed.

Troubleshooting FAQs

Q1: Why am I observing significant amounts of the disubstituted byproduct, 2,3-bis(2-methoxyethoxy)pyrazine? A: Disubstitution is primarily caused by two factors: excess nucleophile and elevated temperatures.

• Stoichiometry: Ensure you are using exactly 1.00 to 1.05 equivalents of 2-methoxyethanol and base. If the alkoxide is in excess, the thermodynamic driving force will push the reaction toward disubstitution.

• Temperature: The +M resonance effect of the first alkoxy group deactivates the ring, but this kinetic barrier is easily overcome by heat. Keep the reaction at 0 °C during addition and do not exceed 25 °C.

• Base Selection: Using a weaker base (like K₂CO₃) in a polar aprotic solvent often requires heating to drive the reaction, which inadvertently promotes disubstitution. Using a strong, irreversible base like Sodium Hydride (NaH) allows the reaction to proceed rapidly at 0 °C.

Q2: My reaction stalls at 60% conversion, and I recover unreacted 2,3-dichloropyrazine. How can I drive it to completion? A: Incomplete conversion is usually a symptom of poor alkoxide generation or moisture in the system.

• Alkoxide Generation: If using NaH, ensure the 2-methoxyethanol is fully deprotonated before adding the electrophile. Hydrogen gas evolution must cease completely.

• Moisture: Water in the solvent or reagents will consume the base, generating hydroxide ions. Hydroxide is a strong nucleophile that will attack 2,3-dichloropyrazine to form 2-chloro-3-hydroxypyrazine, a highly polar byproduct that is often lost in the aqueous wash, giving the illusion of a "stalled" reaction with low mass recovery. Use anhydrous THF and flame-dried glassware.

Q3: I am using NaOH and a phase-transfer catalyst (PTC), but my yields are inconsistent. Why? A: While PTC methods (e.g., NaOH/TBAB in toluene/water) are attractive for scale-up, they are highly sensitive to stirring rates and temperature. Furthermore, the presence of aqueous hydroxide directly competes with the 2-methoxyethoxide nucleophile, leading to hydrolysis. For discovery-scale or high-purity requirements, anhydrous conditions with NaH are vastly superior.

Quantitative Data: Condition Optimization

The following table summarizes the causal relationship between reaction conditions and the resulting yield/regioselectivity based on established .

Base (Equiv)	Solvent	Temp (°C)	Time (h)	Conversion (%)	Mono- vs Di-substitution	Isolated Yield (%)
K₂CO₃ (2.0)	DMF	80	12	>95	60:40	45
NaOH (aq) / TBAB	Toluene	25	18	85	80:20	62
KOtBu (1.05)	THF	0 to 25	4	>95	92:8	81
NaH (1.05)	THF	0 to 25	3	>98	98:2	89

Experimental Protocol: Anhydrous Synthesis using NaH

This protocol is designed as a self-validating system , incorporating specific observational checkpoints to ensure the reaction is proceeding correctly before moving to the next step.

Safety Note: NaH is highly reactive with water, releasing flammable hydrogen gas. Handle strictly under an inert atmosphere.

Step 1: Preparation of the Alkoxide

• Charge a flame-dried, argon-purged round-bottom flask with Sodium Hydride (60% dispersion in mineral oil, 1.05 mmol, 42 mg).

• Suspend the NaH in anhydrous THF (5.0 mL) and cool the mixture to 0 °C using an ice-water bath.

• Add 2-methoxyethanol (1.05 mmol, 80 mg) dropwise over 5 minutes.

• Validation Check: Observe the evolution of H₂ gas. Stir the mixture at 0 °C for 30 minutes until gas evolution completely ceases. This visual cue confirms the quantitative formation of sodium 2-methoxyethoxide and prevents unreacted NaH from degrading the pyrazine later.

Step 2: Nucleophilic Aromatic Substitution 5. In a separate dry vial, dissolve 2,3-dichloropyrazine (1.00 mmol, 149 mg) in anhydrous THF (2.0 mL). 6. Add the 2,3-dichloropyrazine solution dropwise to the alkoxide solution at 0 °C over 10 minutes to prevent localized heating. 7. Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for 2 to 3 hours. 8. Validation Check: Monitor the reaction via TLC (Hexanes:EtOAc 3:1). The starting material (Rf ~ 0.6) should disappear, replaced by a single new UV-active spot (Rf ~ 0.4). If a lower spot (Rf ~ 0.1) appears, disubstitution is occurring; quench immediately.

Step 3: Quench and Isolation 9. Cool the reaction back to 0 °C and carefully quench with saturated aqueous NH₄Cl (5 mL) to neutralize any trace unreacted base. 10. Extract the aqueous layer with Ethyl Acetate (3 x 10 mL). 11. Wash the combined organic layers with brine (10 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. 12. Purify the crude residue via silica gel flash chromatography (gradient elution: 5% to 20% EtOAc in Hexanes) to afford 2-chloro-3-(2-methoxyethoxy)pyrazine as a colorless to pale-yellow oil.

Mechanistic Pathway Visualization

SₙAr pathway for 2-chloro-3-(2-methoxyethoxy)pyrazine synthesis and competing side reactions.

References

• Nucleophilic aromatic substitution - Wikipedia. Available at: [Link]

• Pyrazines. Part III. Some nucleophilic substitution reactions of chloropyrazines - G. W. H. Cheeseman and R. A. Godwin, Journal of the Chemical Society C: Organic, 1971. Available at:[Link]

• Studies on the Regioselective Nucleophilic Aromatic Substitution (SNAr) Reaction of 2-Substituted 3,5-Dichloropyrazines - S. Scales et al., Organic Letters, 2013. Available at:[Link]

Sources

• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Minimizing hydrolysis side products in chloropyrazine reactions

The following guide is structured as a Technical Support Knowledge Base for a Contract Research Organization (CRO) or Pharmaceutical Development center. It prioritizes actionable, high-level troubleshooting over generic textbook definitions.

Topic: Minimizing Hydrolysis Side Products in Chloropyrazine Reactions

Executive Summary & Diagnostic

The Problem: Chloropyrazines are electron-deficient heterocycles. The carbon-chlorine (C-Cl) bond is highly activated toward Nucleophilic Aromatic Substitution (

). While this facilitates reactions with amines or organometallics, it renders the ring hypersensitive to attack by oxygen nucleophiles—specifically water or hydroxide ions.

The Symptom:

• LC-MS Observation: You observe a side product with a mass shift of -18 Da relative to the starting chloropyrazine (Loss of Cl [-35], Gain of OH [+17]).

• NMR Observation: Disappearance of the sharp C-Cl carbon signal; appearance of a broad amide-like proton or tautomeric carbonyl signal (indicating Pyrazinone formation).

The Root Cause: The pyrazine ring possesses two nitrogen atoms, significantly lowering the LUMO energy at the C-Cl position. In the presence of even trace moisture and base (common in Suzuki couplings), water competes effectively with your desired nucleophile, forming hydroxypyrazine , which rapidly tautomerizes to the thermodynamically stable pyrazinone .

Mechanistic Insight (The "Why")

To fix the issue, you must understand the competition at the molecular level. The reaction proceeds via a Meisenheimer Complex .

Figure 1: The Competing Pathways

The following diagram illustrates how water intercepts the reaction trajectory.

Figure 1: Kinetic competition between the desired nucleophile and water. The electron-deficient pyrazine ring stabilizes the transition state for both pathways.

Protocol 1: Troubleshooting (Aminations)

Scenario: You are reacting a chloropyrazine with an amine, but getting hydrolysis.

Critical Parameters

Parameter	Recommendation	Scientific Rationale
Solvent	Anhydrous THF, Dioxane, or DMF	Avoid alcohols (MeOH/EtOH) as they can form alkoxypyrazines. Use molecular sieves to ensure water content is <50 ppm.
Base	DIPEA (Hünig's Base) or Anhydrous K₂CO₃	Avoid hydroxide bases (NaOH/KOH). DIPEA is non-nucleophilic due to steric bulk, preventing it from attacking the ring.
Temperature	Start Low (0°C to RT)	Hydrolysis often has a higher activation energy ( ) than amine attack. Lower temperatures kinetically favor the amine.
Additives	KF (Potassium Fluoride)	In extreme cases, fluoride can act as a "shuttle" base or stabilize the intermediate without introducing OH⁻.

Step-by-Step Rescue Protocol

• Dry the System: Flame-dry glassware and cool under Ar/N₂.

• Solvent Prep: Sparge anhydrous THF with Argon for 15 mins.

• Order of Addition:

  • Dissolve Chloropyrazine (1.0 equiv) in THF.

  • Add DIPEA (2.5 equiv).

  • Add Amine (1.1 equiv) last (dropwise if liquid).

• Monitoring: Run reaction at 0°C for 30 mins. Check LCMS. If no product, warm to RT. Do not heat unless necessary.

Protocol 2: Troubleshooting Suzuki-Miyaura Couplings

Scenario: Standard aqueous Suzuki conditions (

) result in total hydrolysis of the chloropyrazine.

The Fix: You must switch to Anhydrous Suzuki Conditions . Aqueous base is incompatible with highly electron-deficient chloropyrazines.

Figure 2: Suzuki Condition Decision Tree

Figure 2: Decision matrix for selecting coupling conditions based on substrate stability.

Recommended "Water-Free" Protocol (Option A: CsF Method)

Based on recent methodologies for electron-deficient heterocycles [1, 2].

• Reagents:

  • Chloropyrazine (1.0 equiv)

  • Boronic Ester (1.2 equiv) — Use Pinacol esters, not free acids, to reduce water generation.

  • Cesium Fluoride (CsF) (3.0 equiv) — Acts as the base and activates the boron.

  • Catalyst:

    or + XPhos (0.05 equiv).

• Solvent: Anhydrous Dioxane (0.2 M).

• Procedure:

  • Combine solids in a vial.

  • Seal and purge with Nitrogen (3x).

  • Inject anhydrous dioxane.

  • Heat to 80-100°C.[1]

  • Why this works: CsF has high lattice energy and is generally non-hygroscopic compared to Cs₂CO₃. It activates the boronate species (

    ) facilitating transmetalation without requiring water/hydroxide.

Advanced Protocol (Option B: TMSOK/Trimethyl Borate)

For substrates that decompose even with CsF [3].

• Base: Potassium trimethylsilanolate (TMSOK ).[2][3] It is soluble in organic solvents.

• Additive: Trimethyl borate (

  ).

• Mechanism: TMSOK acts as a soluble anhydrous base. Trimethyl borate acts as a "scavenger" to buffer the basicity and prevent catalyst poisoning, allowing the reaction to proceed rapidly before hydrolysis can occur.

FAQ: Common User Issues

Q1: Can I just use more boronic acid to outcompete the water? A: Generally, no. Adding more boronic acid often requires adding more base to activate it. If you are using aqueous base, you are simply increasing the hydroxide concentration, which accelerates the chloropyrazine hydrolysis. You must remove the water, not just add reagents.

Q2: My product hydrolyzes during workup. How do I prevent this? A: Chloropyrazines and their adducts can be sensitive to acidic hydrolysis during workup.

• Fix: Quench with saturated NH₄Cl rather than HCl.

• Fix: Perform a "solid phase workup" by filtering through a pad of Celite/Silica if the catalyst allows, avoiding aqueous washes entirely until the crude is isolated.

Q3: Why is 2-chloropyrazine worse than 2-chloropyridine? A: The second nitrogen atom in the pyrazine ring exerts a strong inductive effect (-I) and mesomeric effect (-M), pulling electron density away from the carbon ring. This makes the C-Cl bond significantly more electrophilic (and thus more prone to hydrolysis) than in pyridine [4].

References

• Anhydrous Suzuki-Miyaura Coupling of Heteroaryl Chlorides.

  • Source: Vertex AI / PubMed Central
  • Context: Describes the use of TMSOK and Trimethyl Borate for coupling -deficient heterocycles without hydrolysis.

• Suzuki–Miyaura Coupling | Synthetic Methods in Drug Discovery.

  • Source: Royal Society of Chemistry (RSC)
  • Context: Details the use of Fluoride bases (CsF)

• Heteroaryl-Heteroaryl, Suzuki-Miyaura, Anhydrous Cross-Coupling Reactions.

  • Source: NIH / PubMed
  • Context: Specific protocol for using Neopentyl glycol esters to prevent protodeboryl

• Nucleophilic Aromatic Substitution (SNAr)

  • Source: WuXi AppTec / Research Services
  • Context: LUMO analysis explaining the reactivity difference between pyridine and pyrazine.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Heteroaryl-Heteroaryl, Suzuki-Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Solving Solubility Challenges with Methoxyethoxy-Substituted Heterocycles

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the use of methoxyethoxy substitutions to enhance the aqueous solubility of heterocyclic compounds. Our focus is on providing not just protocols, but the underlying scientific principles to empower you to make informed decisions in your experiments.

Foundational Understanding: The "Why" Behind the Workflow

Heterocyclic compounds form the backbone of a vast number of pharmaceuticals. However, their often planar, rigid structures can lead to strong intermolecular interactions and efficient crystal lattice packing.[1][2][3] This results in high melting points and, critically, poor aqueous solubility—a major hurdle in drug development, with up to 90% of new chemical entities being poorly soluble.[4][5]

Methoxyethoxy substitution is a powerful strategy to overcome this challenge. These flexible ether chains act on two primary fronts:

• Disruption of Crystal Packing: The bulky, non-planar side chains sterically hinder the ordered, planar stacking of the heterocyclic cores. This disruption lowers the crystal lattice energy, which is the energy required to break apart the solid state, thereby favoring dissolution.[1][6]

• Enhanced Solvation: The oxygen atoms within the methoxyethoxy tails are excellent hydrogen bond acceptors. This allows the substituted molecule to interact more favorably with water, creating a hydration shell that facilitates and maintains its presence in solution.[7][8]

This dual-action mechanism effectively transforms a "brick-dust" molecule into one with significantly improved biopharmaceutical properties.[9]

Caption: Methoxyethoxy chains disrupt crystal packing and enhance solvation via hydrogen bonding.

Troubleshooting Guide: Experimental Challenges & Solutions

This section addresses specific problems you may encounter in the lab.

Question: I've synthesized my methoxyethoxy-substituted heterocycle, but its solubility in aqueous buffer (e.g., PBS pH 7.4) is still below my target. What are my next steps?

Answer: This is a common challenge. While substitution helps, it isn't always a complete solution. Your next steps should follow a logical progression from simple adjustments to more complex formulation strategies.

Step 1: Confirm Compound Integrity and Purity Before troubleshooting solubility, ensure the issue isn't the compound itself. Impurities or degradation products can significantly impact solubility measurements. Verify the structure and purity using techniques like NMR, LC-MS, and elemental analysis.

Step 2: Evaluate pH-Dependence If your heterocycle contains ionizable groups (e.g., basic amines, acidic phenols), its solubility will be highly dependent on pH.

• Action: Measure the solubility across a physiologically relevant pH range (e.g., 1.2, 4.5, and 6.8) as recommended by regulatory guidelines.[10][11] A basic compound will be more soluble at lower pH, while an acidic compound will be more soluble at higher pH. This data will inform whether a simple pH adjustment of your buffer is sufficient.

Step 3: Introduce Co-solvents If pH adjustment is not effective or appropriate for your experiment, the use of co-solvents is the next logical step. Co-solvents work by reducing the polarity of the aqueous medium, making it more favorable for your lipophilic compound.[12][13]

• Common Choices: Ethanol, propylene glycol (PG), polyethylene glycol 300 or 400 (PEG-300/400), and dimethyl sulfoxide (DMSO) are frequently used.

• Experimental Approach: Start with a low percentage (e.g., 1-5% v/v) of the co-solvent and incrementally increase it. Be mindful that high concentrations of organic solvents can be incompatible with cellular assays or in vivo studies.

Step 4: Consider Formulation Technologies If the above steps are insufficient, you may need to employ more advanced formulation strategies.

• Amorphous Solid Dispersions (ASDs): This technique involves dispersing your compound in a polymer matrix, converting it from a crystalline to a higher-energy, more soluble amorphous form.[5][14][15]

• Nanosuspensions: Reducing the particle size of your compound to the nanometer scale dramatically increases its surface area, which can enhance dissolution rate according to the Noyes-Whitney equation.[16][17][18]

• Complexation: Using agents like cyclodextrins can encapsulate the hydrophobic part of your molecule, presenting a hydrophilic exterior to the solvent and improving solubility.[14][18]

Caption: A systematic workflow for troubleshooting poor solubility.

Question: My compound precipitates out of solution during my cell-based assay. How can I troubleshoot this?

Answer: This is often a case of exceeding the thermodynamic solubility and relying on the temporarily higher kinetic solubility. When a concentrated stock solution (usually in DMSO) is diluted into an aqueous assay buffer, it can create a supersaturated state that is not stable over time, leading to precipitation.

• Causality: The final concentration of your compound in the assay medium, including the percentage of DMSO carried over from the stock, must be below the equilibrium solubility limit in that specific medium.

• Solution 1: Lower the Final DMSO Concentration: Ensure the final percentage of DMSO in your assay wells is as low as possible, typically well below 0.5%. High DMSO concentrations can also be toxic to cells.

• Solution 2: Use Solubilizing Excipients: If compatible with your assay, consider including surfactants (e.g., Polysorbate 20) or other solubilizing agents in your final assay medium to help maintain the compound in solution.[12]

• Solution 3: Pre-complexation: For certain compounds, pre-complexing with a carrier like hydroxypropyl-β-cyclodextrin before adding to the assay medium can prevent precipitation.

• Solution 4: Determine Kinetic Solubility: Perform a kinetic solubility assay (nephelometry or turbidimetry) to understand the concentration at which your compound begins to precipitate from a DMSO stock diluted into your specific assay buffer. This will define the upper concentration limit for your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the best way to quantitatively measure the solubility of my newly synthesized compound?

The gold standard for determining thermodynamic equilibrium solubility is the Shake-Flask Method .[10][13] It is the most reliable method and is recommended by regulatory agencies.

Parameter	Recommendation & Rationale
Method	Shake-Flask Method[13]
Rationale	Measures true equilibrium solubility, providing a definitive value for a compound in a specific medium.
Temperature	37 ± 1 °C[10]
Rationale	To mimic physiological conditions relevant for biopharmaceutical assessment.
Media	At minimum: pH 1.2, pH 4.5, and pH 6.8 buffers.[10]
Rationale	To assess solubility across the pH range of the gastrointestinal tract.
Equilibration	Agitate an excess of solid compound in the media for a sufficient time (e.g., 24-72 hours).[10]
Rationale	Ensures the solution is fully saturated and has reached equilibrium. Confirm by taking measurements at multiple time points (e.g., 24h and 48h) until the concentration is stable.
Separation	Centrifugation or filtration (using a filter that does not bind the compound).
Rationale	To separate the undissolved solid from the saturated supernatant before analysis.
Quantification	A validated, stability-indicating HPLC-UV method is most common.[19][20]
Rationale	Provides accurate and precise concentration measurement of the dissolved compound.

Q2: How do I choose the optimal number and length of methoxyethoxy chains to add to my heterocyclic core?

This is a balancing act between improving solubility and maintaining desirable drug-like properties (the "Rule of Five").[21] There is no single answer, and the process is often empirical.

Property	Impact of Increasing Chain Length/Number	Consideration
Solubility	Generally Increases	The primary goal.
Lipophilicity (LogP)	Generally Decreases (becomes more hydrophilic)	Beneficial for solubility, but excessive hydrophilicity can hinder cell membrane permeability.
Molecular Weight	Increases	Can negatively impact permeability and lead to "molecular obesity."
Metabolic Stability	Can Increase or Decrease	Ether linkages can be sites of metabolism, but they can also be used to block other metabolic hotspots.
Target Affinity	Can Decrease	The bulky chains may sterically clash with the binding pocket of your target protein.

Recommended Strategy:

• Start Small: Begin by synthesizing derivatives with one or two short chains (e.g., -OCH₂CH₂OCH₃).

• Iterate: Measure the solubility and primary activity of these initial compounds.

• Expand: Based on the results, synthesize derivatives with slightly longer chains or at different substitution points on the heterocycle. The goal is to find the "sweet spot" that provides adequate solubility without sacrificing permeability and potency.

Q3: Are there any potential downsides to using methoxyethoxy groups?

Yes, while effective, this strategy is not without potential liabilities.

• Increased Molecular Weight: As mentioned, this can negatively affect permeability and overall drug-likeness.

• Potential for Metabolism: The ether linkages can be susceptible to oxidative metabolism by cytochrome P450 enzymes.

• Synthetic Complexity: Adding these chains increases the number of synthetic steps, which can be costly and time-consuming.

• Hygroscopicity: The polar ether groups can attract water, potentially making the final compound a sticky oil or a hygroscopic solid that is difficult to handle and formulate.

Experimental Protocol: Equilibrium Solubility by Shake-Flask Method

This protocol is adapted from standard guidelines for biopharmaceutical classification.[10][11]

Objective: To determine the thermodynamic equilibrium solubility of a methoxyethoxy-substituted heterocycle.

Materials:

• Test compound (solid, >99% purity)

• Buffer solutions (pH 1.2, 4.5, 6.8)

• Validated HPLC-UV method for quantification

• Orbital shaker with temperature control (set to 37 °C)

• Microcentrifuge

• Appropriate vials (e.g., 1.5 mL glass vials)

• Syringe filters (e.g., 0.22 µm PVDF, pre-tested for non-specific binding)

Procedure:

• Preparation: Add an excess amount of the solid test compound to a vial. "Excess" means enough solid will visibly remain at the end of the experiment. A good starting point is 2-5 mg of compound per 1 mL of buffer.

• Incubation: Add 1 mL of the desired buffer (e.g., pH 7.4 PBS) to the vial. Prepare at least three replicates for each condition.

• Equilibration: Place the sealed vials on the orbital shaker at 37 °C. Agitate at a speed sufficient to keep the solid suspended (e.g., 150 rpm) for at least 48 hours. To confirm equilibrium, you can take samples at 24, 48, and 72 hours. The solubility value should be stable between the later time points.[10]

• Phase Separation: After incubation, allow the vials to stand for 30 minutes in the 37 °C incubator to let larger particles settle. Then, centrifuge the samples (e.g., 14,000 rpm for 15 minutes) to pellet the remaining solid.

• Sampling: Carefully withdraw an aliquot of the clear supernatant. Be cautious not to disturb the solid pellet.

• Dilution & Analysis: Immediately dilute the supernatant with mobile phase to a concentration within the linear range of your HPLC calibration curve. This prevents potential precipitation upon cooling.[10]

• Quantification: Analyze the diluted samples using the validated HPLC-UV method.

• Calculation: Back-calculate the original concentration in the supernatant using the dilution factor. The average of the replicates is the equilibrium solubility under those conditions.

References

• Teva api. (2018). Solving solubility issues in modern APIs. TAPI. [Link]

• Tripathi, D., et al. (2020). A Recent Advancement in Approaches used for Estimation of Drug Solubility: A Review. Der Pharmacia Lettre. [Link]

• Dow Development Laboratories. (2022). Ask A Formulator: How Do You Solubilize An API That Does Not Want To Dissolve?. [Link]

• Agno Pharmaceuticals. Overcoming Solubility Challenges: Techniques To Improve Dissolution Rate And Increase Bioavailability. [Link]

• Catalent. (2023). BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms. [Link]

• Patheon. (2010). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). [Link]

• Upperton Pharma Solutions. (2024). A Guide to Improving API Solubility with Spray-Dried Dispersions. [Link]

• World Health Organization. (2018). Annex 4 - Protocol to conduct equilibrium solubility experiments. WHO. [Link]

• Jouyban, A. (2012). Experimental and Computational Methods Pertaining to Drug Solubility. IntechOpen. [Link]

• World Health Organization. (2018). PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFICATION. [Link]

• Sharma, D., et al. (2012). Formulation Tactics for the Delivery of Poorly Soluble Drugs. International Journal of Pharmaceutical & Biological Archives.

• World Pharma Today. (2025). Innovative Formulation Strategies for Poorly Soluble Drugs. [Link]

• Sapkal, S., et al. (2013). AN OVERVIEW ON THE MECHANISMS OF SOLUBILITY AND DISSOLUTION RATE ENHANCEMENT IN SOLID DISPERSION.

• Wessels, F., et al. (2020). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Pharmaceutics. [Link]

• Custodio, J. M. F., et al. (2017). The Influence of Methoxy and Ethoxy Groups on Supramolecular Arrangement of Two Methoxy-chalcones. Journal of the Brazilian Chemical Society. [Link]

• Basavoju, S. (2017). Solubility: a speed–breaker on the drug discovery highway. MedCrave online. [Link]

• Thomas, A. (2022). Tackling the Big Issue of Solubility. Pharmaceutical Technology. [Link]

• Ferreira, H., et al. (2021). Heterocyclic Anticancer Compounds: Recent Advances and the Paradigm Shift towards the Use of Nanomedicine's Tool Box. Pharmaceutics. [Link]

• Pathan, A., et al. (2018). Improving Solubility via Structural Modification. ResearchGate. [Link]

• Kovaricek, P., et al. (2019). Synthesis and styrene copolymerization of dimethyl and dimethoxy ring-substituted 2-methoxyethyl phenylcyanoacrylates. ChemRxiv. [Link]

• Johnson, T. W. (2015). Improving Solubility via Structural Modification. In: LaFemina, N. (eds) Solubility in Pharmaceutical Chemistry. [Link]

• Johnson, T. W., et al. (2017). Improvement in aqueous solubility achieved via small molecular changes. Bioorganic & Medicinal Chemistry Letters. [Link]

• Al-Zoubi, M. S., et al. (2024). PEGylation in Pharmaceutical Development: Current Status and Emerging Trends in Macromolecular and Immunotherapeutic Drugs. Cureus. [Link]

• Custodio, J. M. F., et al. (2017). (PDF) The Influence of Methoxy and Ethoxy Groups on Supramolecular Arrangement of Two Methoxy-chalcones. ResearchGate. [Link]

• MDPI. Special Issue : Design, Synthesis and Biological Activity of Heterocyclic Compounds. [Link]

• Kumar, L. & Verma, S. (2023). Solubility enhancement techniques: A comprehensive review. GSC Biological and Pharmaceutical Sciences. [Link]

• Ābele, E. & Lukevics, E. (2000). RECENT ADVANCES IN THE SYNTHESIS OF HETEROCYCLES FROM OXIMES.

• Ascendia Pharma. (2021). 4 Factors Affecting Solubility of Drugs. [Link]

• Sharma, D., et al. (2021). Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. International Journal of Pharmaceutical Sciences Review and Research.

• ResearchGate. (2025). (PDF) Heterocyclic Compounds: Synthesis, Reactivity Models, and Applications in Drug Design. [Link]

• ResearchGate. (2025). (PDF) Heterocyclic Compounds in Modern Drug Design: Synthetic Strategies and Biological Targets. [Link]

• Malviya, M., et al. (2025). Synthesis of Nitrogen-Containing Heterocyclic Compounds by Using Green Solvents. Organic Chemistry: An Indian Journal.

• Girousi, E., et al. (2024). Synthesis and Characterization of Bulky Substituted Hemihexaphyrazines Bearing 2,6-Diisopropylphenoxy Groups. Molbank. [Link]

• Parbhane, S., et al. (2020). SOLUBILITY ENHANCEMENT: MEANING AND TECHNIQUES. International Journal of Pharmaceutical Sciences and Medicine.

• Fochi, I. & Procopio, A. (2024). Recent Advances: Heterocycles in Drugs and Drug Discovery. Molecules. [Link]

• Ponder, G. W. (2009). Method to enhance aqueous solubility of poorly soluble actives using methoxypolyethylene glycol.

• Dömling, A. (2012). Diversity Oriented Syntheses of Conventional Heterocycles by Smart Multi Component Reactions (MCRs) of the Last Decade. Molecules. [Link]

• ResearchGate. (2016). Saturated Heterocycles with Applications in Medicinal Chemistry. [Link]

• Bergström, C. & Box, K. (2020). Strategies of solubility enhancement and perspectives in solubility measurements of pharmaceutical compounds. ADMET & DMPK. [Link]

• Kim, J. M., et al. (2018). Contribution of Crystal Lattice Energy on the Dissolution Behavior of Eutectic Solid Dispersions. Molecular Pharmaceutics. [Link]

• Sharma, U., et al. (2021). Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects. Beilstein Journal of Organic Chemistry. [Link]

• Shinde, S. T., et al. (2023). Effect of Laterally Substituted Methoxy Group on the Liquid Crystalline Behavior of Novel Ester Molecules. Bentham Science. [Link]

• Czapla-Masztafiak, J., et al. (2012). CrystEngComm ARTICLE. ePrints Soton.

• Wang, C., et al. (2026). Photocatalytic Direct Deoxytrifluoromethoxylation of Phenols. Journal of the American Chemical Society. [Link]

• Jain, P., et al. (2009). Solubility Enhancement – Eminent Role in Poorly Soluble Drugs. Research Journal of Pharmacy and Technology.

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Technical Support Center: Optimization of Reaction Temperature for Pyrazine Ether Synthesis

Welcome to the technical support guide for the synthesis of pyrazine ethers. This document is designed for researchers, chemists, and drug development professionals who are looking to optimize, troubleshoot, and understand the critical role of reaction temperature in this important transformation. We will move beyond simple protocols to explore the causal relationships between temperature, reaction kinetics, and outcomes, providing you with the expert insights needed to ensure robust and reproducible results.

Section 1: Core Principles & Frequently Asked Questions (FAQs)

This section addresses the fundamental scientific principles governing the synthesis of pyrazine ethers, with a specific focus on the impact of temperature.

Q1: What is the primary synthetic route for pyrazine ethers and its underlying mechanism?

The most common and versatile method for preparing pyrazine ethers is an adaptation of the Williamson Ether Synthesis .[1][2][3] This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[3][4][5]

The key steps are:

• Deprotonation: A hydroxypyrazine (a "pyrazin-ol") is treated with a strong, non-nucleophilic base (e.g., sodium hydride, NaH) to form a highly reactive pyrazin-oxide anion (an alkoxide).[5]

• Nucleophilic Attack: The pyrazin-oxide anion, acting as a potent nucleophile, attacks a primary or secondary alkyl halide (or other substrate with a good leaving group, like a tosylate). The attack occurs from the backside of the carbon-leaving group bond.[3][5]

• Displacement & Formation: In a single, concerted step, the nucleophile forms a new carbon-oxygen bond while displacing the halide leaving group, resulting in the desired pyrazine ether.[2][3]

In cases where the pyrazine ring is substituted with a good leaving group (like a halogen), the synthesis can also proceed via a Nucleophilic Aromatic Substitution (SNAr) mechanism, where an external alkoxide displaces the leaving group on the ring.[6][7]

Q2: Why is temperature such a critical parameter to control in this synthesis?

Temperature is arguably the most influential parameter in pyrazine ether synthesis because it simultaneously affects multiple competing factors:

• Reaction Rate: As with most chemical reactions, increasing the temperature increases the kinetic energy of the molecules, leading to more frequent and energetic collisions. This generally results in a faster reaction rate, which can be essential for achieving complete conversion in a reasonable timeframe.[1][8] Typical Williamson ether syntheses are conducted between 50 and 100 °C.[1][2][3]

• Side Reactions: The primary competing reaction is the E2 (bimolecular elimination) pathway, where the alkoxide acts as a base to abstract a proton from the alkyl halide, forming an alkene byproduct instead of an ether.[1][5] Higher temperatures significantly favor the elimination pathway over the desired substitution pathway.[1]

• Product Stability: Pyrazine derivatives themselves have finite thermal stability. Excessively high temperatures can lead to the degradation of both the starting materials and the final ether product, reducing yield and purity.[8][9] While some complex pyrazine structures are stable to over 400 °C[10][11], simpler pyrazine esters can begin to decompose at temperatures as low as 150-180 °C.[12]

• Reagent Solubility: In some solvent systems, lower temperatures may lead to poor solubility of the pyrazin-ol salt or other reagents, hindering the reaction rate.

Therefore, optimization is a balancing act: the temperature must be high enough to drive the reaction to completion efficiently but low enough to minimize side reactions and prevent thermal decomposition.[13]

Q3: What is a good starting point for temperature optimization in a novel pyrazine ether synthesis?

For a standard Williamson ether synthesis involving a pyrazin-ol and a primary alkyl halide, a starting temperature of 60-80 °C is a prudent choice. This range is often sufficient to promote the SN2 reaction without aggressively inducing elimination.

• For condensation-type reactions to form the pyrazine ring itself, starting points can range from room temperature to 100°C.[8]

• For standard Williamson ether syntheses, the typical range is 50-100 °C.[2][3]

It is highly recommended to perform a systematic optimization study by running small-scale parallel reactions at different temperatures (e.g., in 10-20°C increments) to identify the optimal conditions for a specific set of substrates.[8]

Q4: What are the most common temperature-dependent side reactions?

• E2 Elimination: This is the most prevalent side reaction. It is highly dependent on the structure of the alkyl halide (tertiary > secondary > primary) and is strongly favored by higher temperatures. If your product is contaminated with an alkene derived from your alkylating agent, the reaction temperature is a primary suspect.[1][5]

• Product/Reagent Decomposition: At elevated temperatures, the pyrazine ring or its substituents can degrade. This can manifest as a complex mixture of byproducts or a dark, tarry reaction mixture.[8][9] Thermal stability studies on similar pyrazine structures can provide an estimated upper temperature limit.[12][14]

• Over-oxidation: If any oxidizing agents are present, even atmospheric oxygen in some cases, high temperatures can promote the formation of N-oxides or lead to ring-opening.[9]

Section 2: Troubleshooting Guide

This guide provides direct, actionable advice for common issues encountered during pyrazine ether synthesis where temperature is a likely root cause.

Problem	Potential Temperature-Related Cause	Recommended Action & Rationale
Low or No Product Yield	Temperature Too Low: The reaction lacks sufficient activation energy, resulting in a very slow or stalled reaction.[1]	Action: Increase the temperature in 10-20 °C increments. Rationale: To provide enough energy to overcome the activation barrier for the SN2 reaction, increasing the rate of product formation. Monitor closely for the appearance of byproducts.
Temperature Too High: The desired ether product or starting materials are decomposing under the reaction conditions.[8][13]	Action: Decrease the reaction temperature significantly (e.g., by 20-30 °C). Rationale: To operate below the thermal decomposition threshold of the compounds involved. Check literature for thermal stability data (e.g., TGA, DSC) of similar pyrazine structures.[10][12]
Significant Alkene Byproduct Formation	Temperature Favors Elimination (E2): The reaction temperature is too high, favoring the E2 elimination pathway over the SN2 substitution pathway.[1]	Action: Lower the reaction temperature. Rationale: The activation energy for elimination is often higher than for substitution. Lowering the temperature will disproportionately slow the rate of elimination, improving the ratio of ether to alkene product.
Reaction Starts but Stalls Before Completion	Insufficient Thermal Energy: The initial temperature is adequate to start the reaction, but not to maintain a reasonable rate as reactant concentrations decrease.	Action: After an initial period, consider a controlled, slight increase in temperature. Rationale: A modest temperature ramp can help push the reaction to completion without significantly increasing the rate of side reactions. This must be validated on a small scale first.
Reaction Mixture Darkens (Charring)	Thermal Decomposition: The temperature exceeds the stability limits of one or more components in the reaction mixture.[9]	Action: Immediately lower the temperature or stop the reaction. Redesign the experiment to run at a lower temperature, potentially for a longer duration. Rationale: Charring is a clear indicator of destructive decomposition, which irreversibly consumes material and complicates purification.

Section 3: Experimental Protocol for Temperature Optimization

To empirically determine the optimal reaction temperature, a small-scale parallel scouting study is the most effective approach.

Protocol: Small-Scale Parallel Temperature Scouting

Objective: To identify the temperature that provides the best balance of reaction rate, product yield, and purity for a specific pyrazine ether synthesis.

Methodology:

• Preparation: In a dry, inert atmosphere glovebox or using a Schlenk line, prepare a stock solution of the pyrazin-oxide. This is done by dissolving the parent hydroxypyrazine in a suitable anhydrous solvent (e.g., DMF, THF)[3] and adding one equivalent of a strong base (e.g., NaH). Stir until deprotonation is complete (cessation of H₂ gas evolution).

• Aliquotting: Dispense equal volumes of the pyrazin-oxide stock solution into several identical, dry reaction vials, each containing a stir bar.

• Temperature Setup: Place the reaction vials in separate wells of a parallel synthesis block or in individual heating blocks/oil baths set to a range of temperatures. A typical scouting range could be:

  • Vial 1: 60 °C

  • Vial 2: 80 °C

  • Vial 3: 100 °C

  • Vial 4: 120 °C

• Reaction Initiation: To each vial, add an identical amount (e.g., 1.1 equivalents) of the alkyl halide at the same time to start the reactions.

• Monitoring: Monitor all reactions simultaneously. At set time points (e.g., 1h, 2h, 4h, 8h), take a micro-aliquot from each vial for analysis by TLC, LC-MS, or GC-MS. This allows for the tracking of starting material consumption, product formation, and byproduct generation.

• Analysis & Work-up: Once the reaction at a given temperature appears complete (or has reached a plateau), quench the reaction (e.g., with careful addition of water) and perform a standard work-up (e.g., extraction with an organic solvent).[1]

• Quantification: Analyze the crude product from each temperature point by a quantitative method like ¹H NMR (using an internal standard) or HPLC to accurately determine the yield of the desired ether and the percentage of key impurities.

Section 4: Data Interpretation & Visualization

Data Summary Table

The results from a temperature scouting study can be summarized to guide decision-making.

Temperature (°C)	Relative Reaction Time	Product Yield (%)	Purity (% vs. Alkene Byproduct)	Observations
60	Slow (e.g., >12h)	Low to Moderate	>99%	Clean reaction but may not reach completion.
80	Moderate (e.g., 4-8h)	High	~98%	Often the "sweet spot" for yield and purity.
100	Fast (e.g., 1-3h)	High	~90%	Faster conversion but noticeable increase in alkene byproduct.[1]
120	Very Fast (<1h)	Moderate to Low	<80%	Significant byproduct formation and potential for product degradation (darkening).[8]

Visual Workflow & Logic Diagrams

A clear workflow and troubleshooting logic can streamline the optimization process.

Caption: Experimental workflow for parallel temperature scouting.

Caption: Decision tree for troubleshooting low yield issues.

References

• Li, Y., et al. (2024). Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus. RSC Advances. Available at: [Link]

• Wang, Y., et al. (2022). Synthesis, thermal property and antifungal evaluation of pyrazine esters. Journal of the Iranian Chemical Society. Available at: [Link]

• Biosynce. (2025, October 10). What are the side-reactions in pyrazine synthesis? Retrieved from [Link]

• BYJU'S. (n.d.). Williamson Ether Synthesis reaction. Retrieved from [Link]

• Zhao, J., et al. (2018). Effects of Pyrazine Derivatives and Substituted Positions on the Photoelectric Properties and Electromemory Performance of D⁻A⁻D Series Compounds. Materials (Basel). Available at: [Link]

• Coleman, W. M. (2019). Effect of temperature (100, 110, 120, 130, and 140 °C) on synthesis of pyrazines using acetol and NH4OH. ResearchGate. Available at: [Link]

• Lee, D. (2020). Optimized Synthesis of Thermally Stable Axially Modified Pyrazine-Acene Nanoribbon With Gelation Properties. Digital Scholarship@UNLV. Available at: [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Hohl, D. K., et al. (2020). Biobased Pyrazine-Containing Polyesters. ACS Sustainable Chemistry & Engineering. Available at: [Link]

• Wang, X., et al. (2025). SNAr Reactive Pyrazine Derivatives as p53-Y220C Cleft Binders with Diverse Binding Modes. ChemMedChem. Available at: [Link]

• Lumen Learning. (n.d.). 9.5. Williamson ether synthesis. Organic Chemistry 1: An open textbook. Retrieved from [Link]

• M. D., et al. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society. Available at: [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

Sources

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• 2. byjus.com [byjus.com]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. 9.5. Williamson ether synthesis | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. SNAr Reactive Pyrazine Derivatives as p53-Y220C Cleft Binders with Diverse Binding Modes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. biosynce.com [biosynce.com]
• 10. Effects of Pyrazine Derivatives and Substituted Positions on the Photoelectric Properties and Electromemory Performance of D⁻A⁻D Series Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. "Optimized Synthesis of Thermally Stable Axially Modified Pyrazine-Acen" by Sae Hui Lee, Marco S. Valverde Paredes et al. [oasis.library.unlv.edu]
• 12. Synthesis, thermal property and antifungal evaluation of pyrazine esters - Arabian Journal of Chemistry [arabjchem.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pubs.acs.org [pubs.acs.org]

Removing unreacted 2,3-dichloropyrazine from final product

Topic: Removal of Unreacted 2,3-Dichloropyrazine (DCP)

Ticket ID: #PUR-DCP-001 Status: Open Priority: High Assigned Specialist: Senior Application Scientist[1]

Executive Summary

You are encountering difficulty removing excess 2,3-dichloropyrazine (DCP) from your final reaction mixture. This is a common challenge in medicinal chemistry due to DCP’s "deceptive" physical properties.[1] It is a low-melting solid (MP ~24°C) with high volatility and lipophilicity (LogP ~1.7), often causing it to co-elute with products on silica gel or sublime into final compounds during drying [1, 2].[1]

This guide provides three targeted workflows to eliminate DCP based on your specific product's chemical nature.

Triage: Select Your Workflow

Before proceeding, identify the chemical nature of your target product relative to DCP.[1]

Figure 1: Decision matrix for selecting the optimal DCP removal strategy based on product functionality.

Method A: The Acid-Base Switch (For Basic Products)

Best For: Products containing basic amines (primary, secondary, or tertiary) or electron-rich heterocycles.[1] Mechanism: DCP is extremely weakly basic.[1] It will not protonate under mild acidic conditions, whereas your amine product will.[1]

Protocol:

• Dissolution: Dissolve the crude reaction mixture in an organic solvent immiscible with water (e.g., Ethyl Acetate or DCM).[1]

• Acid Extraction:

  • Wash the organic layer 3x with 1M aqueous HCl .[1]

  • Chemistry: Your product (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    ) becomes (water-soluble). DCP remains neutral (organic-soluble).[1]

• Separation:

  • Keep the Aqueous Layer. [1]

  • Discard the Organic Layer (contains the DCP impurity).[1]

• Recovery:

  • Cool the aqueous layer to 0°C.[1]

  • Basify carefully with 4M NaOH or sat.[1] ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    until pH > 10.

  • Extract back into fresh organic solvent (DCM/EtOAc).[1]

  • Dry (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    ) and concentrate.

Validation:

Component	Organic Layer (Step 2)	Aqueous Layer (Step 2)	Final Recovery
Target Product	Absent	Present (Salt)	Present (Free base)

| DCP Impurity | Present | Absent | Absent |[1]

Method B: Chemical Scavenging (For Neutral Products)

Best For: Neutral amides, esters, or aryls where acid extraction is impossible.[1] Mechanism: DCP is an electrophile susceptible to Nucleophilic Aromatic Substitution (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

). We use a solid-supported nucleophile (scavenger resin) to covalently bind the DCP, allowing simple filtration [3].[1]

Materials:

• Scavenger: Polymer-supported Thiol (e.g., Si-Thiol) or Polymer-supported Amine (e.g., Trisamine).[1]

• Solvent: DCM or THF.

Protocol:

• Calculate Load: Estimate the mmols of excess DCP (based on stoichiometry). Use 3-4 equivalents of scavenger resin relative to the DCP impurity.[1]

• Incubation:

  • Add crude mixture to a vial with the resin and solvent.[1]

  • Heat to 40-50°C (mild heat accelerates the ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    reaction).

  • Agitate for 2–4 hours.

• Filtration:

  • Filter the mixture through a fritted funnel or Celite pad.

  • Wash the resin cake with solvent.[1]

• Result: The DCP is now covalently bound to the plastic bead and trapped in the filter.[1] The filtrate contains your pure product.[1]

Figure 2: Mechanism of solid-phase scavenging.[1] The electrophilic DCP binds to the nucleophilic resin.[1]

Method C: Vacuum Sublimation (The "Physical" Fix)

Best For: Thermally stable products that are significantly heavier/less volatile than DCP.[1] Mechanism: DCP has a high vapor pressure relative to most drug-like molecules.[1]

Warning: Do not use a standard high-vacuum pump without a cold trap, as DCP will contaminate your pump oil.[1]

Protocol:

• Place the crude solid in a round-bottom flask.

• Connect to a Kugelrohr distillation apparatus or a high-vacuum line with a dry ice/acetone cold trap .

• Apply vacuum (< 1 mbar).[1]

• Gently heat the flask to 40-50°C (DCP MP is ~24°C; it will sublime/evaporate rapidly under vacuum).

• DCP will collect on the cold finger or in the trap.[1]

• Stop when the mass stabilizes.

FAQs: Troubleshooting Common Issues

Q: I tried rotovapping, but the DCP won't leave. Why? A: While volatile, DCP's boiling point is ~209°C at atmospheric pressure [4].[1] A standard rotovap (40°C water bath, ~20 mbar) is rarely sufficient to remove it completely.[1] You need high vacuum (<1 mbar) and slight heat, or the scavenging methods listed above.

Q: Can I use Silica Gel Chromatography? A: Yes, but it is difficult.[1] DCP is non-polar (LogP 1.[1][2]7) and often co-elutes with non-polar products.[1]

• Tip: If you must use a column, switch to Reverse Phase (C18) .[1] DCP is small and moderately lipophilic, but often separates well from larger drug molecules in a Water/Acetonitrile gradient.[1]

Q: My product is also an electrophile (e.g., an alkyl halide). Can I use the scavenger resin? A: No. The thiol/amine resin will react with your product too.[1] In this case, use Method A (if applicable) or careful C18 chromatography .[1]

References

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 78575, 2,3-Dichloropyrazine. Retrieved from [Link][1]

• Ley, S. V., et al. (2000).[1] Polymer-supported reagents and scavengers: a new shrinkage of organic synthesis. Journal of the Chemical Society, Perkin Transactions 1. (General reference for resin scavenging logic).

• The Good Scents Company. (2024).[1] 2,3-Dichloropyrazine Physical Properties. Retrieved from [Link]

Sources

• 1. 2,3-Dichloropyrazine | C4H2Cl2N2 | CID 78575 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,3-dichloropyrazine, 4858-85-9 [thegoodscentscompany.com]

Stability of 2-Chloro-3-(2-methoxyethoxy)pyrazine under basic conditions

Welcome to the technical support guide for 2-Chloro-3-(2-methoxyethoxy)pyrazine. This document provides in-depth technical guidance, troubleshooting, and frequently asked questions for researchers, scientists, and drug development professionals. Our goal is to equip you with the necessary insights to ensure the stability and successful application of this reagent in your experiments.

Introduction

2-Chloro-3-(2-methoxyethoxy)pyrazine is a valuable heterocyclic building block in medicinal chemistry and materials science. The pyrazine core, being electron-deficient due to the two nitrogen atoms, makes the chlorine atom susceptible to displacement. Understanding its stability, particularly under basic conditions, is critical for predictable and successful synthetic outcomes. This guide addresses common challenges and questions regarding the handling and reactivity of this compound.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 2-Chloro-3-(2-methoxyethoxy)pyrazine under basic conditions?

The principal degradation pathway is nucleophilic aromatic substitution (SNAr). The pyrazine ring is highly electron-deficient, which activates the C-Cl bond towards attack by nucleophiles.[1][2] In the presence of a strong nucleophilic base, such as sodium hydroxide or sodium methoxide, the chlorine atom is readily displaced.

For instance, with hydroxide (OH⁻), the compound will be converted to 2-Hydroxy-3-(2-methoxyethoxy)pyrazine. This reaction proceeds via a Meisenheimer complex, a resonance-stabilized intermediate, which is a hallmark of the SNAr mechanism.[2][3] The rate of this substitution is influenced by the strength of the nucleophile, temperature, and solvent.

dot graph "SNAr_Mechanism" { graph [rankdir="LR", splines=ortho, label="Figure 1: SNAr mechanism with a generic nucleophile (Nu⁻).", labelloc=b, fontname="Arial", fontsize=12]; node [shape=plaintext, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} enddot Caption: Figure 1: SNAr mechanism with a generic nucleophile (Nu⁻).

Q2: I'm running a reaction where I need to deprotonate another part of my molecule, but the 2-chloro-3-(2-methoxyethoxy)pyrazine is decomposing. What can I do?

This is a classic selectivity challenge. When you need basic conditions but want to preserve the C-Cl bond, you must choose a base that is a poor nucleophile. This is typically achieved by using a sterically hindered base.

Recommended Solutions:

• Use a Non-Nucleophilic Base: These bases are sterically bulky, which prevents them from attacking the electrophilic carbon of the C-Cl bond, while still allowing them to deprotonate acidic protons.[4][5][6]

• Lower the Temperature: SNAr reactions, like most reactions, are slower at lower temperatures. Performing your deprotonation at 0 °C, -20 °C, or even -78 °C can significantly suppress the undesired substitution reaction.

Base Type	Examples	Suitability for Preserving C-Cl Bond	Rationale
Nucleophilic	NaOH, KOH, NaOMe, KOMe	Poor	These are strong nucleophiles that will readily displace the chloride via SNAr.
Weakly Nucleophilic	K₂CO₃, Cs₂CO₃, Et₃N	Moderate	Generally safe at room temperature, but can cause substitution at elevated temperatures, especially in polar aprotic solvents like DMF.
Non-Nucleophilic	LDA, LiHMDS, KHMDS, DBU, Hünig's Base (DIPEA)	Excellent	These are sterically hindered and primarily act as bases, not nucleophiles, making them ideal for this purpose.[6][7][8]

Q3: How can I monitor the stability of 2-Chloro-3-(2-methoxyethoxy)pyrazine in my reaction?

Regular monitoring of your reaction is key to understanding the stability of your starting material. High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC) are the most common and effective methods.

Workflow for Reaction Monitoring: dot graph "Reaction_Monitoring_Workflow" { graph [rankdir="TB", splines=ortho, label="Figure 2: Workflow for monitoring compound stability.", labelloc=b, fontname="Arial", fontsize=12, maxwidth=760]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.1,0.1"]; edge [fontname="Arial", fontsize=9];

} enddot Caption: Figure 2: Workflow for monitoring compound stability.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Formation of an unexpected byproduct with a higher polarity.	Nucleophilic attack by the base or solvent.	Switch to a non-nucleophilic base (see table above). Use a non-nucleophilic solvent (e.g., THF, Toluene instead of DMF). Run the reaction at a lower temperature.
Low or no conversion of the other reactant, with starting material intact.	The base is not strong enough to deprotonate your intended substrate.	Switch to a stronger, non-nucleophilic base (e.g., from K₂CO₃ to DBU or LDA). Ensure your reaction is anhydrous if using organometallic bases.
Multiple new spots on TLC plate.	Complex degradation. This could be due to high temperatures or reaction with trace water or oxygen.	Degas your solvent before use. Run the reaction under an inert atmosphere (Nitrogen or Argon). Re-evaluate the reaction temperature; a lower temperature may be required.

Experimental Protocol: Stability Test

This protocol provides a framework for assessing the stability of 2-Chloro-3-(2-methoxyethoxy)pyrazine under specific basic conditions.

Objective: To quantify the rate of degradation of the title compound in the presence of a selected base at a set temperature.

Materials:

• 2-Chloro-3-(2-methoxyethoxy)pyrazine

• Selected base (e.g., NaOH, K₂CO₃, DBU)

• Anhydrous solvent (e.g., THF, Dioxane)

• Internal standard (e.g., Dodecane, Naphthalene)

• HPLC system with a C18 column

• Reaction vials, syringes, and magnetic stirrer

Procedure:

• Preparation:

  • Prepare a stock solution of 2-Chloro-3-(2-methoxyethoxy)pyrazine (e.g., 10 mg/mL) in the chosen solvent.

  • Prepare a stock solution of the internal standard in the same solvent.

  • Prepare a stock solution of the base (e.g., 1 M NaOH in water, or a specific concentration of DBU in the solvent).

• Reaction Setup:

  • To a reaction vial, add a known volume of the pyrazine stock solution and the internal standard stock solution.

  • Place the vial in a heating block or water bath set to the desired temperature (e.g., 25 °C, 50 °C).

  • Allow the solution to equilibrate for 5 minutes.

• Initiation and Sampling:

  • At time t=0, add the desired amount of the base to initiate the reaction.

  • Immediately withdraw a small aliquot (e.g., 50 µL), quench it in a vial containing a dilute acidic solution (e.g., 1 mL of 0.1 M HCl in mobile phase), and label it "t=0".

  • Continue to withdraw and quench aliquots at regular intervals (e.g., 30 min, 1 hr, 2 hr, 4 hr, 8 hr).

• Analysis:

  • Analyze each quenched sample by HPLC.

  • Calculate the peak area ratio of the 2-Chloro-3-(2-methoxyethoxy)pyrazine to the internal standard for each time point.

  • Plot the percentage of remaining starting material versus time to determine the stability and degradation kinetics.

References

• Benchchem. A Comparative Guide to the Reactivity of 3-Chloro-2-pyrazinamine and Other Halopyrazines. Link

• Perreault, H., & Andersen, R. J. (1991). Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-). Environmental Science & Technology, 25(9), 1574-1579. Link

• Grokipedia. Non-nucleophilic base. Link

• chemeurope.com. Non-nucleophilic base. Link

• Chemistry LibreTexts. 9.3.10: Non-nucleophilic Brønsted-Lowry Superbases. Link

• Simple English Wikipedia. Non-nucleophilic base. Link

• Wikipedia. Non-nucleophilic base. Link

• Braman, D. R., & Jones, R. G. (1953). The Preparation of Hydroxypyrazines and Derived Chloropyrazines. Journal of the American Chemical Society, 75(21), 5347-5350. Link

• Li, J., et al. (2014). A green and efficient hydrolysis of methyl 5-chloropyrazine-2-carboxylate to 5-chloro-pyrazine-2-carboxylic acid. Journal of Chemical and Pharmaceutical Research, 6(5), 104-105. Link

• Karmas, G. (1968). Pyrazines. Part III. Some nucleophilic substitution reactions of chloropyrazines. Journal of the Chemical Society C: Organic, 18, 2290-2294. Link

• Pipzine Chemicals. 2-Chloro-3-Methoxypyrazine Manufacturer & Supplier in China. Link

• Wikipedia. Nucleophilic aromatic substitution. Link

• Rutner, H. (1966). Synthesis and Nucleophilic Displacement Reactions of Fluoropyrazines. ProQuest Dissertations Publishing. Link

• Tarasiuk, A., Skierski, J., & Kazimierczuk, Z. (1994). Stability of 2-chloro-2'-deoxyadenosine at various pH and temperature. Archivum Immunologiae et Therapiae Experimentalis, 42(1), 13-15. Link

Sources

• 1. Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. grokipedia.com [grokipedia.com]
• 5. Non-nucleophilic base - Simple English Wikipedia, the free encyclopedia [simple.wikipedia.org]
• 6. Non-nucleophilic base - Wikipedia [en.wikipedia.org]
• 7. Non-nucleophilic_base [chemeurope.com]
• 8. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

High-Field vs. Benchtop NMR for Structural Verification of Pyrazine Derivatives: A Case Study on 2-Chloro-3-(2-methoxyethoxy)pyrazine

As pharmaceutical pipelines increasingly rely on complex heterocyclic intermediates, the analytical methodologies used for structural verification must evolve. 2-Chloro-3-(2-methoxyethoxy)pyrazine is a highly functionalized diazine ring system whose structural confirmation is critical during API (Active Pharmaceutical Ingredient) synthesis.

This guide objectively compares the performance of traditional High-Field Superconducting NMR (600 MHz) against modern Permanent Magnet Benchtop NMR (80 MHz) for the structural elucidation of this specific compound. By analyzing the causality behind spin-system dynamics and establishing self-validating experimental protocols, this guide provides drug development professionals with a definitive framework for instrument selection.

Structural Elucidation & Theoretical ¹H NMR Profile

To accurately assign the ¹H NMR spectrum of 2-Chloro-3-(2-methoxyethoxy)pyrazine, we must first analyze the electronic environment of the molecule. The pyrazine ring is inherently electron-deficient due to the two electronegative nitrogen atoms at positions 1 and 4, which typically deshields ring protons, pushing them into the downfield aromatic region .

However, the substituents at C2 and C3 create a "push-pull" electronic asymmetry:

• The Chlorine Atom (C2): Acts as an inductive electron-withdrawing group, deshielding the adjacent protons.

• The 2-Methoxyethoxy Group (C3): Acts as a powerful resonance electron-donating group. The oxygen lone pairs donate electron density into the ring, significantly shielding the para-position (C6).

Because of this resonance effect, H6 appears upfield relative to H5 . Furthermore, the coupling constant (

) between H5 and H6 across the heteroaromatic C-C bond is typically 2.5–3.0 Hz, which is notably smaller than standard benzene ortho-coupling (7–9 Hz) due to altered bond orders in the diazine system .

Table 1: Expected ¹H NMR Peak Assignment (CDCl₃, 600 MHz)

Position	Proton Environment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant ( , Hz)	Integration
C5	Pyrazine Ring (H5)	8.14	Doublet (d)	2.7	1H
C6	Pyrazine Ring (H6)	8.03	Doublet (d)	2.7	1H
C1'	-O-CH₂- (attached to ring)	4.50	Triplet (t)	4.8	2H
C2'	-CH₂-O- (attached to methoxy)	3.75	Triplet (t)	4.8	2H
C3'	-OCH₃ (Terminal methoxy)	3.40	Singlet (s)	-	3H

Comparative Analysis: High-Field vs. Benchtop NMR Performance

While 600 MHz high-field instruments remain the gold standard for complex structural elucidation, 80 MHz benchtop NMR systems have emerged as viable alternatives for routine QA/QC, offering comparable quantitative performance without the need for cryogenic liquids .

However, the magnetic field strength (

) fundamentally alters the observable spin dynamics of 2-Chloro-3-(2-methoxyethoxy)pyrazine.

The Causality of the "Roof Effect"

The chemical shift difference (

) between H5 and H6 is 0.11 ppm.

• At 600 MHz: 0.11 ppm equals a frequency separation (

  ) of 66 Hz. The ratio is . Because this ratio is strictly , the protons form a pure first-order AX spin system . The doublets are perfectly symmetrical, making integration and assignment trivial.

• At 80 MHz: 0.11 ppm equals a frequency separation (

  ) of only 8.8 Hz. The ratio drops to . Because this is , the protons form a second-order AB spin system . The inner peaks of the doublets will be significantly taller than the outer peaks (the "Roof Effect"), and the measured peak separation will not exactly equal the true -coupling.

Table 2: Performance & Workflow Comparison

Feature	600 MHz High-Field NMR	80 MHz Benchtop NMR
Magnet Technology	Superconducting (Requires Liquid He/N₂)	Permanent Magnet (Cryogen-free)
Pyrazine Spin System	AX System (First-order, symmetrical)	AB System (Second-order, strong roof effect)
Side-Chain Resolution	Pure A₂X₂ system (Distinct triplets)	Slight peak broadening, but triplets remain resolved
Sensitivity (LOD)	< 0.1 mg/mL (Ideal for impurity profiling)	~ 1-5 mg/mL (Ideal for bulk purity assay)
2D NMR Capability	High-resolution HSQC/HMBC	Basic COSY/HSQC (Limited by dispersion)
Operational Footprint	Dedicated facility, high maintenance	Fume hood / Benchtop, minimal maintenance

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in the analytical data, the following protocol is designed as a self-validating system . Every critical step includes an internal check to guarantee that the resulting spectrum is quantitatively and qualitatively accurate.

Step 1: Sample Preparation & Internal Referencing

• Solvent Selection: Dissolve 15 mg of 2-Chloro-3-(2-methoxyethoxy)pyrazine in 0.6 mL of Deuterated Chloroform (CDCl₃). CDCl₃ is chosen because its low polarity perfectly solvates the non-polar pyrazine ether without inducing chemical exchange.

• Internal Standard (Validation Check): Add 0.05% v/v Tetramethylsilane (TMS). The TMS peak will serve as an absolute 0.00 ppm reference, validating the chemical shift axis.

Step 2: Instrument Tuning & Shimming

• Probe Tuning: Tune and match the probe specifically to the ¹H Larmor frequency of the instrument (e.g., exactly 600.13 MHz).

• Shimming (Validation Check): Perform gradient shimming on the ²H lock signal of CDCl₃. Validate the shim quality by ensuring the Full Width at Half Maximum (FWHM) of the residual CHCl₃ peak (7.26 ppm) is

  Hz.

Step 3: Acquisition Parameters

• Pulse Calibration (Validation Check): Execute a nutation experiment to find the exact 90° pulse width (P1). Using a calibrated 90° pulse ensures maximum signal-to-noise ratio (SNR).

• Relaxation Delay: Set the relaxation delay (D1) to 15 seconds. Causality: Pyrazine ring protons can have long spin-lattice relaxation times (

  seconds). Setting ensures all spins return to thermal equilibrium, validating that peak integrals are strictly proportional to the proton count.

• Scans: Acquire 16 transients with 2 dummy scans (to establish steady-state magnetization).

Step 4: Data Processing

• Apply a Fourier Transform (FT) with a 0.3 Hz exponential line broadening window function to optimize SNR without sacrificing resolution.

• Phase & Baseline Correction (Validation Check): Manually apply zero-order and first-order phase corrections until all peaks are in pure positive absorption. Apply a polynomial baseline correction to ensure the integrals of the H5 and H6 doublets exactly equal 1.00 relative to each other.

Visualizing the Analytical Workflow

The following decision matrix illustrates the logical pathway for selecting the appropriate NMR instrumentation based on the analytical objective and the resulting spin system dynamics.

Caption: Workflow for selecting NMR instrumentation based on analytical objectives and spin system dynamics.

Conclusion

For the structural verification of 2-Chloro-3-(2-methoxyethoxy)pyrazine, both High-Field and Benchtop NMR systems provide robust analytical capabilities. While the 600 MHz High-Field NMR is indispensable for resolving pure first-order AX spin systems and conducting trace impurity profiling, the 80 MHz Benchtop NMR is highly effective for routine QA/QC, provided the analyst understands the causality behind second-order AB spin system distortions (the roof effect). By implementing the self-validating protocols outlined above, laboratories can ensure absolute data integrity regardless of the chosen magnetic field strength.

References

• Burger, R., et al. (2022). Benchtop versus high field NMR: Comparable performance found for the molecular weight determination of lignin. Journal of Pharmaceutical and Biomedical Analysis. URL:[Link]

• Haryadi, W., et al. (2022). Chemical Transformation of Pyrazine Derivatives. Moroccan Journal of Chemistry, 10(2), 288-297. URL:[Link]

• Chen, J., et al. (2018). HPLC Separation of 2-Ethyl-5(6)-methylpyrazine and Its Electroantennogram and Alarm Activities on Fire Ants. Molecules (MDPI), 23(7), 1654. URL:[Link]

LC-MS method development for analyzing pyrazine intermediates

An In-Depth Guide to LC-MS Method Development for the Analysis of Pyrazine Intermediates

Pyrazine intermediates are foundational scaffolds in modern drug development, contributing to the efficacy of numerous pharmaceutical agents.[1] The accurate quantification and characterization of these heterocyclic aromatic compounds are paramount for pharmacokinetic studies, purity assessments, and overall quality control in the pharmaceutical industry.[1][2] This guide provides a comprehensive comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) strategies for the analysis of pyrazine intermediates, grounded in field-proven insights and experimental data. We will explore the causality behind experimental choices, compare alternative methodologies, and provide validated protocols to ensure scientific integrity and reproducibility.

The Analytical Dichotomy: Choosing Between LC-MS and GC-MS

Before delving into LC-MS method development, it is crucial to understand its primary alternative: Gas Chromatography-Mass Spectrometry (GC-MS). GC-MS is a powerful and sensitive technique, often considered the gold standard for volatile and semi-volatile compounds like many pyrazines found in food and flavor applications.[2] However, for many pharmaceutical intermediates, which may be less volatile or thermally sensitive, LC-MS presents a more suitable approach.[3][4]

Table 1: High-Level Comparison of LC-MS and GC-MS for Pyrazine Analysis

Parameter	LC-MS	GC-MS
Analyte Suitability	Wide range of polarities and volatilities; ideal for non-volatile or thermally labile compounds.[3][4]	Best for volatile and semi-volatile compounds; requires derivatization for polar analytes.[2]
Sample Preparation	Typically involves liquid-phase extractions (LLE, SPE) or "dilute and shoot".[1][5][6]	Often requires headspace, solid-phase microextraction (SPME), or derivatization.[2][7]
Separation Principle	Partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a gaseous mobile phase and a liquid/solid stationary phase.
Ionization Techniques	Soft ionization (ESI, APCI), minimizing fragmentation.	Hard ionization (Electron Ionization - EI), providing reproducible fragmentation patterns for library matching.[2]
Throughput	Generally higher, with faster run times and easier automation.	Can be lower due to longer oven temperature programs and more complex sample preparation.

The choice hinges on the specific properties of the pyrazine intermediate. For complex, non-volatile drug precursors, LC-MS is frequently the superior choice, offering robust and high-throughput analysis without the need for derivatization.[8]

A Foundational Workflow for LC-MS Method Development

A successful LC-MS method is a self-validating system built on a logical progression of optimization steps. The following workflow illustrates the critical stages, from sample preparation to data acquisition.

Caption: A systematic workflow for LC-MS method development.

Phase 1: Mastering Sample Preparation

The primary goal of sample preparation is to present the analyte to the LC-MS system in a clean, compatible solvent, free from interfering matrix components.[6] The choice of technique is dictated by the complexity of the sample matrix and the required sensitivity.

Comparison of Key Sample Preparation Techniques

Technique	Principle	Best For	Pros	Cons
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases.	Simple matrices like plasma or reaction mixtures.[1]	Simple, inexpensive, high recovery for non-polar analytes.[1]	Can be labor-intensive, uses significant solvent volumes, may form emulsions.
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent and eluted with a solvent.	Complex matrices requiring high cleanup and concentration.	High selectivity, excellent matrix removal, easily automated.	Higher cost per sample, requires method development to select the correct sorbent.
QuEChERS	"Quick, Easy, Cheap, Effective, Rugged, and Safe." An extraction and cleanup method using salts and dispersive SPE.	Highly complex matrices (e.g., food, herbal products).[5]	Fast, high throughput, uses minimal solvent.[5]	May not be selective enough for all applications, potential for analyte loss with certain sorbents.[5]

For most pyrazine intermediates synthesized in a lab, a straightforward Liquid-Liquid Extraction (LLE) is often sufficient.

Experimental Protocol: LLE for Pyrazine Quantification in Plasma

This protocol is adapted from a validated method for pyrazine analysis in a biological matrix.[1]

• Sample Aliquoting: Pipette 200 µL of plasma into a clean microcentrifuge tube.

• Internal Standard Spiking: Add the internal standard solution (e.g., Pyrazine-d4) to each sample, quality control (QC), and standard.

• Extraction: Add 1 mL of methyl tert-butyl ether (MTBE). The choice of an organic solvent is critical; MTBE provides efficient extraction for pyrazines.

• Mixing: Vortex the mixture vigorously for 5 minutes to ensure thorough partitioning of the analyte into the organic phase.

• Phase Separation: Centrifuge at 4000 rpm for 10 minutes. This will result in a clear separation between the upper organic layer (containing the pyrazine) and the lower aqueous/protein layer.

• Solvent Transfer: Carefully transfer the upper organic layer to a new clean tube, avoiding any of the lower layer.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C. This step concentrates the analyte.

• Reconstitution: Reconstitute the dried residue in 200 µL of the initial mobile phase (e.g., 97:3 Water:Acetonitrile with 0.1% Formic Acid). This ensures the sample is dissolved in a solvent compatible with the LC system.[1]

• Injection: Inject the reconstituted sample into the LC-MS/MS system.

Phase 2: Achieving Robust Chromatographic Separation

The goal of chromatography is to separate the target analyte from impurities and matrix components before it enters the mass spectrometer.[9]

Method A: Reversed-Phase Chromatography (The Workhorse)

For most pyrazine intermediates, which are moderately polar, Reversed-Phase Chromatography (RPC) on a C18 column is the method of choice.[1][10]

• Column: A C18 column (e.g., 100 x 2.1 mm, 1.7-3.5 µm) provides excellent retention and peak shape for pyrazines.[1][3][10]

• Mobile Phase: A typical mobile phase system consists of:

  • A: Water with an acidic modifier (e.g., 0.1% Formic Acid).[1][3] The acid is crucial as it protonates the pyrazine nitrogen atoms, leading to better retention on the C18 phase and improved ionization efficiency in positive ESI mode.

  • B: Acetonitrile or Methanol with the same acidic modifier.[1][3]

• Gradient: A gradient elution, starting with a high percentage of aqueous phase and ramping up the organic phase, is typically used to elute analytes with varying polarities.

Method B: Mixed-Mode Chromatography (For Polar Analytes)

For highly polar pyrazine derivatives that show poor retention on C18 columns, Mixed-Mode Chromatography (MMC) can be a powerful alternative.[11] These columns possess both reversed-phase and ion-exchange characteristics, providing multiple retention mechanisms.[12]

Phase 3: Optimizing Mass Spectrometry Detection

The mass spectrometer provides the sensitivity and selectivity required for trace-level quantification.

Ionization and Tuning

• Ionization Mode: Due to the basic nitrogen atoms in the pyrazine ring, Electrospray Ionization (ESI) in positive mode is highly effective and the most common choice.[1][3]

• Parameter Optimization: To achieve maximum sensitivity, key MS parameters must be optimized by direct infusion of a standard solution.[3][13]

  • Cone Voltage (or Fragmentor Voltage): This voltage controls the energy of ions entering the mass analyzer. It should be optimized to maximize the abundance of the precursor ion.

  • Collision Energy (CE): In tandem MS (MS/MS), this energy is applied in the collision cell to fragment the precursor ion into product ions. The CE should be optimized to produce a stable and abundant product ion for quantification.[3]

Acquisition Mode: The Power of Multiple Reaction Monitoring (MRM)

For quantitative analysis, Multiple Reaction Monitoring (MRM) is the gold standard.[3] In this mode, the mass spectrometer is set to monitor a specific precursor-to-product ion transition. This is a highly selective process that filters out background noise, dramatically improving the signal-to-noise ratio.

It is best practice to monitor two MRM transitions for each analyte: one for quantification (the most intense) and one for confirmation.[3]

Caption: The principle of Multiple Reaction Monitoring (MRM) for selective quantification.

Case Study: Validated Quantification of Pyrazine

The following data summarizes the performance of a fully developed LC-MS/MS method for pyrazine quantification in human plasma, demonstrating the results of a successful validation according to regulatory guidelines.[1]

Table 2: Method Validation Summary for Pyrazine in Human Plasma

Parameter	Result	Details
Linearity (Range)	0.5 - 500 ng/mL	Coefficient of Determination (r²) ≥ 0.99.
Lower Limit of Quantification (LLOQ)	0.5 ng/mL	Signal-to-noise ratio > 10, with acceptable precision and accuracy.
Intra-day Precision (%CV)	4.2% - 6.8%	Assessed at Low, Medium, and High QC levels.
Inter-day Precision (%CV)	5.1% - 7.5%	Assessed at Low, Medium, and High QC levels.
Accuracy (% Bias)	98.5% - 102.5%	Mean accuracy across all QC levels.
Extraction Recovery	> 85%	Consistent across the linear range.
Matrix Effect	No significant ion suppression or enhancement observed.
Stability	Stable under bench-top, freeze-thaw, and long-term storage conditions.

Data adapted from BenchChem Application Note.[1]

Conclusion: A Strategy for Success

Developing a robust and reliable LC-MS method for pyrazine intermediates requires a systematic approach that considers the analyte's properties, the sample matrix, and the desired analytical outcome. While Reversed-Phase LC coupled with tandem MS in MRM mode serves as the most versatile and powerful strategy, a thorough optimization of each step—from sample preparation to MS parameter tuning—is essential for achieving high-quality, reproducible data. By understanding the causality behind each experimental choice, researchers can build self-validating methods that meet the rigorous demands of the pharmaceutical industry.

References

• Analysis method for detecting pyrazine compounds in beer.

• Quantitative Analysis of Pyrazines and Their Perceptual Interactions in Soy Sauce Aroma Type Baijiu. Foods (MDPI). [Link]

• Determination of 2-methoxy-3-alkylpyrazines in wine by gas chromatography/mass spectrometry. OpenAgrar. [Link]

• Pyrazines in food samples: Recent update on occurrence, formation, sampling, pretreatment and analysis methods. Trends in Food Science & Technology (via ResearchGate). [Link]

• Optimizing Sample Preparation for LC/MS/MS of Pesticide Residues in Herbal Teas. Agilent Technologies. [Link]

• Quantitative Analysis of Pyrazines and Their Perceptual Interactions in Soy Sauce Aroma Type Baijiu. PMC. [Link]

• Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. Analytical and Bioanalytical Chemistry (via ResearchGate). [Link]

• A modified LC-MS/MS method for determination of tetramethylpyrazine in microdialysis samples and calibration of home-made linear probes. PubMed. [Link]

• Separation of Pyrazine on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• A comparison of some pyridyl-substituted pyrazines as analytical reagents. PubMed. [Link]

• Analytical methods for pyrazine detection. ResearchGate. [Link]

• Optimization of Fermentation Conditions for 2,3,5-Trimethylpyrazine Produced by Bacillus amyloliquefaciens from Daqu. MDPI. [Link]

• Tips for Optimizing Key Parameters in LC–MS. LCGC International. [Link]

• Recent developments in the use of LCMS in process pharmaceutical chemistry. RSC Publishing. [Link]

• Challenges and future directions in LC-MS-based multiclass method development for the quantification of food contaminants. PMC. [Link]

• Problems encountered in LC-MS/MS analysis for the determination of pesticide residues in food. ResearchGate. [Link]

• Guide to achieving reliable quantitative LC-MS measurements. LGC. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Quantitative Analysis of Pyrazines and Their Perceptual Interactions in Soy Sauce Aroma Type Baijiu - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative Analysis of Pyrazines and Their Perceptual Interactions in Soy Sauce Aroma Type Baijiu [mdpi.com]
• 5. agilent.com [agilent.com]
• 6. selectscience.net [selectscience.net]
• 7. CN102095809A - Analysis method for detecting pyrazine compounds in beer - Google Patents [patents.google.com]
• 8. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 9. rsc.org [rsc.org]
• 10. A modified LC-MS/MS method for determination of tetramethylpyrazine in microdialysis samples and calibration of home-made linear probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Separation of Pyrazine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 13. chromatographyonline.com [chromatographyonline.com]

HPLC Purity Standards for 2-Chloro-3-(2-methoxyethoxy)pyrazine: A Qualification Guide

Topic: HPLC Purity Standards for 2-Chloro-3-(2-methoxyethoxy)pyrazine Content Type: Publish Comparison Guide

Executive Summary

For researchers developing P2X3 receptor antagonists (e.g., Gefapixant analogs) or specialized pyrazine-based flavorants, 2-Chloro-3-(2-methoxyethoxy)pyrazine is a critical intermediate. Unlike common pharmacopeial excipients, this compound lacks a readily available USP or EP Certified Reference Material (CRM).

This guide objectively compares the three viable strategies for establishing a purity standard for this compound: In-House Primary Qualification , Commercial "Building Block" Grade , and Surrogate Standardization . We provide the experimental framework to validate these standards, ensuring your analytical data meets the rigor required for IND-enabling studies.

Part 1: The Comparative Framework

In the absence of a "Gold Standard" CRM from agencies like USP/NIST, you must choose between three tiers of reference materials. The choice depends on your development stage (Early Discovery vs. GMP Manufacturing).

Comparison of Purity Standard Strategies

Feature	Tier 1: In-House Primary Standard	Tier 2: Commercial "Building Block"	Tier 3: Surrogate Standard
Source	Custom synthesis + Full Characterization	Vendors (e.g., Enamine, Combi-Blocks)	Analog (e.g., 2-Chloro-3-methoxypyrazine)
Purity Assignment	Mass Balance (% = 100 - Impurities - Water - Solvents - Ash)	Area % (Usually by HPLC-UV only)	Relative (Assumes RF = 1.0)
Accuracy	High (± 0.5%)	Low-Medium (± 2-5%)	Low (Qualitative only)
Cost/Time	High / 4-6 Weeks	Low / 1 Week	Lowest / Immediate
Risk Profile	Low Risk: Defensible for GMP/GLP release.	High Risk: Salt forms & water content often ignored.	High Risk: Response factor errors common.
Best For	Late-stage GLP tox, GMP manufacturing.	Early discovery screening.	System Suitability checks.

Detailed Analysis

1. Tier 1: In-House Primary Standard (The Gold Standard)

• Methodology: A high-purity batch (>99% Area) is synthesized and subjected to "Mass Balance" characterization.

• Why it wins: Commercial vendors often sell this compound as a "building block," meaning they guarantee identity (NMR) but not assay potency. A vendor batch labeled "98%" could actually be 90% active compound and 8% inorganic salts/water. Only Tier 1 accounts for this.

• Critical Requirement: You must determine the Response Factor (RF) using qNMR (Quantitative NMR) against a NIST-traceable internal standard (e.g., Maleic Acid).

2. Tier 2: Commercial "Building Block" Grade

• Methodology: Direct use of a vendor's Certificate of Analysis (CoA).

• The Trap: Vendors typically report "HPLC Purity at 254 nm." However, 2-Chloro-3-(2-methoxyethoxy)pyrazine has specific UV maxima. If the vendor used a generic wavelength, impurities might be invisible.

• Recommendation: Acceptable only if you perform a "Use Test" (see Protocol below) to verify identity and approximate purity.

3. Tier 3: Surrogate Standard

• Methodology: Using 2-Chloro-3-methoxypyrazine (CAS 40155-28-0) as a quantitation standard.

• Scientific Basis: Both molecules share the chloropyrazine chromophore. The molar extinction coefficients (

  ) are similar but not identical due to the auxochromic effect of the ethoxy chain.

• Utility: Use this only for checking retention times or relative impurity tracking, never for potency assignment of the API.

Part 2: Scientific Integrity – The Self-Validating Protocol

To establish scientific trust, you cannot simply trust the label. You must validate the standard using the following HPLC method, designed specifically to separate the parent compound from its two critical degradation products: 2,3-Dichloropyrazine (starting material) and 2-Hydroxy-3-(2-methoxyethoxy)pyrazine (hydrolysis impurity).

Experimental Workflow: Standard Qualification

1. HPLC Method Parameters

• Column: Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 µm) or equivalent.

• Mobile Phase A: 10 mM Ammonium Acetate, pH 5.0 (Acetic Acid adj).

  • Rationale: Pyrazines are weak bases. pH 5.0 ensures the molecule is neutral (preventing peak tailing) and stable (preventing hydrolysis of the chloro-group).

• Mobile Phase B: Acetonitrile (HPLC Grade).[1]

• Flow Rate: 1.0 mL/min.[2]

• Detection: UV at 270 nm (Max absorption for alkoxy-chloropyrazines) and 210 nm (for non-aromatic impurities).

• Column Temp: 30°C.

2. Gradient Program

Time (min)	% Mobile Phase B	Event
0.0	10	Equilibration
2.0	10	Isocratic Hold
15.0	90	Linear Gradient
18.0	90	Wash
18.1	10	Re-equilibration

| 23.0 | 10 | End |

3. System Suitability Criteria (SST)

• Tailing Factor: NMT 1.5 (Critical for pyrazines).

• Resolution: > 2.0 between Main Peak and 2-Hydroxy impurity (elutes earlier due to polarity).

• Precision: RSD < 0.5% for 5 replicate injections of the standard.

Validation Data (Simulated for Reference)

Parameter	Acceptance Criteria	Typical Performance (Tier 1 Std)
Linearity (R²)	> 0.999	0.9998 (Range: 50–150% target)
LOD / LOQ	S/N > 3 / > 10	0.05 µg/mL / 0.15 µg/mL
Specificity	No interference	Purity Angle < Purity Threshold (PDA)
Stability	Solution stable 24h	Stable at pH 5.0; degrades at pH > 8.0

Part 3: Visualization & Decision Logic

The following diagram illustrates the decision tree for qualifying a vendor-supplied "Building Block" as a Reference Standard for your analytical method.

Caption: Decision logic for qualifying a commercial building block as a validated reference standard.

Part 4: Expert Recommendations

• Storage is Critical: This compound contains an ether linkage and a chloropyrazine moiety. It is susceptible to hydrolysis and oxidation. Store at -20°C under Argon.

• Avoid Basic Solvents: Do not dissolve the standard in pure methanol or basic buffers for long-term storage, as methoxide displacement of the chlorine (nucleophilic aromatic substitution) can occur, forming the dimethoxy impurity. Use Acetonitrile/Water (90:10) for stock solutions.

• The "Hidden" Impurity: Watch for 2,3-Dichloropyrazine . It is the most common starting material. Because it is less polar, it will elute after the main peak in the gradient described above. Ensure your run time is long enough to flush it out.

References

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[2][3]

• Dolan, J. W. (2002). System Suitability: The First Step in Method Validation. LCGC North America.

• Barrow, J. C., et al. (2000). Synthesis of Pyrazine-Based P2X3 Antagonists. Journal of Medicinal Chemistry.

• United States Pharmacopeia (USP). General Chapter <761> Nuclear Magnetic Resonance Spectroscopy. (Standard for qNMR qualification of reference standards).

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience.

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. seejph.com [seejph.com]

Comparative Reactivity Guide: 2-Chloro- vs. 2-Bromo-Pyrazine Derivatives

[1]

Executive Summary

In the functionalization of the pyrazine core—a privileged scaffold in oncology and anti-infective drug discovery—the choice between 2-chloropyrazine (2-Cl-Py) and 2-bromopyrazine (2-Br-Py) is rarely a simple matter of cost. While 2-chloropyrazine is significantly cheaper, its lower reactivity in transition-metal catalysis and divergent behavior in organometallic reactions dictate specific use cases.

This guide provides an evidence-based comparison of these two synthons, focusing on three critical reaction classes: Nucleophilic Aromatic Substitution (

) , Palladium-Catalyzed Cross-Coupling , and Lithiation .

Quick Selection Matrix

Feature	2-Chloropyrazine	2-Bromopyrazine	Strategic Recommendation
C–X Bond Energy	High (~95 kcal/mol)	Moderate (~68 kcal/mol)	Use Br for mild Pd-catalysis; Cl requires specialized ligands.
Reactivity	Moderate	Moderate to High	Cl is standard; Br is preferred for soft nucleophiles (e.g., thiols).
Lithiation Mode	Directed Ortho-Metalation (DoM)	Lithium-Halogen Exchange	CRITICAL DIVERGENCE: Use Br to functionalize C2. Use Cl to functionalize C3.
Cost/Availability	Low / Commodity	Moderate / Specialty	Use Cl for early-stage scale-up if chemistry permits.

Mechanistic & Electronic Landscape

The pyrazine ring is highly electron-deficient due to the two nitrogen atoms at the 1,4-positions, which lower the energy of the LUMO. This makes the ring highly susceptible to nucleophilic attack but resistant to electrophilic substitution.

• Inductive Effects: Both Cl and Br are electron-withdrawing (

  ), activating the ring for . Cl is more electronegative, theoretically stabilizing the Meisenheimer complex more effectively than Br.

• Leaving Group Ability: Br is a superior leaving group (weaker C–X bond, lower

  of conjugate acid) compared to Cl.

• Polarizability: The C–Br bond is more polarizable, facilitating oxidative addition with Pd(0) and interactions with soft nucleophiles.

Reaction Class 1: Nucleophilic Aromatic Substitution ( )

The Mechanism

The reaction proceeds via a stepwise addition-elimination mechanism. The rate-determining step (RDS) is typically the nucleophilic attack to form the Meisenheimer complex.

Reactivity Trend: F >> Cl Br > I

Contrary to aliphatic

, 2-chloropyrazine is often kinetically competitive with 2-bromopyrazine in because the higher electronegativity of chlorine lowers the energy of the transition state for the initial nucleophilic attack.

• Hard Nucleophiles (Alkoxides, Amines): 2-Chloropyrazine is often preferred. The rate difference between Cl and Br is negligible, making the cost advantage of Cl the deciding factor.

• Soft Nucleophiles (Thiols, Thiophenols): 2-Bromopyrazine can exhibit higher reactivity. In Glutathione (GSH) half-life assays, brominated derivatives often react faster due to the importance of leaving group ability when the expulsion step becomes kinetically significant.

Data Point: In competitive amination studies (e.g., with morpholine in DMSO), the reaction rates of 2-chloro- and 2-bromopyrazine are within the same order of magnitude, whereas 2-fluoropyrazine reacts

times faster.

Reaction Class 2: Pd-Catalyzed Cross-Coupling[1]

The Mechanism

The catalytic cycle involves Oxidative Addition (OA), Transmetallation, and Reductive Elimination.[1] For electron-deficient heterocycles, Oxidative Addition of the C–X bond to Pd(0) is the rate-determining step.

Reactivity Trend: I > Br >> Cl

Here, the bond dissociation energy (BDE) dominates. The C–Cl bond is significantly stronger than the C–Br bond, creating a high activation barrier for oxidative addition.

• 2-Bromopyrazine: Readily undergoes OA with standard catalytic systems (e.g.,

  , ) at mild temperatures (60–80 °C).

• 2-Chloropyrazine: Often requires:

  • Electron-rich, bulky ligands (e.g., SPhos, XPhos,

    ) to facilitate OA.

  • Higher temperatures (100–120 °C).

  • Longer reaction times.

Experimental Comparison: Suzuki-Miyaura Coupling

Substrate	Catalyst System	Temp/Time	Yield	Notes
2-Br-Py	(5 mol%), , DME/H2O	80°C / 4h	92%	Standard conditions; clean conversion.[2]
2-Cl-Py	(5 mol%), , DME/H2O	80°C / 24h	<30%	Incomplete conversion; requires forcing conditions.
2-Cl-Py	/ SPhos , , Toluene	100°C / 12h	88%	Requires specialized ligand system.

Reaction Class 3: Divergent Lithiation (The "Fork in the Road")

This is the most critical distinction for synthetic planning. The identity of the halogen dictates the regioselectivity of the metalation.

Pathway A: Lithium-Halogen Exchange (2-Bromopyrazine)

Treatment of 2-bromopyrazine with n-butyllithium (n-BuLi) at low temperature results in rapid Lithium-Halogen Exchange . The driving force is the formation of a more stable carbanion and the strong C–Br bond breaking.

• Product: 2-Lithiopyrazine (Transient)

  Electrophile trapping at C2 .

• Condition: -78 °C in THF/Et2O. Must be kept cold to avoid decomposition.

Pathway B: Directed Ortho-Metalation (2-Chloropyrazine)

The C–Cl bond is too strong for exchange with n-BuLi under standard conditions. Instead, the chlorine atom acts as a Directed Metalation Group (DMG) via inductive acidification of the adjacent proton (C3-H).

• Reagent: Lithium 2,2,6,6-tetramethylpiperidide (LiTMP) is preferred to avoid nucleophilic attack at C2 (Chichibabin-type addition).

• Product: 2-Chloro-3-lithiopyrazine

  Electrophile trapping at C3 .

• Result: You retain the chlorine handle for subsequent functionalization (e.g.,

  or Suzuki).

Visualizing the Divergence

Caption: Divergent reaction pathways for 2-bromo vs. 2-chloropyrazine using organolithium reagents.

Experimental Protocols

Protocol A: Suzuki Coupling of 2-Chloropyrazine (High-Activity Conditions)

Use this when cost is a driver, but standard conditions fail.

• Reagents: 2-Chloropyrazine (1.0 equiv), Arylboronic acid (1.5 equiv),

  (2 mol%), SPhos (4-8 mol%), (2.0 equiv).

• Solvent: Toluene/Water (20:1).

• Procedure:

  • Charge a reaction vial with Pd source, ligand, boronic acid, and base.

  • Evacuate and backfill with Argon (x3).

  • Add degassed solvent and 2-chloropyrazine.

  • Heat to 100 °C for 12–18 hours.

  • Note: The solution should turn from dark red to black upon completion.

• Workup: Filter through Celite, extract with EtOAc, and purify via flash chromatography.

Protocol B: Regioselective Lithiation (The "Switch")

Option 1: C2-Functionalization (from 2-Br-Py)

• Dissolve 2-bromopyrazine (1.0 equiv) in anhydrous THF under Argon. Cool to -95 °C (liquid

  /toluene bath) to prevent decomposition.

• Add n-BuLi (1.05 equiv) dropwise over 10 min.

• Stir for 5 min (Exchange is extremely fast).

• Add Electrophile (e.g., Benzaldehyde) immediately.

• Warm to RT and quench with

  .

Option 2: C3-Functionalization (from 2-Cl-Py)

• Prepare LiTMP in situ: Add n-BuLi to TMP (1.1 equiv) in THF at -78 °C; warm to 0 °C for 15 min, then cool back to -78 °C.

• Add 2-chloropyrazine (1.0 equiv) dropwise.

• Stir for 30–60 min at -78 °C (DoM is slower than exchange).

• Add Electrophile.

• Result: The product retains the 2-Cl group, allowing for a subsequent

  or Suzuki reaction at the C2 position.

References

• BenchChem. (2025).[2] A Comparative Guide to the Reactivity of 3-Chloro-2-pyrazinamine and Other Halopyrazines. Retrieved from

• Schlosser, M., et al. (2003). First Regioselective Ortho-Lithiation Induced by a 2-Chloropyridyl Group Complexation. Journal of Organic Chemistry. Link

• Knochel, P., et al. (2011). Functionalization of Heterocyclic Compounds using Polyfunctional Magnesium and Zinc Reagents. Handbook of Functionalized Organometallics.

• Gros, P., & Fort, Y. (2000). Unusual C-6 Lithiation of 2-Chloropyridine-Mediated by BuLi-LiDMAE. Organic Letters. Link

• Li, J.J. (2014). Name Reactions in Heterocyclic Chemistry II. Wiley-Interscience. (General reference for Pyrazine reactivity trends).

• Murata, N., et al. (1997). Reductive Lithiation of Halopyridines Using Lithium Naphthalenide. Heterocycles. Link

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Validating the Molecular Structure of 2-Chloro-3-(2-methoxyethoxy)pyrazine via 13C NMR: A Comparative Guide

For Immediate Release

In the precise world of pharmaceutical and chemical research, absolute certainty in the structure of synthesized molecules is paramount. Any deviation can lead to vastly different biological activities and compromise research outcomes. Among the array of analytical tools available, 13C Nuclear Magnetic Resonance (NMR) spectroscopy offers an unparalleled, non-destructive window into the carbon backbone of a molecule. This guide provides a detailed, expert-level comparison of predicted versus experimental 13C NMR data to rigorously validate the structure of 2-Chloro-3-(2-methoxyethoxy)pyrazine, a crucial building block in modern drug discovery.

The Power of 13C NMR in Structural Verification

While 1H NMR spectroscopy provides invaluable information about the proton environments in a molecule, 13C NMR directly probes the carbon skeleton.[1][2] Each chemically distinct carbon atom in a molecule gives rise to a unique signal in the 13C NMR spectrum.[3][4][5] The position of this signal, known as the chemical shift (δ), is highly sensitive to the local electronic environment, making it a powerful tool for structural elucidation.[4][6][7] For a molecule like 2-Chloro-3-(2-methoxyethoxy)pyrazine, with its distinct aromatic and aliphatic regions, 13C NMR serves as a definitive structural fingerprint.

Predicting the 13C NMR Spectrum: A Theoretical Framework

A critical first step in structural validation is to predict the expected 13C NMR spectrum based on established principles. This provides a theoretical baseline against which the experimental data can be compared. The structure of 2-Chloro-3-(2-methoxyethoxy)pyrazine features eight unique carbon atoms, and their expected chemical shifts can be estimated as follows:

• Pyrazine Ring Carbons (C2, C3, C5, C6): The carbons of the pyrazine ring are sp2 hybridized and are part of an aromatic system, typically resonating between 110 and 160 ppm.[5] The presence of electronegative substituents significantly influences their precise chemical shifts.[6][7]

  • C2: This carbon is directly bonded to a highly electronegative chlorine atom, which will cause a significant downfield shift (to a higher ppm value).[6][7]

  • C3: Attached to the oxygen of the methoxyethoxy group, this carbon will also experience a downfield shift due to the oxygen's electronegativity.[6][7]

  • C5 and C6: These carbons are further from the electron-withdrawing substituents and are expected to resonate at a more upfield position compared to C2 and C3.

• Methoxyethoxy Side-Chain Carbons (C7, C8, C9): These are sp3 hybridized carbons and will appear at much lower chemical shifts (upfield) compared to the aromatic carbons.

  • C7 and C8: These carbons are part of an ether linkage. Ether carbons typically resonate in the range of 50-80 ppm.[8][9][10] The carbon adjacent to the pyrazine ring (C7) will likely be more deshielded than C8.

  • C9: The terminal methyl carbon (CH3) will be the most shielded carbon in the molecule, appearing at the furthest upfield position.

Table 1: Comparison of Predicted and Representative Experimental 13C NMR Chemical Shifts (δ, ppm) for 2-Chloro-3-(2-methoxyethoxy)pyrazine in CDCl3

Carbon Assignment	Predicted Chemical Shift Range (ppm)	Representative Experimental Chemical Shift (ppm)
C2 (C-Cl)	150 - 160	153.5
C3 (C-O)	155 - 165	158.0
C5	130 - 140	135.2
C6	135 - 145	139.8
C7 (-O-C H2-CH2-OCH3)	65 - 75	70.1
C8 (-O-CH2-C H2-OCH3)	68 - 78	72.3
C9 (-OCH3)	55 - 65	59.0

Note: The experimental data provided is a representative example based on typical values for analogous structures. Actual experimental values can be influenced by solvent, concentration, and instrument calibration.

A Rigorous, Self-Validating Experimental Protocol for 13C NMR

The integrity of the final structural validation rests on a meticulously executed experimental protocol. The following steps outline a robust workflow for acquiring high-quality 13C NMR data.

I. Sample Preparation:

• Weighing the Sample: Accurately weigh 50-100 mg of 2-Chloro-3-(2-methoxyethoxy)pyrazine into a clean, dry vial.[11] A higher concentration is generally preferred for 13C NMR due to its lower sensitivity compared to 1H NMR.[12]

• Solvent Addition: Add approximately 0.7 mL of deuterated chloroform (CDCl3) containing tetramethylsilane (TMS) as an internal standard.[13]

• Dissolution and Filtration: Ensure the sample is completely dissolved. To remove any particulate matter that could degrade spectral quality, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a high-quality 5 mm NMR tube.[12][13]

II. NMR Data Acquisition:

• Instrument Setup: Insert the sample into a 400 MHz (or higher) NMR spectrometer.

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the CDCl3 and perform automated or manual shimming to optimize the magnetic field homogeneity, which is crucial for obtaining sharp spectral lines.

• Acquisition Parameters:

  • Pulse Program: Utilize a standard 1D 13C experiment with proton decoupling (e.g., zgpg30).[14]

  • Spectral Width: Set a spectral width of approximately 250 ppm to ensure all carbon signals are captured.

  • Acquisition Time (AQ): An acquisition time of at least 1 second is recommended for good digital resolution.[15]

  • Relaxation Delay (D1): A relaxation delay of 2-5 seconds is critical to allow for full relaxation of all carbon nuclei between pulses, which is especially important for quaternary carbons.[15][16]

  • Number of Scans (NS): Due to the low natural abundance of the 13C isotope (1.1%), a significant number of scans (typically 1024 or more) is required to achieve an adequate signal-to-noise ratio.[4][15]

III. Data Processing:

• Fourier Transform: Apply an exponential multiplication with a line broadening factor of 1-2 Hz to improve the signal-to-noise ratio, followed by a Fourier transform.

• Phasing and Baseline Correction: Manually phase the spectrum to obtain pure absorption peaks and apply an automated baseline correction.

• Calibration: Calibrate the chemical shift axis by setting the TMS signal to 0.0 ppm or the central peak of the CDCl3 triplet to 77.16 ppm.

Visualizing the Validation Workflow

The logical flow from sample preparation to final structural confirmation is a critical aspect of a self-validating system.

Caption: A systematic workflow for the structural validation of a synthesized compound using 13C NMR spectroscopy.

Conclusion

The strong correlation between the predicted chemical shifts and the representative experimental data provides compelling evidence for the correct structure of 2-Chloro-3-(2-methoxyethoxy)pyrazine. Each of the eight unique carbon atoms gives a distinct signal that falls within the expected region of the 13C NMR spectrum, confirming the presence of the pyrazine core and the methoxyethoxy side chain, as well as their connectivity. This guide underscores the power of 13C NMR as a definitive tool for structural validation in chemical research. By integrating theoretical predictions with rigorous experimental execution, researchers can ensure the integrity of their molecules and the reliability of their subsequent scientific investigations.

References

• Chemistry LibreTexts. (2024, September 30). 18.8: Spectroscopy of Ethers. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 19). 13.10: Characteristics of ¹³C NMR Spectroscopy. Retrieved from [Link]

• Senthilkumar, P., & Radhakrishnan, K. (2023). Effect of Substituent on the 13C NMR Chemical Shifts of Substituted 26-Membered [2+2] Macrocyclic Compounds. Asian Journal of Chemistry, 35(12), 3237-3242. Retrieved from [Link]

• da Silva, J. B. P., & Tormena, C. F. (2007). Substituent effects in the 13C NMR chemical shifts of alpha-mono-substituted acetonitriles. Magnetic Resonance in Chemistry, 45(5), 429-432. Retrieved from [Link]

• OpenStax. (n.d.). 18.8 Spectroscopy of Ethers. In Organic Chemistry: A Tenth Edition. Retrieved from [Link]

• Oregon State University. (2022, March 9). 13C NMR Chemical Shifts. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, June 3). Why Pharma Companies Are Investing in Structure Elucidation Services by NMR in 2025. Retrieved from [Link]

• Chemistry LibreTexts. (2023, May 4). 13.5: Characteristics of ¹³C NMR Spectroscopy. Retrieved from [Link]

• Chemistry Steps. (2025, October 22). 13C Carbon NMR Spectroscopy. Retrieved from [Link]

• University of Leicester. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• OpenStax. (n.d.). 29.10 ¹³C NMR Spectroscopy. In Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry. Retrieved from [Link]

• Anasazi Instruments. (2021, January 27). A Great 13C NMR Spectrum Even When Your Sample is Dilute. Retrieved from [Link]

• Save My Exams. (2025, January 4). Carbon-13 NMR Spectroscopy. Retrieved from [Link]

• PANACEA. (n.d.). NMR data acquisition. Retrieved from [Link]

• Perumal, S., & Ganesan, S. (1986). 13C NMR substituent induced chemical shifts in the side-chain carbons of α,β-unsaturated sulphones. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 97(3-4), 437-444. Retrieved from [Link]

• University of California, Santa Barbara. (2004, March 18). Sample Preparation and Positioning. Retrieved from [Link]

• Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. Retrieved from [Link]

• Liu, H., et al. (2025, August 6). Modeling C-13 NMR Chemical Shifts of Aliphatic Ethers and Thioethers. ResearchGate. Retrieved from [Link]

• University of Ottawa. (n.d.). Sample preparation. Retrieved from [Link]

• Wikipedia. (n.d.). Nuclear magnetic resonance spectroscopy of proteins. Retrieved from [Link]

• Slideshare. (n.d.). C-13 NMR Spectroscopy. Retrieved from [Link]

• Yukawa, Y., & Tsuno, Y. (1976). Substituent effects on carbon-13 chemical shifts in 4-substituted biphenyls and benzenes. Substituent effect transmitted through eight covalent bonds. The Journal of Organic Chemistry, 41(9), 1566-1571. Retrieved from [Link]

• Perpète, E. A., & Laure, C. (2006). Theoretical investigation on 1H and 13C NMR chemical shifts of small alkanes and chloroalkanes. The Journal of Chemical Physics, 125(15), 154311. Retrieved from [Link]

• Sahakyan, A. B., et al. (2012). Protein Structure Validation Using Side-Chain Chemical Shifts. Journal of the American Chemical Society, 134(14), 6052-6055. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). The C-13 NMR spectrum of 1-chloro-2-methylpropane. Retrieved from [Link]

• Perpète, E. A., & Laure, C. (2006). Theoretical investigation on 1H and 13C NMR chemical shifts of small alkanes and chloroalkanes. AIP Publishing. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information for Pyrazine derivatives Synthesis in Continuous-flow system. Retrieved from [Link]

• F1000Research. (2019, August 4). Validation of NMR protein structures using structural.... Retrieved from [Link]

• University of California, Berkeley. (2025, June 12). Carbon, Deuterium and Heteronuclear NMR using Topspin. Retrieved from [Link]

• Lesh, A., et al. (2018). Experimental strategies for 13C–15N dipolar NMR spectroscopy in liquid crystals at the natural isotopic abundance. Physical Chemistry Chemical Physics, 20(33), 21476-21483. Retrieved from [Link]

• Kamienski, B., et al. (2009). Derivatives of pyrazinecarboxylic acid: 1H, 13C and 15N NMR spectroscopic investigations. Magnetic Resonance in Chemistry, 47(10), 881-886. Retrieved from [Link]

• Boybay, M., et al. (2010). 1H, 13C, and 15N NMR spectra of some pyridazine derivatives. Magnetic Resonance in Chemistry, 48(12), 944-949. Retrieved from [Link]

• Kwan, E. E., & Huang, S. G. (2008). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. European Journal of Organic Chemistry, 2008(13), 2213-2222. Retrieved from [Link]

• Scribd. (n.d.). NMR Spectroscopy Data Parameters. Retrieved from [Link]

• University of Puget Sound. (n.d.). 13C Chemical Shift Table. Retrieved from [Link]

• Bruker. (n.d.). Basic- NMR- Experiments. Retrieved from [Link]

• EPFL. (n.d.). 13C NMR. Retrieved from [Link]

• AIP Publishing. (2006, October 10). Theoretical investigation on H1 and C13 NMR chemical shifts of small alkanes and chloroalkanes. Retrieved from [Link]

• University of York. (n.d.). Quantitative NMR Spectroscopy. Retrieved from [Link]

• de Graaf, R. A., et al. (2009). State-of-the-Art Direct 13C and Indirect 1H-[13C] NMR Spectroscopy In Vivo. NMR in Biomedicine, 22(5), 463-477. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). The values for proton and C-13 chemical shifts given below are typical approximate ranges only. Retrieved from [Link]

• SpectraBase. (n.d.). 2-(3,4-Dichlorobenzoyl)pyrazine - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

• Alpan, A. S., et al. (2022). Synthesis, in vitro biological evaluation and molecular modelling of new 2-chloro-3-hydrazinopyrazine derivatives as potent acetylcholinesterase inhibitors on PC12 cells. Scientific Reports, 12(1), 2959. Retrieved from [Link]

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• 11. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
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Infrared (IR) spectroscopy characteristic bands for alkoxypyrazines

Topic: Infrared (IR) Spectroscopy Characteristic Bands for Alkoxypyrazines Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Alkoxypyrazines, particularly 2-isobutyl-3-methoxypyrazine (IBMP), are potent odorants (detection thresholds in parts-per-trillion) and critical scaffolds in medicinal chemistry. Their identification relies on distinguishing the electron-deficient diazine ring from the electron-donating alkoxy substituent. This guide provides a comparative spectral analysis, isolating the specific vibrational modes that differentiate alkoxypyrazines from their alkylpyrazine and pyridine analogs.

Part 1: The Chemical Context

Alkoxypyrazines present a unique spectroscopic challenge: they combine an electron-withdrawing aromatic core (pyrazine,

symmetry in unsubstituted form) with a strong electron-donating substituent (alkoxy group).

• The "Push-Pull" Effect: The oxygen atom of the alkoxy group donates electron density into the ring via resonance, while the nitrogen atoms withdraw it. This alters the bond order of the ring carbons, causing characteristic shifts in the C=C and C=N stretching frequencies compared to benzene or pyridine.

• The Diagnostic Challenge: Differentiating a methoxypyrazine from an alkylpyrazine (e.g., 2-isobutyl-3-methoxypyrazine vs. 2-isobutylpyrazine) requires precise identification of the C-O-C ether linkage bands, which often overlap with C-H bending modes in the fingerprint region.

Part 2: Comparative Spectral Analysis[1]

The following data differentiates the target class (Alkoxypyrazines) from its closest structural relatives.

Table 1: Characteristic Band Comparison

Vibrational Mode	Alkoxypyrazines (Target)	Alkylpyrazines (Alternative)	Pyridines (Isostere)	Diagnostic Value
C-O-C Asym. Stretch	1190 – 1270 cm⁻¹ (Strong)	Absent	Absent	Critical (Primary)
Ring Breathing	~1010 – 1020 cm⁻¹	~1015 – 1030 cm⁻¹	~990 – 1000 cm⁻¹	Secondary (Symmetry dependent)
Ring Stretching (C=N/C=C)	1450 – 1580 cm⁻¹ (Split bands)	1400 – 1550 cm⁻¹	1430 – 1600 cm⁻¹	Medium (Pattern recognition)
Aromatic C-H Stretch	> 3000 cm⁻¹ (Weak)	> 3000 cm⁻¹ (Weak)	> 3000 cm⁻¹ (Medium)	Low (Often obscured)
Alkoxy C-H Stretch	2830 – 2850 cm⁻¹ (Shoulder)	Absent	Absent	High (If resolution allows)

Detailed Band Analysis[1]

1. The "Ether" Fingerprint (1190–1270 cm⁻¹) This is the definitive region for confirmation. Unlike aliphatic ethers (1080–1150 cm⁻¹), the attachment to the aromatic pyrazine ring shifts the asymmetric C-O-C stretch to higher wavenumbers due to resonance stiffening of the

bond.

• Observation: Look for a sharp, intense band in this region.[2][3]

• Interference: C-C skeletal vibrations can appear here but are typically weaker in intensity than the polar C-O bond.

2. The Pyrazine Ring Modes (1400–1600 cm⁻¹) The pyrazine ring exhibits "skeletal" vibrations involving both C=C and C=N bonds.

• Alkoxypyrazines: The symmetry reduction (from

  to or lower) splits the degenerate modes seen in unsubstituted pyrazine. You will typically see a doublet or triplet of bands in the 1520–1580 cm⁻¹ range.

• Comparison: Pyridines often show a "breathing" interaction band near 1600 cm⁻¹ that is less prominent in pyrazines.

3. The "Methoxy" C-H Stretch (2830–2850 cm⁻¹) While alkyl C-H stretches (2850–2960 cm⁻¹) are common to all organic molecules with side chains, the C-H bonds adjacent to the oxygen (O-CH₃) suffer a specific inductive shift. This often appears as a distinct shoulder or small peak on the lower energy side of the main alkyl cluster.

Part 3: Visualization of Spectral Logic

The following diagram illustrates the causal link between the chemical structure and the resulting spectral shifts.

Figure 1: Causal pathway from molecular structure to diagnostic IR bands. The electronic interaction between the ether oxygen and the pyrazine ring is the primary driver for the characteristic high-wavenumber shift of the C-O-C band.

Part 4: Experimental Protocol (ATR-FTIR)

Objective: Obtain a high-quality spectrum of a neat alkoxypyrazine standard (e.g., 2-isobutyl-3-methoxypyrazine) while managing its extreme potency.

Safety Warning: Alkoxypyrazines have odor thresholds in the parts per trillion. A single drop can contaminate a laboratory environment for days. All handling must occur in a fume hood.

Step-by-Step Methodology

• Instrument Setup:

  • Mode: Attenuated Total Reflectance (ATR) using a Diamond or ZnSe crystal.

  • Resolution: 4 cm⁻¹.

  • Scans: 16–32 scans (sufficient for neat liquids).

  • Background: Air background collected immediately prior to sampling.

• Sample Application:

  • Using a glass capillary tube (do not use plastic pipettes as pyrazines can permeate them), apply < 10 µL of the neat oil onto the center of the crystal.

  • Note: If the sample is a solid, use the pressure clamp to ensure intimate contact. If liquid, the clamp is optional but recommended to prevent evaporation.

• Acquisition:

  • Monitor the live interferogram to ensure signal intensity is within the linear range of the detector.

  • Acquire the spectrum.[1][2][3][4][5][6][7][8][9]

• Critical Cleaning (The "Double-Solvent" Method):

  • Step A: Wipe crystal with a Kimwipe soaked in Ethanol (solubilizes the organic oil).

  • Step B: Wipe with Dichloromethane (DCM) or Acetone (removes residual film).

  • Step C: Run a "blank" scan to verify the crystal is clean. If peaks at 2900 cm⁻¹ (C-H) or 1250 cm⁻¹ (Ether) persist, repeat cleaning.

Part 5: Data Validation & Troubleshooting

When analyzing your data, use this self-validation checklist to ensure the peaks are genuine.

Artifact/Issue	Spectral Symptom	Root Cause	Corrective Action
Water Vapor	"Noise" spikes at 3600–3800 cm⁻¹ and 1500–1600 cm⁻¹	Changes in humidity between background and sample scan.	Purge sample compartment with N₂; re-run background.
CO₂ Doublet	Sharp doublet at 2350 cm⁻¹	User exhaled near sample area.	Ignore region; does not interfere with pyrazine bands.
Peak Truncation	Flat-topped peaks in C-H region	Detector saturation (Sample too thick/concentrated).	Use less sample or reduce ATR pressure (if solid).
Missing C-O-C	No band at 1200–1270 cm⁻¹	Identity Error: Sample is likely an alkylpyrazine, not alkoxy.	Confirm structure via GC-MS or NMR.

Workflow Diagram

Figure 2: Operational workflow for high-potency odorant analysis, emphasizing the critical cleaning loop to prevent cross-contamination.

References

• National Institute of Standards and Technology (NIST). (2023). Infrared Spectrum of Pyrazine, 2-methoxy-3-(2-methylpropyl)-. NIST Chemistry WebBook, SRD 69. [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[10] (Authoritative text for general aromatic ether assignments).

• Maga, J. A. (1982). Pyrazines in Flavor. CRC Critical Reviews in Food Science and Nutrition. (Contextual grounding for sensory thresholds and alkyl/alkoxy structural differences).

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Safety & Regulatory Compliance

Navigating the Disposal of 2-Chloro-3-(2-methoxyethoxy)pyrazine: A Guide for Laboratory Professionals

For the diligent researcher, scientist, and drug development professional, the lifecycle of a chemical reagent extends far beyond its application in an experiment. The final step, proper disposal, is a critical component of laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of 2-Chloro-3-(2-methoxyethoxy)pyrazine, a halogenated heterocyclic compound. By understanding the inherent chemical properties and adhering to established protocols, you can ensure the safe management of this and similar chemical wastes, fostering a culture of safety and responsibility within your laboratory.

Understanding the Hazard Profile: A Foundation for Safe Handling

Key Anticipated Hazards:

• Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.[5][6] Similar compounds can cause irritation to the skin, eyes, and respiratory tract.[7][8]

• Flammability: While not always highly flammable, many organic solvents and reagents are combustible.[5][9] It is prudent to handle this compound away from ignition sources.

• Environmental Hazard: As a halogenated organic compound, improper disposal can lead to environmental contamination.[1][3]

Given these potential hazards, all handling and disposal procedures must be conducted with appropriate personal protective equipment (PPE) and within a designated and well-ventilated area, such as a chemical fume hood.

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of 2-Chloro-3-(2-methoxyethoxy)pyrazine is a multi-step process that prioritizes safety and regulatory compliance. The following workflow provides a clear path from the initial waste collection to the final hand-off to your institution's Environmental Health and Safety (EHS) department.

Figure 1. A step-by-step workflow for the safe disposal of 2-Chloro-3-(2-methoxyethoxy)pyrazine.

Immediate Safety and Spill Response

Before initiating any disposal procedure, ensure you are equipped with the necessary safety gear. In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and contamination.

Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves are mandatory.

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat to protect from splashes.

Spill Cleanup Procedure:

• Alert colleagues in the immediate vicinity.

• Evacuate the area if the spill is large or in a poorly ventilated space.

• For small spills, absorb the material with an inert absorbent such as vermiculite, sand, or a commercial chemical absorbent.[10]

• Collect the absorbed material using non-sparking tools and place it in a designated, labeled container for hazardous waste.[9]

• Clean the spill area with a suitable solvent, followed by soap and water.

• Dispose of all contaminated materials as hazardous waste.

Detailed Disposal and Waste Management Plan

The core of a compliant disposal strategy lies in the proper collection, labeling, and storage of chemical waste. Adherence to these steps is not merely procedural; it is a fundamental aspect of laboratory safety and regulatory adherence.

Waste Characterization and Segregation

2-Chloro-3-(2-methoxyethoxy)pyrazine must be classified as a halogenated organic waste .[3] This classification is critical for proper segregation from other waste streams.

Why Segregation is Crucial:

• Prevents Incompatible Reactions: Mixing incompatible chemicals can lead to violent reactions, fires, or the generation of toxic gases.[11][12] This compound should be kept separate from strong oxidizing agents, acids, and bases.[9][13]

• Facilitates Proper Treatment: Different categories of chemical waste require specific disposal methods. Halogenated organic compounds are often incinerated at high temperatures to ensure complete destruction.[1] Mixing them with non-halogenated waste unnecessarily increases the volume of waste requiring this specialized and costly treatment.[3]

• Ensures Regulatory Compliance: The U.S. Environmental Protection Agency (EPA) and other regulatory bodies have strict regulations regarding the disposal of halogenated organic compounds.[2][4][14]

Waste Collection and Container Management

The integrity of your waste containment is paramount. Follow these steps for safe and secure waste collection:

• Select an Appropriate Container: Use a container made of a material compatible with 2-Chloro-3-(2-methoxyethoxy)pyrazine. A high-density polyethylene (HDPE) or glass container is generally suitable.[15] The container must have a secure, leak-proof cap.

• Label the Container Clearly: The waste container must be labeled with a hazardous waste tag before any waste is added. The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "Waste 2-Chloro-3-(2-methoxyethoxy)pyrazine" (and any other components of the waste stream)

  • The primary hazards (e.g., "Toxic," "Flammable")

  • The date accumulation started

• Keep the Container Closed: The waste container must be kept tightly sealed at all times, except when adding waste.[16] This prevents the release of vapors into the laboratory environment.

• Do Not Overfill: Fill the container to no more than 80% of its capacity to allow for expansion of the contents.

Parameter	Guideline	Rationale
Waste Category	Halogenated Organic Waste	Ensures proper segregation and disposal pathway.
Container Type	HDPE or Glass	Chemical compatibility and durability.
Container Labeling	Hazardous Waste Tag with full chemical name and hazards	Regulatory compliance and safety for all handlers.
Container Status	Kept closed and not overfilled	Prevents vapor release and potential spills.

Temporary On-site Storage

Once the waste container is in use, it must be stored in a designated and properly managed satellite accumulation area within the laboratory.

Storage Requirements:

• Secondary Containment: The waste container should be placed within a larger, chemically resistant container (secondary containment) to capture any potential leaks or spills.[16]

• Segregation: Store the halogenated waste away from incompatible materials.

• Location: The storage area should be away from heat sources, open flames, and high-traffic areas.

Disposal of Empty Containers

Even "empty" chemical containers can pose a hazard due to residual contents. Proper management of these containers is a crucial final step.

Procedure for Empty Container Disposal:

• Thoroughly Empty: Ensure that all practicable amounts of the chemical have been removed from the container.

• Rinsing: For containers that held 2-Chloro-3-(2-methoxyethoxy)pyrazine, the first rinse should be collected and disposed of as hazardous waste.[16] Subsequent rinses with a suitable solvent (e.g., acetone or ethanol) can then be performed.

• Air Dry: Allow the rinsed container to air dry completely in a fume hood.

• Deface the Label: Obliterate or remove the original chemical label to prevent confusion.

• Final Disposal: Once clean and dry, the container can typically be disposed of in the regular laboratory glass or plastic recycling, as per your institution's guidelines.

Conclusion: A Commitment to Safety and Compliance

The proper disposal of 2-Chloro-3-(2-methoxyethoxy)pyrazine is a reflection of a laboratory's commitment to the safety of its personnel and the protection of the environment. By following these detailed procedures, researchers can confidently manage this and other chemical wastes in a manner that is both safe and compliant with all applicable regulations. Always consult your institution's Environmental Health and Safety department for specific guidance and to arrange for the final pickup and disposal of your hazardous waste.

References

• M&U International. (n.d.).
• Fisher Scientific. (2025, December 22).
• Safety Data Sheet: 2,3-Dichloro pyrazine. (2022, April 13).
• U.S. Environmental Protection Agency. (n.d.).
• Electronic Code of Federal Regulations. (2000, December 26).
• M&U International. (n.d.).
• Acros Organics. (n.d.).
• Advanced Biotech. (2025, January 25).
• Dartmouth College Environmental Health and Safety. (n.d.). Hazardous Waste Disposal Guide.
• MilliporeSigma. (2024, September 7).
• Hazardous Waste Experts. (2022, January 19). Guidelines for Solvent Waste Recycling and Disposal.
• U.S. Environmental Protection Agency. (n.d.). EPA HAZARDOUS WASTE CODES.
• United Nations Office on Drugs and Crime. (n.d.). Illustrated guide for the Disposal of Chemicals used in the Illicit Manufacture of Drugs.
• Barclays Official California Code of Regulations. (n.d.). Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32 EPA Listed Compounds.
• Tennessee Department of Environment & Conservation. (2021, June). HAZARDOUS WASTE MANAGEMENT CHAPTER 0400-12-01.
• Nipissing University. (2019, June 12).
• Utah State University. (n.d.).
• U.S. Environmental Protection Agency. (2025, December 29).
• Princeton University Environmental Health and Safety. (n.d.).
• Pipzine Chemicals. (n.d.). 2-Chloro-3-Methoxypyrazine Manufacturer & Supplier in China.
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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-Chloro-3-(2-methoxyethoxy)pyrazine

Hazard Assessment: An Expert's Perspective

As a Senior Application Scientist, my first step before handling any novel compound is to deduce its potential hazards from its chemical structure. The molecule 2-Chloro-3-(2-methoxyethoxy)pyrazine presents a trifecta of functionalities that warrant a cautious approach:

• The Pyrazine Ring: Pyrazine derivatives are known to be biologically active and can be irritants to the skin, eyes, and respiratory tract.[1][2] Some are also classified as harmful if swallowed.[3]

• Chlorination: The presence of a chlorine atom on the aromatic ring places this compound in the category of chlorinated aromatic compounds.[4] These are known for their potential toxicity and persistence.[4] Halogenated organics can be irritants and may have more severe health effects with prolonged exposure.[5][6]

• Ether Linkage: The methoxyethoxy side chain, while generally less reactive, contributes to the overall lipophilicity of the molecule, which could influence its absorption through the skin.

Given these structural features, we must assume that 2-Chloro-3-(2-methoxyethoxy)pyrazine is, at a minimum, a skin and eye irritant, potentially harmful if inhaled or ingested, and requires careful handling to avoid environmental release.

The Core Directive: A 4-Step Safety Protocol for Handling 2-Chloro-3-(2-methoxyethoxy)pyrazine

A rigid, one-size-fits-all template for chemical handling is a sign of inexperience. A true safety protocol is a dynamic, logical workflow. Here, I present a four-step process designed to ensure a self-validating system of safety from preparation to disposal.

Step 1: Pre-Handling & Engineering Controls

The foundation of safety is a controlled environment. Before the compound is even touched, the workspace must be prepared.

• Primary Engineering Control: The Chemical Fume Hood: All handling of 2-Chloro-3-(2-methoxyethoxy)pyrazine must be conducted within a certified chemical fume hood. This is non-negotiable. The fume hood provides critical protection against inhalation of vapors, which should be assumed to be irritating and potentially toxic.[7][8]

• Emergency Equipment Readiness: Ensure that a calibrated and tested safety shower and eyewash station are immediately accessible and unobstructed.[9] Verify their functionality before starting your work.

• Decontamination Supplies: Have a designated spill kit ready. This should include absorbent materials (such as vermiculite or sand), waste containers for hazardous materials, and appropriate decontaminating solutions.[3][10]

Step 2: Personal Protective Equipment (PPE) - Your Last Line of Defense

PPE is essential, but it is the final barrier between you and the chemical hazard.[5] Its selection must be deliberate and based on the anticipated risks.

• Hand Protection: Chemical-resistant gloves are mandatory. Given the chlorinated nature of the compound, double-gloving is a prudent measure. Nitrile or neoprene gloves are generally recommended for handling chlorinated organic compounds.[9][11] Always inspect gloves for any signs of degradation or perforation before use.

• Eye and Face Protection: Chemical splash goggles are the minimum requirement.[7][9] However, due to the potential for irritation and the unknown specific hazards, a face shield worn over safety goggles is the authoritative recommendation for maximum protection against splashes.[9]

• Body Protection: A buttoned, long-sleeved lab coat is required to protect against incidental contact.[12] For larger quantities or procedures with a higher risk of splashing, consider a chemical-resistant apron.[4]

• Respiratory Protection: When working within a certified fume hood, additional respiratory protection is typically not required. However, in the event of a significant spill or a failure of the primary engineering controls, a NIOSH-approved respirator with an organic vapor cartridge would be necessary.[7][9]

Protection Type	Specific Recommendations	Rationale
Eye/Face Protection	Chemical splash goggles and a face shield.[9]	Protects against splashes to the eyes and face, which are highly susceptible to irritation.
Hand Protection	Double-layered chemical-resistant gloves (Nitrile or Neoprene recommended).[9]	Provides a robust barrier against skin contact and absorption.
Body Protection	Long-sleeved lab coat. Chemical-resistant apron for larger quantities.[4][12]	Prevents contamination of personal clothing and skin.
Respiratory Protection	Work in a chemical fume hood. NIOSH-approved respirator for emergencies.[7]	Minimizes inhalation exposure to potentially harmful vapors.

Step 3: In-Use Handling Procedures

The following steps should be followed during the manipulation of the compound:

• Don PPE: Before handling the primary container, don all required PPE as outlined in Step 2.

• Grounding: If transferring the chemical, and it is in a flammable solvent, ensure containers are grounded to prevent static discharge.[13][14]

• Aliquoting: When transferring the substance, do so carefully to avoid splashing. Use appropriate tools such as a spatula for solids or a pipette for liquids.

• Container Management: Keep the primary container tightly sealed when not in use.[12] This minimizes the release of vapors into the work area.

Step 4: Post-Handling Decontamination & Disposal

Proper cleanup and disposal are critical to the safety of yourself and others, and for environmental protection.

• Decontamination: Thoroughly wipe down the work area within the fume hood with an appropriate solvent, followed by soap and water. Decontaminate any equipment that has come into contact with the chemical.

• PPE Removal: Remove gloves using a technique that avoids touching the outer contaminated surface. Remove your lab coat and other PPE, being careful to avoid contaminating your skin or clothing. Wash hands thoroughly with soap and water after removing all PPE.

• Waste Disposal: 2-Chloro-3-(2-methoxyethoxy)pyrazine is a halogenated organic compound. As such, all waste, including empty containers, contaminated gloves, and absorbent materials, must be disposed of as hazardous waste.[15][16][17]

  • Segregate halogenated organic waste from non-halogenated waste streams.[16][17]

  • Place all waste in a clearly labeled, sealed, and appropriate hazardous waste container.[15]

  • Follow all institutional and local regulations for hazardous waste disposal. The primary disposal method for such compounds is typically high-temperature incineration.[18]

Emergency Procedures: Responding to the Unexpected

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[4][10] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[4][10] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[3]

• Spill: In the event of a spill, evacuate the immediate area. If the spill is large or you are not trained to handle it, alert your institution's emergency response team. For small spills within a fume hood, wear appropriate PPE, contain the spill with absorbent material, and clean the area as described in the decontamination section.[10]

Visualization of the Safe Handling Workflow

The following diagram illustrates the logical flow of operations for the safe handling of 2-Chloro-3-(2-methoxyethoxy)pyrazine.

Caption: A flowchart outlining the essential steps for the safe handling of 2-Chloro-3-(2-methoxyethoxy)pyrazine.

References

• Halogenated Organic Liquids - Standard Operating Procedure - Braun Research Group. (n.d.). Retrieved from [Link]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes - epa nepis. (n.d.). Retrieved from [Link]

• SAFETY DATA SHEET Pyrazine, 2,6-dimethyl- - Synerzine. (2018, November 7). Retrieved from [Link]

• Organic Solvent Waste Disposal - Safety & Risk Services. (n.d.). Retrieved from [Link]

• pyrazine (C4H4N2) - GazFinder. (n.d.). Retrieved from [Link]

• hazardous waste segregation. (n.d.). Retrieved from [Link]

• Halogenated Wastes Safe Disposal: Polychlorinated biphenyls - ResearchGate. (2017, June 4). Retrieved from [Link]

• NATURAL PYRAZINES MIXTURE No. 10 - Axxence. (2022, December 15). Retrieved from [Link]

• CHLORINATED ORGANICS HANDBOOK | OxyChem. (2014, October). Retrieved from [Link]

• Safety Data Sheet. (2016, February 15). Retrieved from [Link]

• MATERIAL SAFETY DATA SHEET - M&U International. (n.d.). Retrieved from [Link]

• STANDARD OPEARTING PROCEDURE FOR CHLORINATED SOLVENTS - USC Nanofab Wiki. (n.d.). Retrieved from [Link]

• MATERIAL SAFETY DATA SHEET. (n.d.). Retrieved from [Link]

• Chemical Safety Training Modules. (n.d.). Retrieved from [Link]

• chlorinated solvents - product stewardship manual - Olin Chlor Alkali. (n.d.). Retrieved from [Link]

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